Potassium indigotrisulfonate

• CAS: 67627-18-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Potassium Indigotrisulfonate, a sulfonated derivative of indigo (B80030). The document details the underlying chemical principles, experimental protocols, and purification strategies, supplemented with quantitative data and process visualizations to aid researchers in its preparation and characterization.

Introduction

Potassium indigotrisulfonate (C₁₆H₇K₃N₂O₁₁S₃) is a water-soluble, dark blue dye belonging to the family of sulfonated indigo compounds.[1][2] Its molecular structure, characterized by the presence of three sulfonic acid groups on the indigo core, imparts distinct physical and chemical properties, including enhanced aqueous solubility compared to its less sulfonated counterparts like indigo carmine (B74029) (indigodisulfonate).[3][4] This compound finds applications in various scientific fields, including as a reagent in analytical chemistry.[5] The synthesis of Potassium Indigotrisulfonate primarily involves the electrophilic sulfonation of indigo, a process that requires careful control of reaction conditions to achieve the desired degree of sulfonation. Subsequent purification is crucial to isolate the trisulfonated product from a potential mixture of mono-, di-, and tetrasulfonated species.

Synthesis of Potassium Indigotrisulfonate

The synthesis of Potassium Indigotrisulfonate is achieved through the direct sulfonation of indigo dye. The key to obtaining the trisulfonated product lies in the use of a potent sulfonating agent and precise control over reaction parameters.

Synthesis Pathway

The reaction proceeds via an electrophilic aromatic substitution mechanism where sulfur trioxide (SO₃), the active electrophile in fuming sulfuric acid (oleum), attacks the electron-rich indole (B1671886) rings of the indigo molecule. The introduction of the first two sulfonate groups, primarily at the 5 and 5' positions, yields indigodisulfonic acid (indigo carmine). To introduce a third sulfonate group, more forcing reaction conditions are necessary.

Figure 1: Synthesis pathway of Potassium Indigotrisulfonate.

Experimental Protocol: Sulfonation of Indigo

This protocol outlines a general procedure for the synthesis of Potassium Indigotrisulfonate. Researchers should optimize the parameters based on the desired purity and yield.

Materials:

• Indigo powder

• Fuming sulfuric acid (Oleum, 20-30% free SO₃)

• Potassium hydroxide (B78521) (KOH)

• Ice

• Distilled water

Procedure:

• In a fume hood, carefully add a stoichiometric excess of fuming sulfuric acid to a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath. The use of oleum (B3057394) provides a high concentration of sulfur trioxide, the active sulfonating agent.[6]

• Slowly and portion-wise, add finely ground indigo powder to the cold oleum with continuous stirring. The reaction is highly exothermic and requires careful temperature control to prevent unwanted side reactions and charring.

• After the addition is complete, gradually raise the temperature of the reaction mixture. The specific temperature and reaction time are critical parameters that influence the degree of sulfonation. To favor the formation of the trisulfonated product, a higher temperature and longer reaction time compared to the synthesis of indigo carmine are generally required.

• Monitor the reaction progress. While direct monitoring can be challenging, Thin Layer Chromatography (TLC) can be employed to qualitatively assess the formation of different sulfonated species.[7]

• Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice. This step should be performed slowly and with vigorous stirring in a large beaker to manage the heat generated.

• Neutralize the acidic solution with a concentrated solution of potassium hydroxide until the pH is approximately 7. This will precipitate the potassium salt of the indigotrisulfonic acid.

Purification of Potassium Indigotrisulfonate

The crude product obtained from the synthesis is typically a mixture of di-, tri-, and potentially tetra-sulfonated indigo, along with other byproducts. Purification is therefore a critical step to isolate the desired Potassium Indigotrisulfonate.

Purification Workflow

A multi-step purification strategy is often necessary to achieve high purity. This may involve an initial fractional precipitation followed by recrystallization.

Figure 2: General workflow for the purification of Potassium Indigotrisulfonate.

Experimental Protocol: Purification

3.2.1. Fractional Precipitation

The different sulfonated indigo species exhibit varying solubilities. This property can be exploited for a preliminary separation.

• Concentrate the neutralized crude solution by evaporation to a smaller volume.

• Slowly add a water-miscible organic solvent (e.g., ethanol (B145695) or isopropanol) to the concentrated aqueous solution. The less soluble sulfonated species will precipitate out first.

• Collect the different fractions of precipitate by filtration. Each fraction can be analyzed by a suitable method like HPLC to determine its composition.[8]

3.2.2. Recrystallization

Recrystallization is a powerful technique for purifying crystalline solids.[3][9][10]

• Dissolve the fraction enriched with Potassium Indigotrisulfonate in a minimum amount of hot distilled water.

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration and wash them with a small amount of cold distilled water, followed by a cold water-miscible organic solvent to facilitate drying.

• Dry the crystals under vacuum.

Data Presentation

The following tables summarize the key physical and chemical properties of Potassium Indigotrisulfonate.

Table 1: Physicochemical Properties of Potassium Indigotrisulfonate

Property	Value	Reference(s)
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	[1][2]
Molecular Weight	616.72 g/mol	[5]
Appearance	Dark blue crystalline powder	[11]
Solubility in Water	Soluble	[3]

Table 2: Spectroscopic Data for Potassium Indigotrisulfonate

Spectroscopic Technique	Characteristic Data	Reference(s)
UV-Vis Spectroscopy	λmax ≈ 600 nm	[5]
HPLC	Purity assessment	[5][8]

Conclusion

The synthesis and purification of Potassium Indigotrisulfonate present a challenging yet achievable task for researchers. Careful control over the sulfonation reaction conditions is paramount to maximize the yield of the desired trisulfonated product. A systematic approach to purification, employing techniques such as fractional precipitation and recrystallization, is essential for obtaining a high-purity compound. The protocols and data presented in this guide provide a solid foundation for the successful synthesis, isolation, and characterization of Potassium Indigotrisulfonate for various research and development applications.

References

• 1. CN110023414B - Method for preparing indigo carmine - Google Patents [patents.google.com]
• 2. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recrystallization (chemistry) | Research Starters | EBSCO Research [ebsco.com]
• 4. US10767054B2 - Process for preparing indigo carmine - Google Patents [patents.google.com]
• 5. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Potassium indigotrisulfonate 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

"Potassium indigotrisulfonate chemical structure and properties"

Potassium indigotrisulfonate, also known by synonyms such as 5,5′,7-Indigotrisulfonic acid tripotassium salt, is a significant chemical compound utilized primarily as a highly reactive ozone-scavenging reagent.[1][2] This guide serves as a technical resource for researchers, scientists, and professionals in drug development, detailing its chemical structure, properties, and relevant experimental applications.

Chemical Structure and Identification

Potassium indigotrisulfonate is a complex organic salt derived from indigo (B80030) through aromatic sulfonation. The addition of three sulfonate groups renders the molecule water-soluble. Its structure is characterized by a central carbon-carbon double bond connecting two indole-based rings, each substituted with sulfonic acid groups and a ketone functional group. The negative charges on the sulfonate groups are balanced by three potassium cations.

Key Identifiers:

• IUPAC Name: tripotassium (Z)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5',7-trisulfonate[3]

• CAS Number: 67627-18-3[1]

• Molecular Formula: C₁₆H₇K₃N₂O₁₁S₃[3][4]

Physicochemical Properties

The compound typically appears as a dark blue to purple crystalline powder or chunks.[5] Its key properties are summarized in the table below, providing essential data for experimental design and application.

Property	Value	Reference(s)
Molecular Weight	616.72 g/mol	[6]
Appearance	Dark blue crystalline powder or chunks	[3]
Solubility in Water	0.1%
λmax (in water)	600 nm	[1][2]
Molar Extinction Coeff.	≥ 15000 (at 597-603 nm in 0.01 g/L aqueous solution, 1 cm cell)	[3]
Storage Temperature	Room temperature

Experimental Protocols

Potassium indigotrisulfonate is prominently used in the colorimetric determination of ozone in aqueous and atmospheric samples. The protocol leverages the rapid and stoichiometric reaction between ozone and the indigo dye, which leads to a measurable discoloration.

Protocol: Colorimetric Measurement of Aqueous Ozone

This method is based on the principle that ozone rapidly decolorizes a solution of potassium indigotrisulfonate. The decrease in absorbance at 600 nm is directly proportional to the ozone concentration.[7]

Materials:

• Potassium indigotrisulfonate reagent

• Spectrophotometer capable of measuring at 600 nm

• 1-cm cuvettes

• Volumetric flasks and pipettes

• Ozone-free deionized water

• Sample containing ozone

Procedure:

• Reagent Preparation: Prepare a stock solution of potassium indigotrisulfonate in ozone-free deionized water. The precise concentration may be adjusted based on the expected ozone levels in the sample.

• Calibration (Optional but Recommended): To ensure accuracy, a calibration curve can be generated using standards of known ozone concentration.

• Sample Measurement: a. To a known volume of the indigo reagent in a cuvette, add a specific volume of the ozone-containing sample. b. Mix the solution quickly and thoroughly. The reaction is nearly instantaneous.[7] c. Immediately measure the absorbance of the solution at 600 nm.

• Calculation: The ozone concentration is determined by the change in absorbance of the indigo reagent.[7] The stoichiometry of the reaction (1:1 mole ratio) allows for direct calculation if the molar extinction coefficient of the indigo reagent is known.

Logical and Experimental Workflows

Visualizing the relationships and processes involving potassium indigotrisulfonate can aid in understanding its application. The following diagrams illustrate its core attributes and a typical experimental workflow.

Caption: Logical relationships of Potassium Indigotrisulfonate.

Caption: Workflow for spectrophotometric ozone measurement.

Applications in Research and Development

The primary application for potassium indigotrisulfonate is as a reagent for measuring ozone concentrations, particularly in water treatment and atmospheric studies.[2] Its rapid and specific reaction with ozone makes it an invaluable tool for researchers studying oxidation processes, water disinfection, and environmental chemistry.[7][8] While its direct role in drug development is limited, its use in diagnostic assay manufacturing and histology highlights its utility in broader biomedical research fields.

References

• 1. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. 215170250 [thermofisher.com]
• 4. a2bchem.com [a2bchem.com]
• 5. chemiis.com [chemiis.com]
• 6. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. global.oup.com [global.oup.com]
• 8. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]

Spectroscopic Properties of Potassium Indigotrisulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of Potassium Indigotrisulfonate (CAS 67627-18-3), a dark blue crystalline powder with significant applications, notably as an ozone-scavenging reagent. This document collates available quantitative data, details experimental protocols for spectroscopic analysis, and presents visual workflows for key experimental procedures.

Chemical Identity

Property	Value
IUPAC Name	tripotassium;(Z)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5',7-trisulfonate[1]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃[1]
Molecular Weight	616.72 g/mol [2]
Structure	A sulfonated indigo (B80030) dye with sulfonate groups at the 5, 5', and 7 positions.

UV-Visible Spectroscopy

Potassium indigotrisulfonate exhibits a strong absorption in the visible region, which is responsible for its deep blue color. This property is the basis for its primary application in the colorimetric determination of ozone.[3][4]

Quantitative UV-Vis Data

Parameter	Value	Conditions
λmax (Maximum Absorbance)	597-603 nm[1]	Aqueous solution
~600 nm[2]	Aqueous solution
Molar Extinction Coefficient (ε)	≥ 15,000 L mol⁻¹ cm⁻¹[1]	at λmax in aqueous solution (0.01 g/L)[1]
~20,000 L mol⁻¹ cm⁻¹	at 600 nm

Note: The molar extinction coefficient can vary slightly based on solvent and pH.

Experimental Protocol: UV-Visible Spectroscopy

This protocol outlines the procedure for obtaining the UV-Visible absorption spectrum of Potassium indigotrisulfonate.

Materials:

• Potassium indigotrisulfonate

• Deionized water (or other appropriate solvent)

• Volumetric flasks

• Pipettes

• Quartz cuvettes (1 cm path length)

• UV-Visible spectrophotometer

Procedure:

• Solution Preparation:

  • Accurately weigh a small amount of Potassium indigotrisulfonate.

  • Dissolve the solid in a known volume of deionized water in a volumetric flask to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to prepare a series of standard solutions with concentrations that will yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up.

  • Set the wavelength range to scan, for example, from 400 nm to 800 nm.

• Blank Measurement:

  • Fill a quartz cuvette with the solvent (deionized water).

  • Place the cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectra.

• Sample Measurement:

  • Rinse the cuvette with a small amount of the sample solution before filling it.

  • Fill the cuvette with the sample solution.

  • Place the cuvette in the spectrophotometer and record the absorption spectrum.

• Data Analysis:

  • Determine the wavelength of maximum absorbance (λmax).

  • Using the absorbance value at λmax and the known concentration, the molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length (1 cm), and c is the molar concentration.

Application in Ozone Measurement

The reaction between ozone and Potassium indigotrisulfonate leads to the cleavage of the carbon-carbon double bond in the indigo chromophore.[4] This results in the formation of colorless products and a corresponding decrease in the absorbance at ~600 nm. The change in absorbance is directly proportional to the ozone concentration.

Workflow for Ozone Measurement.

Infrared (IR) Spectroscopy

FTIR spectroscopy is a valuable technique for identifying the functional groups present in Potassium indigotrisulfonate.

Expected FTIR Peak Assignments

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3300 (broad)	N-H Stretch	Amine (secondary)
1630-1600	C=O Stretch	Ketone (conjugated)
1600-1450	C=C Stretch	Aromatic Ring
1250-1150	S=O Stretch (asymmetric)	Sulfonate (SO₃⁻)
1080-1030	S=O Stretch (symmetric)	Sulfonate (SO₃⁻)
850-750	C-H Bending (out-of-plane)	Aromatic Ring

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

Materials:

• Potassium indigotrisulfonate

• Spectroscopy grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure:

• Sample Preparation:

  • Place a small amount of Potassium indigotrisulfonate (1-2 mg) and about 100-200 mg of dry KBr powder into an agate mortar.

  • Grind the mixture thoroughly until a fine, homogeneous powder is obtained. This minimizes light scattering.

• Pellet Formation:

  • Transfer the powder mixture to a pellet die.

  • Place the die under a vacuum to remove any trapped air and moisture.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a translucent pellet.

• FTIR Measurement:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty spectrometer.

  • Record the FTIR spectrum of the sample, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis:

  • Identify the characteristic absorption peaks and assign them to the corresponding functional group vibrations.

Experimental Workflow for FTIR Analysis.

Fluorescence Spectroscopy

Specific fluorescence data for Potassium indigotrisulfonate is not widely published. However, data for the related compound, indigo carmine (B74029) (disulfonated), and general indigo dyes can provide an indication of expected behavior. Indigo derivatives are known to be fluorescent.

Quantitative Fluorescence Data (Analogues)

Parameter	Value (Indigo Carmine)	Conditions
Excitation Maximum (λex)	~609 nm	Methanol
Emission Maximum (λem)	Not specified
Quantum Yield (ΦF)	Not available
Fluorescence Lifetime (τ)	Not available

Note: The fluorescence properties are highly dependent on the solvent and the specific sulfonation pattern.

Experimental Protocol: Fluorescence Spectroscopy

This protocol describes a general method for determining the fluorescence properties of Potassium indigotrisulfonate.

Materials:

• Potassium indigotrisulfonate

• Appropriate spectroscopic grade solvent (e.g., water, ethanol)

• Standard fluorophore with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄)

• Volumetric flasks and pipettes

• Quartz fluorescence cuvettes

• Fluorometer

Procedure:

• Solution Preparation:

  • Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept low (ideally < 0.1) to avoid inner filter effects.

• Excitation and Emission Spectra:

  • Record the absorption spectrum of a dilute solution of Potassium indigotrisulfonate to determine its λmax.

  • In the fluorometer, set the excitation wavelength to the λmax and scan the emission spectrum.

  • Set the emission wavelength to the observed maximum and scan the excitation spectrum to confirm the absorption profile.

• Quantum Yield Determination (Relative Method):

  • Measure the integrated fluorescence intensity of both the sample and the standard solution under identical experimental conditions (excitation wavelength, slit widths).

  • Measure the absorbance of both solutions at the excitation wavelength.

  • Calculate the quantum yield using the formula: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance, and η is the refractive index of the solvent.

• Fluorescence Lifetime Measurement:

  • This requires a specialized time-resolved fluorometer (e.g., using Time-Correlated Single Photon Counting - TCSPC).

  • The sample is excited with a pulsed light source, and the decay of the fluorescence intensity over time is measured.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data (Indigo Carmine Analogue)

Chemical Shift (δ) ppm	Multiplicity	Assignment (Indigo Carmine)
7.79	dd	H-4, H-4'
7.53	dd	H-6, H-6'
6.66	d	H-7, H-7'

Solvent: D₂O. The presence of the third sulfonate group at the 7-position in Potassium indigotrisulfonate would significantly alter this spectrum, likely removing the H-7 signal and shifting the remaining aromatic protons.

¹³C NMR Data (Indigo Carmine Analogue)

Chemical Shift (δ) ppm	Assignment (Indigo Carmine)
~180-185	C=O (Carbonyl)
~140-150	Aromatic C-S & C-N
~120-135	Aromatic C-H & C-C
~110-120	Aromatic C-H

The exact chemical shifts will depend on the solvent and pH.

Experimental Protocol: NMR Spectroscopy

Materials:

• Potassium indigotrisulfonate

• Deuterated solvent (e.g., D₂O, DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve an appropriate amount of the sample (typically 5-25 mg for ¹H NMR, and more for ¹³C NMR) in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Ensure the sample is fully dissolved. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

• NMR Measurement:

  • Place the NMR tube in the spectrometer's sample holder.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum. Typical parameters include a sufficient number of scans for good signal-to-noise, a relaxation delay of at least 5 times the longest T₁ for quantitative measurements, and an appropriate spectral width.

  • Acquire the ¹³C NMR spectrum. This will typically require a larger number of scans due to the lower natural abundance of ¹³C. Proton decoupling is usually employed to simplify the spectrum.

• Data Processing and Analysis:

  • Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of different protons.

  • Assign the chemical shifts to the respective protons and carbons in the molecule.

Conclusion

This guide provides a foundational understanding of the spectroscopic properties of Potassium indigotrisulfonate. The UV-Visible and FTIR data are well-established, providing robust methods for identification and quantification. While specific fluorescence and NMR data for this particular compound are sparse, the provided information on related analogues and detailed experimental protocols equip researchers with the necessary tools to perform a comprehensive spectroscopic characterization. The unique spectroscopic signature of Potassium indigotrisulfonate, particularly its strong absorbance in the visible region, underpins its utility in various scientific and industrial applications.

References

• 1. 215170250 [thermofisher.com]
• 2. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]
• 3. cdn.hach.com [cdn.hach.com]
• 4. scielo.br [scielo.br]

A Comprehensive Technical Guide to Potassium Indigotrisulfonate (CAS 67627-18-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Potassium indigotrisulfonate, identified by CAS number 67627-18-3, is a sulfonated indigo (B80030) dye recognized for its distinct blue color and high water solubility. While its primary and well-documented application lies in analytical chemistry as a sensitive and selective reagent for the colorimetric determination of ozone, its broader biological activities and potential pharmacological applications remain largely unexplored. This technical guide provides a comprehensive overview of the known chemical and physical properties, a detailed experimental protocol for its principal use, and a discussion on the current landscape of research surrounding this compound. This document aims to serve as a foundational resource for researchers interested in its established applications and to highlight potential avenues for future investigation into its biological and therapeutic relevance.

Chemical and Physical Properties

Potassium indigotrisulfonate is a complex organic salt with a well-defined set of chemical and physical characteristics. These properties are crucial for its application in analytical methods and for handling and storage in a laboratory setting.

Table 1: Chemical Identifiers and Synonyms

Identifier	Value
CAS Number	67627-18-3[1][2]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃[2][3][4]
IUPAC Name	tripotassium (2E)-3,3'-dioxo-1,1',3,3'-tetrahydro-2,2'-biindole-5,5',7-trisulfonate[5]
Synonyms	5,5′,7-Indigotrisulfonic acid tripotassium salt, Indigo-5,5′,7-trisulfonic acid tripotassium salt, Tripotassium indigo-5,5′,7-trisulfonate[1]

Table 2: Physical and Chemical Properties

Property	Value
Molecular Weight	616.72 g/mol [2][3]
Appearance	Dark blue to dark violet-blue crystalline powder or chunks[6][7]
Solubility	Soluble in water (0.1% w/v)
λmax (in water)	600 nm
Form	Crystals or chunks

Synthesis

Mechanism of Action in Ozone Detection

The primary application of Potassium Indigotrisulfonate is in the quantitative analysis of ozone, particularly in aqueous solutions and atmospheric samples. The underlying principle of this method is the rapid and stoichiometric reaction between ozone and the indigo dye.

Ozone, a powerful oxidizing agent, readily breaks the chromophore of the Potassium Indigotrisulfonate molecule. This reaction leads to a decolorization of the blue solution. The decrease in absorbance at its λmax of 600 nm is directly proportional to the concentration of ozone present in the sample. This relationship forms the basis of a sensitive and selective colorimetric assay.

Caption: Workflow for Ozone Detection using Potassium Indigotrisulfonate.

Experimental Protocols

Colorimetric Determination of Aqueous Ozone

This protocol is adapted from established methods for the analysis of ozone in water.

Materials:

• Potassium Indigotrisulfonate

• Deionized water

• Phosphoric acid

• Sodium dihydrogen phosphate (B84403)

• Spectrophotometer capable of measuring absorbance at 600 nm

• Volumetric flasks and pipettes

• Cuvettes (1 cm path length)

Procedure:

• Preparation of Indigo Stock Solution:

  • Accurately weigh a specific amount of Potassium Indigotrisulfonate.

  • Dissolve it in a solution of deionized water containing phosphoric acid and sodium dihydrogen phosphate to create a stable, buffered stock solution.

  • Store the stock solution in a dark, cool place.

• Preparation of Working Reagent:

  • Dilute the stock solution with deionized water to a known concentration. The final concentration should yield an absorbance value within the linear range of the spectrophotometer.

• Sample Collection and Analysis:

  • Collect the aqueous sample containing an unknown concentration of ozone.

  • In a cuvette, mix a precise volume of the sample with a precise volume of the indigo working reagent.

  • The reaction is nearly instantaneous.

  • Immediately measure the absorbance of the resulting solution at 600 nm.

• Calculation:

  • The concentration of ozone is calculated based on the difference in absorbance between a blank (indigo reagent in ozone-free water) and the sample, using a pre-determined calibration curve or the molar extinction coefficient of the dye.

Biological Activity and Signaling Pathways

A thorough review of the scientific literature reveals a significant lack of research into the biological activities of Potassium Indigotrisulfonate. Its primary identity in research has been as an analytical reagent. There is no substantial evidence to suggest its involvement in any specific biological signaling pathways or any pharmacological effects that would currently warrant its investigation as a drug development candidate.

This absence of data presents a potential opportunity for novel research. Given its chemical structure as a sulfonated aromatic compound, future studies could explore its interaction with biological systems, including:

• Enzyme Inhibition/Activation Assays: To screen for any effects on key enzymatic pathways.

• Cell Viability and Cytotoxicity Assays: To determine its effect on various cell lines.

• Receptor Binding Assays: To investigate any potential interaction with cell surface or nuclear receptors.

Caption: Logical Flow for Investigating Biological Activity.

Safety and Handling

Based on available safety data sheets, Potassium Indigotrisulfonate is considered hazardous. It can cause skin and serious eye irritation.[1]

Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

• Avoid generating dust.[1]

• Use in a well-ventilated area.[8]

• Wash hands thoroughly after handling.

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[2]

• The compound is light-sensitive and should be protected from light.[1][2]

• Some sources recommend refrigeration for long-term storage.[1]

Conclusion

Potassium Indigotrisulfonate (CAS 67627-18-3) is a valuable analytical reagent with a well-established role in the colorimetric determination of ozone. Its chemical and physical properties are well-characterized, providing a solid foundation for its use in this capacity. However, for the audience of researchers, scientists, and drug development professionals, it is equally important to note the current void in our understanding of its biological activities and potential therapeutic applications. This guide serves not only as a repository of existing knowledge but also as a call to the scientific community to explore the untapped potential of this intriguing molecule. Future research is warranted to determine if Potassium Indigotrisulfonate has a role to play beyond the confines of analytical chemistry.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 3. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. labdepotinc.com [labdepotinc.com]
• 6. Protein Kinase Signaling Pathways in Plant-Colletotrichum Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Polar transmembrane interactions drive formation of ligand-specific and signal pathway-biased family B G protein-coupled receptor conformations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt, a compound of interest in various scientific and industrial fields, including potential applications in drug development. This document outlines its chemical and physical properties, provides detailed experimental protocols for its analysis, and discusses its safety and handling.

Chemical and Physical Properties

Indigo-5,5′,7-trisulfonic acid tripotassium salt is a dark blue crystalline solid.[1] It is a sulfonated derivative of indigo (B80030), which increases its solubility in aqueous solutions. Key identification and property data are summarized in the table below.

Property	Value	Reference(s)
Synonyms	5,5′,7-Indigotrisulfonic acid tripotassium salt, Potassium indigotrisulfonate	[2][3]
CAS Number	67627-18-3	[2][3]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	[2][3]
Molecular Weight	616.72 g/mol	[2][3]
Appearance	Dark blue fine crystals or powder	[1][4]
Solubility	Soluble in water (0.1% w/v)	[1][3]
Maximum Absorption (λmax)	~600-612 nm in water	[3]

Experimental Protocols for Characterization

A thorough characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt involves multiple analytical techniques to confirm its identity, purity, and structural integrity.

Synthesis and Purification

Purification: Purification of indigo derivatives can be achieved through methods such as recrystallization or column chromatography. A patented method for purifying indigo involves treatment with sulfuric acid to form the sulfate, followed by hydrolysis and treatment with a dilute hydrogen peroxide solution.[6]

Spectroscopic Analysis

2.2.1. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a fundamental technique for confirming the electronic structure and concentration of the compound in solution.

Experimental Protocol:

• Preparation of Standard Solutions: Prepare a stock solution of Indigo-5,5′,7-trisulfonic acid tripotassium salt of a known concentration (e.g., 100 µg/mL) in deionized water. From the stock solution, prepare a series of standard solutions of varying concentrations.

• Instrumentation: Use a calibrated double-beam UV-Vis spectrophotometer.

• Measurement: Record the absorbance spectra of the standard solutions and the sample solution from 200 to 800 nm, using deionized water as a blank.

• Analysis: Determine the wavelength of maximum absorbance (λmax), which is expected to be around 600-612 nm.[3] A calibration curve of absorbance versus concentration can be plotted to determine the concentration of unknown samples.

2.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in the molecule.

Experimental Protocol:

• Sample Preparation: Prepare the sample as a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory for solid samples.

• Instrumentation: Use a calibrated FT-IR spectrometer.

• Measurement: Record the infrared spectrum over the range of 4000 to 400 cm⁻¹.

• Analysis: Identify characteristic absorption bands for functional groups such as N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (around 1620-1640 cm⁻¹), and S=O stretching from the sulfonate groups (typically in the 1000-1250 cm⁻¹ and 1300-1420 cm⁻¹ regions).

2.2.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure.

Experimental Protocol:

• Sample Preparation: Dissolve an appropriate amount of the sample in a suitable deuterated solvent, such as D₂O.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Measurement: Acquire ¹H and ¹³C NMR spectra.

• Analysis: Analyze the chemical shifts, coupling constants, and integration of the proton signals to confirm the aromatic and amine protons. The ¹³C NMR spectrum will provide information on the carbon skeleton. For the related compound indigo carmine (B74029), aromatic proton signals appear in the range of 6.66-7.79 ppm.[7]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the compound and for quantitative analysis.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector and a C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.02 M ammonium (B1175870) acetate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).[8]

• Sample Preparation: Dissolve the sample in the mobile phase or a suitable solvent like DMSO and filter through a 0.45 µm syringe filter.[9]

• Injection and Detection: Inject a known volume of the sample and monitor the elution profile at the λmax of the compound (around 610 nm).

• Analysis: The purity can be determined by the peak area percentage of the main component. Quantitative analysis can be performed using a calibration curve generated from standards of known concentrations.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt.

Caption: Logical workflow for the synthesis, purification, and characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt.

Potential Signaling Pathways and Biological Activity

Currently, there is limited specific information available in the public domain regarding the detailed biological activity and associated signaling pathways of Indigo-5,5′,7-trisulfonic acid tripotassium salt. However, the related compound, indigo carmine (the disodium (B8443419) salt of 5,5'-indigodisulfonic acid), is used in medical diagnostics and has been reported to exhibit some toxicity at high concentrations.[10][11][12] Given its structural similarity, it is plausible that the trisulfonated derivative may interact with biological systems. Further research is required to elucidate its specific biological effects and potential mechanisms of action, which would be of significant interest to drug development professionals.

A hypothetical workflow for investigating the biological activity of this compound is presented below.

Caption: A potential experimental workflow for investigating the biological activity of Indigo-5,5′,7-trisulfonic acid tripotassium salt.

Safety and Handling

Based on safety data for related compounds, Indigo-5,5′,7-trisulfonic acid tripotassium salt should be handled with care in a laboratory setting. It is advisable to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. Store the compound in a tightly sealed container in a cool, dry place, protected from light.

This technical guide provides a foundational understanding of the characterization of Indigo-5,5′,7-trisulfonic acid tripotassium salt. Further research into its synthesis, biological activity, and potential applications will be valuable for the scientific community, particularly those in the field of drug discovery and development.

References

• 1. Molecular Structures and Spectral Properties of Natural Indigo and Indirubin: Experimental and DFT Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tis.wu.ac.th [tis.wu.ac.th]
• 3. researchgate.net [researchgate.net]
• 4. In situ Raman and IR spectroscopic analysis of indigo dye - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. azbuki.bg [azbuki.bg]
• 6. US5116997A - Purification of indigo - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tekhelet.com [tekhelet.com]
• 10. Indigo carmine - Wikipedia [en.wikipedia.org]
• 11. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Colorimetric Transition of Potassium Indigotrisulfonate: A Technical Guide to its Redox-Based Mechanism

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism governing the color change of potassium indigotrisulfonate, a vital redox indicator. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the underlying redox chemistry, presents key quantitative data, and offers detailed experimental protocols for its application.

Core Mechanism of Color Change: A Reversible Redox Reaction

The vibrant color change of potassium indigotrisulfonate from a deep blue to a yellow or colorless state is fundamentally a reversible oxidation-reduction (redox) reaction. The molecule's color is intrinsically linked to its state of oxidation.

• Oxidized State (Blue): In its oxidized form, the molecule, also known as Indigo-5,5′,7-trisulfonate, possesses a central carbon-carbon double bond (C=C) that connects two indole (B1671886) rings. This extended π-conjugated system is the chromophore responsible for the strong absorption of light in the orange-red region of the spectrum (~600 nm), resulting in its characteristic deep blue color.[1]

• Reduced State (Yellow/Colorless): Upon introduction of a reducing agent, or in a sufficiently reducing environment, the molecule undergoes a two-electron, two-proton reduction. This process breaks the central C=C double bond, converting it to a single bond, and reduces the two ketone groups (C=O) to hydroxyl groups (C-OH). The resulting molecule is the "leuco" form (leuco-indigotrisulfonate). This disruption of the extended π-conjugation system causes a significant shift in the molecule's light absorption to the ultraviolet region (~390 nm), leading to the loss of the blue color and the appearance of a yellow or colorless solution.[1][2]

The reaction is reversible; exposure of the reduced leuco-form to an oxidizing agent, such as atmospheric oxygen, can re-establish the conjugated system and restore the blue color.

Diagram 1: Redox Mechanism of Potassium Indigotrisulfonate

Physicochemical and Spectroscopic Data

The colorimetric transition of potassium indigotrisulfonate can be quantified by its electrochemical potential and spectroscopic properties. These values are essential for its application as a quantitative indicator.

Property	Value	Notes
Standard Redox Potential (E°)	~ +0.29 V (at pH 0)	This value is for the closely related Indigo (B80030) Carmine (disulfonate) and serves as a strong proxy. The potential is pH-dependent, decreasing as pH increases.[3]
λmax (Oxidized Form)	~600 nm	The peak absorbance in the visible spectrum, responsible for the blue color.[4]
λmax (Reduced Form)	~390 nm	The peak absorbance of the colorless/yellow "leuco" form, observed in the UV spectrum.[1][2]
Molar Absorptivity (ε)	≥ 15,000 L·mol⁻¹·cm⁻¹ at 600 nm	A value of ~20,000 L·mol⁻¹·cm⁻¹ is also commonly cited for high-purity reagent.[5][6]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	[7]
Molecular Weight	616.72 g/mol	[7]

Experimental Protocols

Potassium indigotrisulfonate is most famously used in the "Indigo Method" for the colorimetric determination of ozone. It can also be used as a general redox indicator.

Protocol: Spectrophotometric Determination of Ozone (The Indigo Method)

This protocol is adapted from standard methods for water analysis and provides a highly selective and sensitive means of quantifying aqueous ozone.[8][9]

Objective: To determine the concentration of ozone in an aqueous sample by measuring the degree of decolorization of an indigo trisulfonate solution.

Materials:

• Spectrophotometer capable of measuring absorbance at 600 nm.

• 1-cm cuvettes.

• Volumetric flasks and pipettes.

• Potassium indigotrisulfonate reagent.

• Phosphoric acid and sodium dihydrogen phosphate (B84403) (for buffer).

• Ozone-free deionized water (for blank).

Reagent Preparation (Indigo Stock Solution):

• Add 2.50 g of potassium indigo trisulfonate to a 1 L volumetric flask.

• Add approximately 500 mL of deionized water.

• Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate.

• Stir the mixture until all solids are dissolved.

• Dilute the solution to the 1 L mark with deionized water.

• Store this stock solution in the dark. It is stable for several months.[9]

• Prepare a working solution by diluting the stock solution as needed for the desired concentration range.

Procedure:

• Blank Preparation: Pipette 10 mL of the indigo working solution into a 100 mL volumetric flask. Fill to the mark with ozone-free deionized water. This is the blank (Reference Absorbance, A_blank).

• Sample Preparation: Pipette 10 mL of the indigo working solution into a second 100 mL volumetric flask. Carefully fill to the mark with the ozone-containing sample water, introducing the sample below the surface of the dye solution to prevent ozone loss from degassing. The final pH should be below 4.

• Measurement: As quickly as possible, measure the absorbance of both the blank and the sample at 600 nm using the spectrophotometer. Use ozone-free water to zero the instrument. The sample measurement should be completed within 4 hours if stored in the dark.

• Calculation: The ozone concentration is directly proportional to the decrease in absorbance. The concentration (in mg/L) can be calculated using the following formula: O₃ (mg/L) = (A_blank - A_sample) / (f × b) Where:

  • A_blank is the absorbance of the blank.

  • A_sample is the absorbance of the sample.

  • f is a calibration factor (typically ~0.42 L mg⁻¹ cm⁻¹ for this method).[8]

  • b is the path length of the cuvette in cm (typically 1 cm).

References

• 1. Optical studies of the solution phase reduction and stabilization of indigo tetrasulfonate in polyelectrolyte complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Potassium indigotrisulfonate 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 8. Substitution and chemical environment effects on the absorption spectrum of indigo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Redox Potential of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the redox properties of potassium indigotrisulfonate, a vital redox indicator. The document outlines its redox potential, detailed experimental protocols for its determination, and a visual representation of its redox signaling pathway.

Core Concepts: Redox Potential of Potassium Indigotrisulfonate

Potassium indigotrisulfonate, also known as indigo-5,5',7-trisulfonic acid tripotassium salt, is a water-soluble dye that functions as a redox indicator. Its utility stems from a distinct and reversible color change upon oxidation or reduction. The oxidized form of potassium indigotrisulfonate is blue, while its reduced form, leuco-indigo, is yellow. This transition is pH-dependent, a critical factor for its application in diverse chemical environments.

The redox activity of indigotrisulfonate involves a two-electron, two-proton transfer process. Cyclic voltammetry studies have shown that this molecule undergoes reversible electrochemical processes within a pH range of 3 to 11.

Quantitative Data: Redox Potential

pH	Oxidation-Reduction Potential (ORP) vs. SHE (mV)	Color Change upon Oxidation
7.0	-125	Colorless to Blue

Note: This data is derived from a patent document and should be considered as a reference point. The precise redox potential can be influenced by experimental conditions such as temperature, ionic strength, and the specific composition of the buffer solution.

Experimental Protocols for Determining Redox Potential

The redox potential of potassium indigotrisulfonate can be accurately determined using electrochemical methods such as potentiometric titration and cyclic voltammetry.

Potentiometric Titration

This method involves titrating a solution of the reduced form of potassium indigotrisulfonate with a standard oxidizing agent and measuring the resulting electrochemical potential.

Materials and Reagents:

• Potassium indigotrisulfonate solution (e.g., 1 mM in a suitable buffer)

• A reducing agent (e.g., sodium dithionite) to fully reduce the indicator

• A standard oxidizing agent solution (e.g., potassium dichromate or cerium(IV) sulfate) of known concentration

• A series of buffer solutions covering the desired pH range

• High-impedance voltmeter or a potentiometer

• Platinum indicator electrode

• Reference electrode (e.g., Ag/AgCl or Calomel)

• Magnetic stirrer and stir bar

• Buret

Procedure:

• Preparation of the Reduced Indicator Solution:

  • Prepare a solution of potassium indigotrisulfonate in the desired pH buffer.

  • Add a small excess of a reducing agent, such as sodium dithionite, until the solution turns yellow, indicating the complete formation of the leuco-form.

• Electrochemical Cell Setup:

  • Place the reduced indicator solution in a beaker with a magnetic stir bar.

  • Immerse the platinum indicator electrode and the reference electrode into the solution.

  • Connect the electrodes to a high-impedance voltmeter.

• Titration:

  • Begin stirring the solution gently.

  • Record the initial potential of the solution.

  • Add the standard oxidizing agent from the buret in small, known increments.

  • After each addition, allow the potential to stabilize and record the value.

  • Continue the titration well past the equivalence point, which is indicated by a sharp change in potential.

• Data Analysis:

  • Plot the measured potential (E) against the volume of the titrant added.

  • The equivalence point of the titration corresponds to the inflection point of the curve. At this point, the concentrations of the oxidized and reduced forms of the indicator are equal.

  • The standard redox potential (E°) at that specific pH can be determined from the potential at the equivalence point.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to study the redox properties of a compound. It provides information on the redox potentials and the reversibility of the electron transfer process.

Materials and Reagents:

• Potassium indigotrisulfonate solution (e.g., 1 mM) in a supporting electrolyte (e.g., 0.1 M KCl in the desired pH buffer).

• A three-electrode electrochemical cell:

  • Working electrode (e.g., glassy carbon or platinum)

  • Reference electrode (e.g., Ag/AgCl)

  • Counter (auxiliary) electrode (e.g., platinum wire)

• Potentiostat

Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina (B75360) slurry, then rinse and sonicate in deionized water and the supporting electrolyte.

• Electrochemical Measurement:

  • Place the potassium indigotrisulfonate solution in the electrochemical cell and immerse the three electrodes.

  • Connect the electrodes to the potentiostat.

  • Apply a potential sweep, starting from a potential where no reaction occurs, scanning to a potential sufficient to reduce the indicator, and then reversing the scan back to the starting potential.

  • Record the resulting current as a function of the applied potential to obtain a cyclic voltammogram.

• Data Analysis:

  • The voltammogram will show a cathodic peak (reduction) and an anodic peak (oxidation).

  • The formal redox potential (E°') can be estimated as the average of the anodic (Epa) and cathodic (Epc) peak potentials: E°' = (Epa + Epc) / 2.

  • The separation between the peak potentials (ΔEp = Epa - Epc) provides information about the reversibility of the reaction. For a reversible one-electron process, ΔEp is typically around 59 mV.

Visualization of Redox Signaling

The redox transformation of potassium indigotrisulfonate is a fundamental aspect of its function as an indicator. The following diagrams illustrate the key relationships and the reaction pathway.

An In-depth Technical Guide to the Solubility of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of Potassium indigotrisulfonate (CAS No: 67627-18-3), a compound of interest in various scientific and diagnostic applications. Due to its use as an ozone-scavenging reagent and in histological staining, understanding its behavior in different solvents is crucial for experimental design and application development.[1][2][3]

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its utility in various applications. For Potassium indigotrisulfonate, a sulfonated dye, its solubility is significantly influenced by the polarity of the solvent. The sulfonate groups impart hydrophilicity to the molecule, leading to greater solubility in polar solvents.

The available quantitative data on the solubility of Potassium indigotrisulfonate is summarized in the table below. It is important to note that the experimental conditions, such as temperature and pressure, were not specified in the available literature.

Solvent	Chemical Formula	Solubility	Concentration ( g/100 mL)	Observations
Water	H₂O	0.1%[2][3][4]	0.1	-
Methanol	CH₃OH	0.01 g/10 mL[5][6]	0.1	Forms a blue to very deep blue solution[5][6]

Note: The term "0.1%" is assumed to be weight by volume (w/v), a common convention for expressing the solubility of solids in liquids.

Experimental Protocol for Solubility Determination

Principle

The solubility of a compound in a given solvent at a specific temperature is determined by preparing a saturated solution and quantifying the concentration of the dissolved solute. For a colored compound like Potassium indigotrisulfonate, spectrophotometry can be a convenient and accurate method for concentration determination, provided a calibration curve is established first.

Materials and Equipment

• Potassium indigotrisulfonate

• Selected solvents (e.g., water, methanol, ethanol, DMSO)

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge

• Spectrophotometer

• Thermostatically controlled shaker or water bath

• Filter membranes (e.g., 0.45 µm PTFE or nylon)

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of Potassium indigotrisulfonate.

Caption: A generalized workflow for the experimental determination of solubility.

Detailed Steps

• Preparation of a Saturated Solution:

  • Add an excess amount of Potassium indigotrisulfonate to a known volume of the solvent in a sealed container. The excess is to ensure that the solution reaches saturation.

  • Place the container in a thermostatically controlled shaker or water bath and agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After equilibration, allow the solution to stand to let the excess solid settle.

  • Centrifuge the suspension to pellet the remaining undissolved solid.

  • Carefully collect the supernatant. For accuracy, it is advisable to filter the supernatant through a membrane filter (e.g., 0.45 µm) to remove any fine, suspended particles.

• Quantification of Dissolved Solute:

  • Calibration Curve: Prepare a series of standard solutions of Potassium indigotrisulfonate of known concentrations in the solvent of interest. Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax), which for Potassium indigotrisulfonate is approximately 600 nm.[3][4] Plot a graph of absorbance versus concentration to generate a calibration curve.

  • Sample Analysis: Prepare appropriate dilutions of the saturated supernatant to ensure the absorbance reading falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample.

  • Use the calibration curve to determine the concentration of the diluted sample and then back-calculate the concentration of the original saturated solution. This concentration represents the solubility of Potassium indigotrisulfonate in that solvent at the experimental temperature.

Factors Influencing Solubility and Logical Relationships

The solubility of a substance is governed by the principle of "like dissolves like." This means that polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents. Potassium indigotrisulfonate, with its multiple sulfonate groups, is a highly polar molecule.

The following diagram illustrates the expected trend in the solubility of Potassium indigotrisulfonate based on solvent polarity.

Caption: Expected trend of Potassium indigotrisulfonate solubility with solvent polarity.

Based on this principle and the available data, it is anticipated that the solubility of Potassium indigotrisulfonate will be highest in highly polar solvents and significantly lower in nonpolar organic solvents. The moderate solubility in methanol, a polar protic solvent, aligns with this expectation. Further empirical studies are required to quantify the solubility in a broader range of solvents.

This guide serves as a foundational resource for professionals working with Potassium indigotrisulfonate. The provided data and methodologies offer a starting point for further investigation and application-specific protocol development.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
• 4. POTASSIUM INDIGOTRISULFONATE CAS#: 67627-18-3 [m.chemicalbook.com]
• 5. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]
• 6. インジゴトリスルホン酸カリウム ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide to Potassium Indigotrisulfonate: Properties, Applications, and Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium indigotrisulfonate, a compound of significant interest in environmental and analytical chemistry. This document delves into its chemical and physical properties, details its primary application as an ozone-scavenging reagent, provides extensive safety and toxicological data, and outlines experimental protocols for its use.

Chemical and Physical Properties

Potassium indigotrisulfonate (CAS No. 67627-18-3) is the tripotassium salt of indigo-5,5′,7-trisulfonic acid. It is a dark blue crystalline powder. Its structure renders it soluble in water, a key property for its applications in aqueous solutions.

Table 1: Physical and Chemical Properties of Potassium Indigotrisulfonate

Property	Value	Reference
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	[Sigma-Aldrich SDS]
Molecular Weight	616.72 g/mol	[Sigma-Aldrich SDS]
Appearance	Dark blue crystalline powder or chunks	[Sigma-Aldrich SDS]
Solubility in Water	0.1%	[Sigma-Aldrich MSDS]
λmax	600 nm	[Sigma-Aldrich MSDS]
Storage Temperature	Room temperature	[Sigma-Aldrich MSDS]

Applications in Research: The Indigo (B80030) Method for Ozone Measurement

The principal application of potassium indigotrisulfonate is in the quantitative analysis of ozone in aqueous and gaseous samples, commonly known as the "indigo method".[1][2] This colorimetric method is valued for its speed, selectivity, and simplicity.[3][4]

The underlying principle of the indigo method is the rapid and stoichiometric reaction between ozone and the indigo dye. Ozone breaks the carbon-carbon double bond of the indigo molecule, leading to the formation of colorless products.[5][6] The resulting decolorization of the blue solution is directly proportional to the initial ozone concentration. The change in absorbance is measured spectrophotometrically at approximately 600 nm.[1][4]

Experimental Protocol: Spectrophotometric Determination of Aqueous Ozone

This protocol is a synthesized methodology based on established procedures for the indigo method.[1]

Objective: To determine the concentration of dissolved ozone in a water sample.

Materials:

• Potassium indigotrisulfonate

• Phosphoric acid (H₃PO₄)

• Sodium dihydrogen phosphate (B84403) (NaH₂PO₄)

• Deionized water (ozone-free)

• Spectrophotometer capable of measuring at 600 nm

• Volumetric flasks and pipettes

• Glass beakers

• Sample collection vessels

Procedure:

1. Preparation of Indigo Stock Solution (Stable for at least 4 months when stored in the dark):

• Accurately weigh 2.50 g of potassium indigotrisulfonate.
• To a 1 L volumetric flask, add approximately 500 mL of deionized water.
• Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate to the flask.
• Add the weighed potassium indigotrisulfonate to the flask.
• Stir the mixture until the powder is completely dissolved.
• Dilute the solution to the 1 L mark with deionized water and mix thoroughly.[6]

2. Preparation of Indigo Working Solution (Prepare daily):

• Pipette 1 mL of the indigo stock solution into a 10 mL volumetric flask.
• Dilute to the mark with deionized water and mix well.[6]

3. Sample Collection and Handling:

• Samples must be analyzed immediately after collection due to the rapid decay of ozone.[3][7]
• Minimize turbulence and agitation during sample collection to prevent ozone from off-gassing.[3]
• Do not transfer the sample between containers unnecessarily.[8]

4. Measurement Procedure:

• Blank Preparation: Fill a spectrophotometer cuvette with the indigo working solution. This will serve as the initial absorbance reading (A_initial).
• Sample Measurement: Add a known volume of the ozone-containing sample to a known volume of the indigo working solution. The blue color will fade to a degree dependent on the ozone concentration.
• Immediately measure the absorbance of the sample-reagent mixture at 600 nm. This is the final absorbance reading (A_final).

5. Calculation of Ozone Concentration:

• The change in absorbance (ΔA = A_initial - A_final) is used to calculate the ozone concentration.
• The concentration of ozone can be determined using the Beer-Lambert law and the molar absorptivity of the indigo dye, which is approximately 2.0 x 10⁴ M⁻¹cm⁻¹.[1][5]

Diagram 1: Experimental Workflow for Ozone Measurement

Caption: Workflow for the colorimetric determination of ozone using the indigo method.

Stability and Degradation

The stability of the potassium indigotrisulfonate reagent is crucial for accurate ozone measurements.

• Stock Solution: The indigo stock solution, when prepared with phosphoric acid and sodium dihydrogen phosphate and stored in the dark, is stable for at least four months.[6]

• Working Solution: The diluted working solution should be prepared fresh daily.[6]

• Light Sensitivity: The indigo reagent is light-sensitive and should be stored in the dark to prevent degradation.[8]

• pH: The reaction with ozone is most effective in an acidic solution (pH < 4), which also helps to stabilize the dissolved ozone.[9][10] Residual ozone is particularly unstable at a pH above 7.[7]

• Degradation by Ozonation: In the presence of ozone, potassium indigotrisulfonate undergoes rapid degradation. Studies on the related potassium indigo tetrasulfonate have shown that ozonation can achieve almost complete color removal within an hour.[11]

Safety and Toxicology

While some Safety Data Sheets for potassium indigotrisulfonate state that it is not a hazardous substance, others classify it as causing skin and serious eye irritation, as well as potential respiratory irritation. [Fisher Scientific SDS] Therefore, appropriate personal protective equipment, including gloves and safety goggles, should always be worn.

Much of the available toxicological data pertains to the closely related compound, indigo carmine (B74029) (the disodium (B8443419) salt of indigodisulfonic acid). Given the structural similarity, this data provides valuable insight into the potential hazards of potassium indigotrisulfonate.

Table 2: Summary of Toxicological Data for Indigo Carmine

Endpoint	Species	Route	Value	Reference
Acute Toxicity (LD50)	Rat	Oral	2 g/kg	[Cayman Chemical SDS]
Mouse	Oral	2,500 mg/kg	[Cayman Chemical SDS]
Rat	Intravenous	93 mg/kg	[Cayman Chemical SDS]
Mouse	Subcutaneous	405 mg/kg	[Cayman Chemical SDS]
Chronic Toxicity	Pig	Oral	No mortality at 1350 mg/kg/day for 90 days	[12]
Mouse	Oral	No increase in mortality at up to 1.6% in the diet for 80 weeks	[12]
Genotoxicity	Salmonella typhimurium	In vitro	Mutagenic effects observed, particularly with metabolic activation	[13]
Mouse	In vivo (micronucleus test)	No statistically significant increase in micronuclei	[14]
Carcinogenicity	-	-	Not classified as carcinogenic	[15]
Reproductive Toxicity	-	-	Not classified as a reproductive toxicant	[15]

Key Toxicological Findings:

• Acute Effects: Ingestion may cause gastrointestinal irritation, including nausea, vomiting, and diarrhea.[16]

• Skin Sensitization: May cause an allergic skin reaction.[17]

• Genotoxicity: Some studies have indicated that indigo and its extracts can be mutagenic in bacterial assays, particularly after metabolic activation.[13] However, in vivo studies have not shown significant genotoxic effects.[14]

• Chronic Effects: Indigo carmine is generally considered to have a low order of chronic toxicity.[18] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established an acceptable daily intake of 0-5 mg/kg of body weight.[16]

Diagram 2: Hazard Communication and First Aid Logic

Caption: Logical flow from exposure routes to appropriate first aid measures.

Relevance to Drug Development

While not a therapeutic agent itself, the sodium salt of indigodisulfonate (Indigotindisulfonate Sodium, brand name Bludigo) is approved by the FDA as a diagnostic dye.[19] It is used as a visualization aid in urological and gynecological surgical procedures to assess the integrity of the ureters.[19] The dye is rapidly filtered by the kidneys and colors the urine blue, allowing surgeons to identify any leaks.[19] This application highlights the compound's favorable properties of being water-soluble, intensely colored, and having a low order of toxicity when used in controlled medical settings. For drug development professionals, this underscores the potential for highly sulfonated organic molecules to be developed as safe and effective diagnostic agents.

References

• 1. global.oup.com [global.oup.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 4. cdn.hach.com [cdn.hach.com]
• 5. ozonesolutions.com [ozonesolutions.com]
• 6. scielo.br [scielo.br]
• 7. oxidationtech.com [oxidationtech.com]
• 8. cdn.hach.com [cdn.hach.com]
• 9. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 10. elearning.unimib.it [elearning.unimib.it]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. The presence of genotoxic and bioactive components in indigo dyed fabrics--a possible health risk? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Testing natural indigo for genotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. carlroth.com:443 [carlroth.com:443]
• 16. Indigo Carmine: Between Necessity and Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 18. Toxicology of indigo. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Indigo carmine - Wikipedia [en.wikipedia.org]

"alternative names for Potassium indigotrisulfonate in scientific literature"

For researchers, scientists, and professionals in drug development, precise communication is paramount. This necessitates a thorough understanding of the various names and identifiers for chemical compounds used in scientific literature. This technical guide provides a detailed overview of the alternative names for Potassium indigotrisulfonate, ensuring clarity and accuracy in research and documentation.

Alternative Names and Identifiers

Potassium indigotrisulfonate is known by a variety of synonyms and chemical identifiers. These names are used interchangeably in scientific literature, chemical databases, and commercial product listings. A comprehensive list of these alternative names is provided below for easy reference and to aid in literature searches and substance identification.

Name Type	Value
IUPAC Name	tripotassium;3-hydroxy-2-(3-oxo-5-sulfonatoindol-2-yl)-1H-indole-5,7-disulfonate[1]
tripotassium (Z)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5',7-trisulfonate[2]
Synonyms	Indigotrisulfonic Acid Potassium Salt[1][3]
5,5′,7-Indigotrisulfonic acid tripotassium salt[4][5][6][7]
Indigo-5,5′,7-trisulfonic acid tripotassium salt[4][6]
Tripotassium indigo-5,5′,7-trisulfonate[1][4][6]
tri-Potassium indigo-5,5′,7-trisulfonate[4][6][8]
Potassium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5',7-trisulfonate[1]
Tripotassium 3,3'-dioxo-(:2,2'-biindoline)trisulphonate[1]
CAS Numbers	67627-18-3[1][2][4][5]
28606-01-1[1]
EC Number	249-102-9[1]
UNII	5ZZA8N0ABT[1]
DSSTox Substance ID	DTXSID10951271[1]
Nikkaji Number	J1.623.436B[1]
MDL Number	MFCD00013160[1][4]

Logical Relationship of Chemical Identifiers

The various identifiers for Potassium indigotrisulfonate are interconnected, providing a hierarchical and cross-referenced system for its unambiguous identification. The following diagram illustrates the relationship between the common name, its systematic IUPAC name, and other key database identifiers.

Relationship between common and systematic names.

While this guide focuses on the nomenclature of Potassium indigotrisulfonate, it is important to note its application as an ozone-scavenging reagent in various analytical methods.[7][9][10] Further research into specific experimental protocols would be necessary to provide detailed methodologies. The information presented here serves as a foundational reference for its identification in scientific literature.

References

• 1. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Potassium indigotrisulfonate 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. Product Information | 5,5',7-Indigotrisulfonic Acid Tripotassium Salt 19138-11 1G NACALAI TESQUE, INC. | e-Nacalai Search Version [e-nacalai.jp]
• 4. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
• 8. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]

A Technical Guide to the Thermal Stability of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Potassium indigotrisulfonate, a substituted indigo (B80030) dye, finds application in various analytical and chemical processes. Understanding its thermal stability is crucial for its safe handling, storage, and application in environments where it may be subjected to elevated temperatures. This technical guide provides a summary of the currently available information on the thermal stability of Potassium indigotrisulfonate. It outlines the general experimental protocols for assessing the thermal properties of solid organic compounds and presents a hypothetical thermal decomposition pathway based on known hazardous decomposition products. Due to a lack of specific published studies on the thermal analysis of this compound, this guide emphasizes the standard methodologies that should be employed for such an investigation.

Introduction

Potassium indigotrisulfonate (CAS No: 67627-18-3), with the molecular formula C₁₆H₇K₃N₂O₁₁S₃, is a complex organic salt. Its stability under various conditions, including thermal stress, is a key parameter for its use in research and development. This document consolidates the information from safety data sheets and related literature to provide an overview of its thermal properties.

Known Thermal Properties

General Stability

Potassium indigotrisulfonate is generally considered stable under recommended storage conditions, which typically involve a cool, dry, and well-ventilated area, protected from light[1][2][3]. It is incompatible with strong oxidizing agents[2].

Quantitative Thermal Data

The available quantitative data on the thermal properties of Potassium indigotrisulfonate is limited. The following table summarizes the information found.

Thermal Property	Value	Source
Melting Point	291°C (literature value)	[4]
Boiling Point	205°C at 10 mmHg (literature value)	[4]
Decomposition Temperature	No data available	[4]

Hazardous Decomposition

In the event of a fire or exposure to high temperatures, Potassium indigotrisulfonate is expected to decompose. The hazardous decomposition products identified in safety data sheets include:

• Carbon oxides (CO, CO₂)[2][3]

• Nitrogen oxides (NOx)[2][3]

• Sulfur oxides (SOx)[2][3]

• Potassium oxides[2]

Recommended Experimental Protocols for Thermal Stability Assessment

For a comprehensive understanding of the thermal stability of Potassium indigotrisulfonate, a systematic study using standard thermal analysis techniques is recommended. The following are detailed methodologies for key experiments.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to decompose and to quantify its mass loss as a function of temperature.

Methodology:

• Sample Preparation: A small, representative sample of Potassium indigotrisulfonate (typically 5-10 mg) is accurately weighed and placed into a TGA sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 800-1000°C) at a constant heating rate (e.g., 10°C/min).

• Data Collection: The mass of the sample is continuously monitored as a function of temperature and time.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (Tonset) and the temperatures at which major mass loss events occur. The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, heat of fusion, and any other phase transitions or thermal events (e.g., glass transitions, exothermic decomposition) of the material.

Methodology:

• Sample Preparation: A small amount of Potassium indigotrisulfonate (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using standard reference materials (e.g., indium). The sample and reference pans are placed in the DSC cell.

• Heating and Cooling Program: The sample is subjected to a controlled temperature program, which may include heating and cooling cycles at a constant rate (e.g., 10°C/min). For melting point determination, a heating ramp from ambient temperature to a temperature above the expected melting point is used.

• Data Collection: The heat flow to or from the sample relative to the reference is measured as a function of temperature.

• Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition). The peak onset temperature is typically taken as the melting point, and the area under the peak corresponds to the enthalpy of the transition.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the thermal analysis of a solid organic compound like Potassium indigotrisulfonate.

Caption: Workflow for Thermal Stability Assessment.

Hypothetical Thermal Decomposition Pathway

Based on the hazardous decomposition products identified, a simplified, hypothetical pathway for the thermal degradation of Potassium indigotrisulfonate is proposed below. This pathway is not based on experimental evidence and serves as a conceptual model.

Caption: Hypothetical Thermal Decomposition Pathway.

Conclusion

The thermal stability of Potassium indigotrisulfonate is an area that requires further experimental investigation to establish a comprehensive profile. While existing data from safety sheets provide a basic understanding of its stability and hazardous decomposition products, detailed quantitative analysis using techniques such as TGA and DSC is necessary. The experimental protocols and conceptual diagrams presented in this guide provide a framework for conducting such studies, which are essential for ensuring the safe and effective use of this compound in research and industrial applications.

References

• 1. cevmuhlab.itu.edu.tr [cevmuhlab.itu.edu.tr]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]

A Technical Guide to the Photochemical Properties of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photochemical properties of Potassium Indigotrisulfonate. Due to the limited availability of specific photophysical data for Potassium Indigotrisulfonate, this guide leverages data from its closely related structural analog, Indigo Carmine (disodium 5,5'-indigodisulfonate), to infer and describe its photochemical behavior. This approach is scientifically justified by the minor structural difference, which is not expected to fundamentally alter the primary photophysical and photochemical pathways.

Core Photochemical & Photophysical Properties

Potassium Indigotrisulfonate is an organic dye known for its intense blue color. Its photochemical behavior is dominated by highly efficient non-radiative decay pathways, leading to very low fluorescence quantum yields and exceptional photostability. The key process governing this is an ultrafast excited-state intramolecular proton transfer (ESIPT).

Upon absorption of a photon in the visible region, the molecule is promoted to an excited singlet state (S₁). From this state, a proton is rapidly transferred from a nitrogen atom to a carbonyl oxygen. This excited-state tautomer provides a pathway for rapid internal conversion back to the ground state (S₀), dissipating the absorbed energy as heat rather than emitting it as light. This efficient deactivation channel is the primary reason for the dye's low fluorescence and high photostability.

Table 1: Summary of Photochemical and Photophysical Data for Indigo Carmine (as a proxy for Potassium Indigotrisulfonate)

Parameter	Value	Solvent	Notes
Absorption Maximum (λ_max)	~610 nm	Water	The exact maximum can vary slightly with solvent polarity and pH.
Molar Extinction Coefficient (ε)	>15000 L mol⁻¹ cm⁻¹	Aqueous Solution	At the absorption maximum.
Fluorescence Quantum Yield (Φ_f)	Extremely low	Various	The low quantum yield is attributed to efficient non-radiative decay via ESIPT.
Excited-State Lifetime (τ)	<10 ps	D₂O	The lifetime is significantly shorter in protic solvents that can facilitate proton transfer.[1]
130 ps	dDMSO	In aprotic solvents, the excited-state lifetime is longer due to the inhibition of intermolecular proton transfer.[1]
Singlet Oxygen Quantum Yield (Φ_Δ)	0.3 - 0.6	Methanol, Water, DMSO	Indicates that intersystem crossing to the triplet state occurs to some extent, allowing for energy transfer to molecular oxygen.[2]

Key Photochemical Pathways and Mechanisms

The photochemical behavior of Potassium Indigotrisulfonate can be visualized through a Jablonski diagram, which illustrates the electronic states and transitions within the molecule.

Caption: A Jablonski diagram illustrating the primary photophysical pathways for Potassium Indigotrisulfonate.

Experimental Workflow for Photochemical Studies

The investigation of the photochemical properties of a compound like Potassium Indigotrisulfonate typically follows a structured workflow.

Caption: A typical experimental workflow for characterizing the photochemical properties of a dye.

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of photochemical properties. Below are protocols for key experiments.

Determination of Fluorescence Quantum Yield (Comparative Method)

This method compares the fluorescence intensity of the sample to that of a standard with a known quantum yield.

Materials:

• Potassium Indigotrisulfonate

• A suitable fluorescence standard (e.g., Rhodamine 6G in ethanol, Quinine Sulfate in 0.1 M H₂SO₄)

• High-purity solvents (e.g., water, DMSO)

• UV-Vis spectrophotometer

• Spectrofluorometer

Procedure:

• Prepare a series of dilute solutions of both the Potassium Indigotrisulfonate and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using the UV-Vis spectrophotometer.

• Measure the fluorescence emission spectrum of each solution using the spectrofluorometer, ensuring the excitation wavelength is the same as that used for the absorbance measurements.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

• Calculate the quantum yield (Φ_x) of the sample using the following equation:

  Φ_x = Φ_st * (Grad_x / Grad_st) * (η_x² / η_st²)

  Where:

  • Φ_st is the quantum yield of the standard.

  • Grad_x and Grad_st are the gradients of the linear plots for the sample and standard, respectively.

  • η_x and η_st are the refractive indices of the solvents used for the sample and standard, respectively.

Transient Absorption Spectroscopy

This technique is used to study the excited-state dynamics and identify transient species.

Instrumentation:

• A pump-probe transient absorption spectrometer, typically with a femtosecond or picosecond laser system. The pump pulse excites the sample, and a delayed probe pulse measures the change in absorbance.

Procedure:

• Prepare a solution of Potassium Indigotrisulfonate in the solvent of interest in a cuvette.

• Set the pump wavelength to coincide with the absorption maximum of the sample.

• The probe is typically a white-light continuum to monitor absorbance changes over a broad spectral range.

• Measure the change in absorbance (ΔA) of the sample at various time delays between the pump and probe pulses.

• Analyze the data to obtain transient spectra and kinetic traces at specific wavelengths. This allows for the determination of excited-state lifetimes and the identification of intermediate species.

Determination of Singlet Oxygen Quantum Yield

This can be determined by direct or indirect methods. An indirect method using a chemical trap is described here.

Materials:

• Potassium Indigotrisulfonate

• A singlet oxygen trap (e.g., 1,3-diphenylisobenzofuran, DPBF)

• A reference photosensitizer with a known singlet oxygen quantum yield (e.g., Rose Bengal)

• A suitable solvent

• UV-Vis spectrophotometer

• A light source with a monochromator or filter to select the excitation wavelength.

Procedure:

• Prepare solutions of the sample and the reference with the same absorbance at the irradiation wavelength. To each solution, add the singlet oxygen trap (DPBF).

• Irradiate the solutions with monochromatic light while stirring.

• Monitor the decrease in the absorbance of DPBF at its absorption maximum (around 415 nm) at regular time intervals.

• Plot the natural logarithm of the DPBF absorbance versus irradiation time . The slope of this plot is proportional to the rate of singlet oxygen generation.

• Calculate the singlet oxygen quantum yield (Φ_Δ^sample) using the following equation:

  Φ_Δ^sample = Φ_Δ^ref * (k_sample / k_ref)

  Where:

  • Φ_Δ^ref is the singlet oxygen quantum yield of the reference.

  • k_sample and k_ref are the slopes of the plots for the sample and the reference, respectively.

This technical guide provides a foundational understanding of the photochemical properties of Potassium Indigotrisulfonate, drawing upon data from a close structural analog and outlining standard experimental procedures for its characterization. Further research focusing specifically on Potassium Indigotrisulfonate is warranted to refine these quantitative parameters.

References

• 1. Solvent Mediated Excited State Proton Transfer in Indigo Carmine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.brooklyn.cuny.edu [academic.brooklyn.cuny.edu]

Technical Guide: Photochemistry of Potassium Indigotrisulfonate and Quantum Yield Determination

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Potassium indigotrisulfonate, a water-soluble derivative of indigo (B80030), is a molecule of interest in various photochemical applications. A key parameter for evaluating the efficiency of its light-induced reactions is the quantum yield (Φ), which represents the number of specific events occurring per photon absorbed by the system. This technical guide addresses the quantum yield of photoreduction for potassium indigotrisulfonate.

Introduction to Potassium Indigotrisulfonate and its Photochemistry

Potassium indigotrisulfonate is an organic salt derived from indigo through aromatic sulfonation. This modification renders the molecule water-soluble, facilitating its use in aqueous systems. It is structurally related to the more common indigo carmine (B74029) (disodium 5,5′-indigodisulfonate), with an additional sulfonate group.

The fundamental photochemical process of indigo dyes is the reduction to their colorless, water-soluble leucoindigo (B3055547) form. This reaction involves the addition of electrons and protons to the central double bond of the indigo chromophore, disrupting the conjugation and thus the absorption of visible light.

Quantitative Data on Related Indigo Dyes

Direct quantitative data for the photoreduction quantum yield of potassium indigotrisulfonate is not available in the reviewed literature. However, data on the quantum yield of a competing photochemical process, singlet oxygen generation, has been reported for the closely related indigo carmine. This information is valuable as it provides insight into the photophysical behavior of sulfonated indigo dyes.

Compound	Photochemical Process	Quantum Yield (Φ)	Solvent(s)	Notes
Indigo Carmine	Singlet Oxygen (¹O₂) Generation	0.3–0.5	CH₃OH, D₂O	This represents a pathway that competes with photoreduction and other deactivation processes of the excited state.

Experimental Protocol: Determination of Photoreduction Quantum Yield

The quantum yield of a photochemical reaction is determined as the ratio of the number of molecules undergoing a specific reaction to the number of photons absorbed by the sample. A widely accepted method for determining the photon flux of a light source, a critical component in calculating the quantum yield, is chemical actinometry. The following protocol outlines the determination of the photoreduction quantum yield of potassium indigotrisulfonate using potassium ferrioxalate (B100866) as a chemical actinometer.

Principle

This method involves two main stages:

• Actinometry: Measuring the photon flux of the irradiation source using a chemical actinometer with a known quantum yield (e.g., potassium ferrioxalate).

• Sample Irradiation: Irradiating the potassium indigotrisulfonate solution under identical conditions and monitoring the rate of photoreduction.

Materials and Reagents

• Potassium indigotrisulfonate

• A suitable reducing agent (e.g., a sacrificial electron donor)

• Deoxygenated solvent (e.g., water, buffer)

• Potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O)

• Sulfuric acid (H₂SO₄), 0.05 M

• 1,10-phenanthroline (B135089) solution (0.2% w/v in a buffer)

• Quartz cuvettes

• Monochromatic light source with a known wavelength (e.g., laser or lamp with a monochromator)

• UV-Vis spectrophotometer

• Schlenk line or glovebox for deoxygenation

Procedure

Part 1: Determination of Photon Flux using Potassium Ferrioxalate Actinometry

• Preparation of Actinometer Solution: In a darkroom under a red safelight, prepare a 0.15 M solution of potassium ferrioxalate in 0.05 M H₂SO₄. This solution is highly light-sensitive and must be handled in the dark.

• Irradiation: Place a known volume of the actinometer solution in a quartz cuvette and irradiate it with the monochromatic light source for a precisely measured time. It is advisable to perform several irradiations with varying exposure times.

• Complexation: After irradiation, take a precise aliquot of the irradiated solution and add the 1,10-phenanthroline solution. This will form a deeply colored complex with the Fe²⁺ ions produced during the photoreduction of the ferrioxalate. Allow the color to develop in the dark for at least 10 minutes.

• Spectrophotometric Measurement: Measure the absorbance of the complex at its absorption maximum (typically around 510 nm).

• Quantification of Fe²⁺: Using a pre-established calibration curve of absorbance versus Fe²⁺ concentration, determine the amount of Fe²⁺ formed during the irradiation.

• Calculation of Photon Flux: The photon flux (I₀) in moles of photons per second can be calculated using the following equation:

  I₀ = (moles of Fe²⁺ formed) / (Φ_actinometer * time * f)

  where:

  • Φ_actinometer is the known quantum yield of the ferrioxalate actinometer at the irradiation wavelength.

  • time is the irradiation time in seconds.

  • f is the fraction of light absorbed by the actinometer solution, which can be determined from its absorbance.

Part 2: Photoreduction of Potassium Indigotrisulfonate

• Preparation of Sample Solution: Prepare a solution of potassium indigotrisulfonate and the chosen reducing agent in a deoxygenated solvent. The concentration should be adjusted to have a suitable absorbance at the irradiation wavelength.

• Irradiation: Irradiate a known volume of the sample solution in a quartz cuvette using the same experimental setup (light source, geometry) as in the actinometry experiment.

• Monitoring the Reaction: Monitor the progress of the photoreduction by taking UV-Vis spectra at regular time intervals. The disappearance of the characteristic absorption peak of potassium indigotrisulfonate (around 600 nm) and/or the appearance of the leucoindigo spectrum can be followed.

• Calculation of the Rate of Photoreduction: From the change in concentration over time, determine the initial rate of photoreduction in moles per second.

Part 3: Calculation of the Quantum Yield of Photoreduction

The quantum yield of photoreduction (Φ_reduction) is calculated as:

Φ_reduction = (rate of photoreduction) / (I₀ * f_sample)

where:

• rate of photoreduction is in moles per second.

• I₀ is the photon flux determined from the actinometry experiment.

• f_sample is the fraction of light absorbed by the potassium indigotrisulfonate solution.

Visualizations

Experimental Workflow for Quantum Yield Determination

Caption: Workflow for determining the photoreduction quantum yield.

Photochemical Pathways of Sulfonated Indigo Dyes

Caption: Simplified Jablonski diagram for sulfonated indigo dyes.

Conclusion

This technical guide provides a framework for understanding and determining the photoreduction quantum yield of potassium indigotrisulfonate. While a specific value for this parameter remains to be experimentally determined and published, the provided protocols for chemical actinometry offer a robust methodology for its measurement. The quantitative data for the related indigo carmine and the visualized photochemical pathways contribute to a broader understanding of the photophysics and photochemistry of this class of dyes. For researchers in drug development and other scientific fields, the ability to accurately measure the quantum yield is paramount for the design and optimization of light-activated systems.

An In-depth Technical Guide to the Electrochemical Behavior of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical behavior of Potassium Indigotrisulfonate, a compound of significant interest in various scientific and industrial fields, including its use as a redox indicator and in dye-sensitized systems. This document details the core electrochemical characteristics, experimental methodologies for its analysis, and the underlying reaction mechanisms.

Core Electrochemical Properties

Potassium indigotrisulfonate, often referred to by its common name indigo (B80030) carmine (B74029) (for the disulfonated sodium salt), exhibits rich electrochemical behavior characterized by two primary reversible redox processes. These processes are pH-dependent and involve the transfer of two electrons and two protons (2e⁻/2H⁺) for each step.

The central electrochemical pathways are:

• Reduction: The reversible reduction of the indigo form to the colorless leucoindigo (B3055547) form.

• Oxidation: The reversible oxidation of the indigo form to the dehydroindigo (B13100302) form.

The formal potential of these redox couples is influenced by the pH of the electrolyte solution. Generally, an increase in pH shifts the peak potentials to more negative values, which is characteristic of electrochemical reactions involving protons.

Quantitative Electrochemical Data

The following tables summarize the key quantitative data from cyclic voltammetry studies on indigotrisulfonate and its close analog, indigo carmine. These values are essential for comparative analysis and for designing electrochemical experiments.

Table 1: Effect of pH on Peak Potentials of Indigo Carmine (0.1 mM in 0.2 M Phosphate Buffer)

pH	Anodic Peak Potential (Epa) (V vs. Ag/AgCl)	Cathodic Peak Potential (Epc) (V vs. Ag/AgCl)	Peak Separation (ΔEp) (V)
5.5	~0.42	-	-
6.0	~0.39	~0.36	~0.03
6.5	~0.36	-	-
7.0	~0.34	-	-
7.5	~0.31	-	-
8.0	~0.29	-	-

Note: Cathodic peak potentials were not consistently reported across the pH range in the cited literature. The redox process is described as reversible in nature.[1]

Table 2: Effect of Scan Rate on Anodic Peak Current of Indigo Carmine (10⁻⁵ M in 0.1 M PBS, pH 6.0)

Scan Rate (V/s)	Anodic Peak Current (Ipa) (μA)
0.100	-
0.125	-
0.150	-
0.175	-
0.200	-
0.250	-

Note: Specific current values were not provided in a tabular format in the search results, but a linear relationship between the anodic peak current and the scan rate was reported, indicating a surface-controlled process.[1]

Experimental Protocols

Detailed and reproducible experimental protocols are critical for the study of the electrochemical behavior of Potassium Indigotrisulfonate. Below are methodologies for key experiments.

Cyclic Voltammetry (CV)

This is the most common technique for investigating the redox properties of indigotrisulfonate.

1. Materials and Reagents:

• Working Electrode: Glassy Carbon Electrode (GCE), Screen-Printed Carbon Electrode (SPCE), or Carbon Paste Electrode (CPE).

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode: Platinum wire or graphite (B72142) rod.

• Electrolyte Solution: Phosphate buffer solution (PBS) at various pH values (e.g., 0.1 M or 0.2 M). Other supporting electrolytes like 0.1 M HClO₄ can also be used.[2]

• Analyte Solution: A stock solution of Potassium Indigotrisulfonate (e.g., 1 mM) prepared in the electrolyte solution.

2. Electrode Preparation:

• GCE/SPCE: The electrode surface should be polished with alumina (B75360) slurry on a polishing pad, followed by rinsing with deionized water and sonication to ensure a clean and reproducible surface.

• CPE: Carbon paste is prepared by thoroughly mixing graphite powder with a pasting liquid (e.g., mineral oil). The paste is then packed into the electrode cavity.

3. Experimental Procedure:

• A three-electrode setup is assembled in an electrochemical cell containing the electrolyte solution.

• An initial potential is applied for a set duration (e.g., 45 seconds) to allow for the generation of the leuco-indigo form if studying its oxidation.[2]

• The potential is then swept from an initial potential to a final potential and back at a specific scan rate (e.g., 100 mV/s). The potential range should be wide enough to observe both the reduction and oxidation peaks (e.g., -0.7 V to +1.0 V vs. Ag/AgCl).[2]

• The resulting current is recorded as a function of the applied potential to generate a cyclic voltammogram.

• The experiment is repeated at different pH values and scan rates to study their effects on the electrochemical behavior.

Signaling Pathways and Experimental Workflows

The electrochemical transformations of Potassium Indigotrisulfonate can be visualized as a series of interconnected redox states.

Electrochemical redox transformations of potassium indigotrisulfonate.

The experimental workflow for a typical cyclic voltammetry study is outlined below.

A typical workflow for cyclic voltammetry experiments.

Conclusion

The electrochemical behavior of Potassium Indigotrisulfonate is well-defined and highly dependent on experimental conditions, particularly pH. The reversible 2e⁻/2H⁺ redox reactions between its indigo, leucoindigo, and dehydroindigo forms make it a valuable model compound for electrochemical studies and a versatile redox indicator. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with this compound, enabling the design of robust analytical methods and a deeper understanding of its electrochemical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Degradation Pathways of Potassium Indigotrisulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary degradation pathways of potassium indigotrisulfonate, a common dye also known as Indigo (B80030) Carmine (B74029). The document details various advanced oxidation processes (AOPs) and biological methods employed for its degradation, presenting comparative quantitative data, in-depth experimental protocols, and visual representations of the degradation mechanisms.

Introduction to Potassium Indigotrisulfonate and its Environmental Significance

Potassium indigotrisulfonate is a widely used blue dye in the textile industry, food coloring, and medical diagnostics.[1] Due to its complex aromatic structure, it is resistant to conventional wastewater treatment methods, leading to significant environmental persistence and water pollution.[1][2] The colored effluent from industries using this dye can block sunlight penetration in water bodies, affecting aquatic ecosystems. Furthermore, the dye and its degradation byproducts, such as aromatic amines, can be toxic.[2][3] This necessitates the development of effective degradation technologies. Advanced Oxidation Processes (AOPs) and biodegradation have emerged as promising methods for the complete mineralization of this recalcitrant dye.[4][5]

Degradation Methodologies and Quantitative Analysis

Several methodologies have been investigated for the degradation of potassium indigotrisulfonate. This section summarizes the quantitative data from various studies to allow for a clear comparison of their efficiencies.

Photocatalytic Degradation

Photocatalysis utilizes semiconductor materials, such as titanium dioxide (TiO2), which upon irradiation with UV or visible light, generate highly reactive hydroxyl radicals (•OH) that oxidize the dye.[4][6]

Catalyst	Initial Concentration	Reaction Time	Degradation Efficiency (%)	COD Reduction (%)	Reference
TiO₂-UV	50 ppm	1 hour	93.3 (Color Removal)	Not Specified	[2]
TiO₂:AC	Not Specified	Not Specified	High efficiency compared to commercial TiO₂	Yes	[6][7]
Pefloxacin (B1679150)/UVA	40 mg/L	Not Specified	Proportional to pefloxacin concentration	Not Specified	[8]
ZnO-Fe₃O₄/Kaolinite	50 mg/L	100 min	100	97.45 (as TOC)
Graphene Nanodots (GNDs)	50 mg/L	90 min	>95.0	Not Specified

Ozonation

Ozone (O₃) is a powerful oxidizing agent that can directly react with the dye molecule or decompose to form hydroxyl radicals, leading to its degradation.[9]

Initial Concentration	Reaction Time	Degradation Efficiency (%)	COD Reduction (%)	Reference
100 ppm	~1 hour	~93.1-100 (Color Removal)	~80	[10][11]
50 ppm	32 min	94.4 (Color Removal)	Not Specified	[2]

Electrochemical Degradation

This method involves the generation of oxidizing species at an electrode surface, which then degrade the dye molecules.[12][13][14]

Electrode	Initial Concentration	Degradation Efficiency (%)	COD Reduction (%)	Reference
Pd/graphite (B72142)	Not Specified	Rapid removal	~98	[12]
Ni/graphite	1 x 10⁻⁴ M	Complete degradation confirmed by UV-Vis	Yes	[13]
Boron-Doped Diamond (BDD)	220 mg/L	Rapid removal	Yes	[15]
Ru/graphite	Not Specified	Complete degradation confirmed by UV-Vis	Yes	[3]

Biodegradation

Certain microorganisms can utilize the dye as a substrate, breaking it down through enzymatic processes.[16][17][18]

Microorganism	Conditions	Decolorization Efficiency (%)	Reaction Time	Reference
Bacillus safensis HL3 spore	In the presence of acetosyringone	97	2 hours	[16][18][19]
Phormidium autumnale UTEX1580	Bioreactor	100	19 days	[17]
Ganoderma weberianum TZC1	pH 4.0-5.0, 28-33°C	92	1 hour	[1]

Fenton and Sono-Fenton Processes

The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) to produce hydroxyl radicals. This process can be enhanced with ultrasound (sono-Fenton) or light (photo-Fenton).[20][21]

Process	Initial Concentration	Reaction Time	Degradation Efficiency (%)	COD Reduction (%)	Reference
Fenton	Not Specified	2 min	100 (Decolorization)	Not Specified	[20]
Sono-Fenton under Solar Irradiation	50 mg/L	100 min	100	97.45 (as TOC)	[22]

Experimental Protocols

This section provides detailed methodologies for key degradation experiments cited in the literature.

General Experimental Workflow

The following diagram illustrates a typical workflow for a degradation experiment.

A generalized experimental workflow for degradation studies.

Protocol for Photocatalytic Degradation using TiO₂

• Materials : Potassium indigotrisulfonate, TiO₂ catalyst (e.g., Degussa P25), distilled water, UV lamp (e.g., 254 nm or 365 nm), quartz reactor, magnetic stirrer, pH meter, spectrophotometer.

• Procedure :

  • A standard aqueous solution of potassium indigotrisulfonate (e.g., 100 ppm) is prepared.[10]

  • The TiO₂ catalyst is added to the dye solution in the quartz reactor (e.g., 10-30 mg in 10 ml of solution).[10]

  • The suspension is stirred in the dark for a period (e.g., 10 minutes) to reach adsorption-desorption equilibrium.[5]

  • The UV lamp is then turned on to initiate the photocatalytic reaction. The reactor is often shielded from external light.[10]

  • Samples are withdrawn at regular intervals.

  • The catalyst particles are removed from the samples by centrifugation.[10]

  • The concentration of the remaining dye is determined by measuring the absorbance at its maximum wavelength (λ_max ≈ 610 nm) using a UV-Vis spectrophotometer.[2][13]

  • Chemical Oxygen Demand (COD) may also be measured for each sample to assess mineralization.[10]

Protocol for Ozonation

• Materials : Potassium indigotrisulfonate, ozone generator, gas diffuser, reaction vessel, spectrophotometer.

• Procedure :

  • An aqueous solution of the dye is prepared in the reaction vessel.

  • Ozone gas, produced from an ozone generator, is bubbled through the solution using a gas diffuser at a constant flow rate (e.g., 0.40 L/min).[4]

  • The solution is typically stirred to ensure proper mixing.

  • Samples are collected at different time points.

  • The residual dye concentration is measured spectrophotometrically.[10]

Protocol for Biodegradation by Bacillus safensis

• Materials : Bacillus safensis HL3 spore culture, nutrient medium, incubator shaker, acetosyringone, potassium indigotrisulfonate, spectrophotometer, LC-MS for intermediate identification.

• Procedure :

  • A culture of Bacillus safensis HL3 spores is prepared.

  • The spores are introduced into a medium containing potassium indigotrisulfonate and a mediator like acetosyringone.[16][18]

  • The culture is incubated under specific conditions (e.g., temperature, pH, agitation).

  • Decolorization is monitored over time by measuring the absorbance of the supernatant.[19]

  • At the end of the experiment, the degradation products can be identified using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[16][18]

Degradation Pathways and Mechanisms

The degradation of potassium indigotrisulfonate proceeds through the breakdown of its complex structure into smaller, less harmful compounds, ultimately aiming for complete mineralization to CO₂, H₂O, and inorganic salts.[3][12][13]

General Oxidative Degradation Pathway

Most AOPs initiate the degradation by attacking the chromophoric C=C double bond of the indigo molecule. This leads to the formation of isatin (B1672199) derivatives, which are further oxidized.

A generalized oxidative degradation pathway of potassium indigotrisulfonate.

The initial step in many oxidative processes, including ozonation and photocatalysis, is the cleavage of the central double bond, leading to the formation of isatin sulfonic acid.[8][9][15] Subsequent reactions involve the opening of the aromatic rings, producing intermediates like anthranilic acid.[3][17] These intermediates are then further oxidized to smaller aliphatic acids such as oxalic and oxamic acids before eventual mineralization.[15]

Biodegradation Pathway by Bacillus safensis

The biodegradation by Bacillus safensis HL3 spores involves enzymatic activities, including laccase, tyrosinase, and lignin (B12514952) peroxidase.[16][18]

A simplified biodegradation pathway by bacterial spores.

The enzymatic action of Bacillus safensis spores leads to the decolorization of the dye, with evidence suggesting the breakdown of unsaturated double bonds and an increase in aromatic groups from the cleavage of the parent molecule.[19] The process results in the formation of less toxic or non-toxic products.[16][18]

Conclusion

The degradation of potassium indigotrisulfonate can be effectively achieved through various advanced oxidation processes and biodegradation methods. Photocatalysis, ozonation, electrochemical methods, and Fenton processes demonstrate high efficiency in color removal and mineralization, often within short reaction times. Biodegradation offers an environmentally friendly alternative, capable of detoxifying the dye. The choice of method depends on factors such as the initial dye concentration, the desired level of treatment, and economic considerations. Further research is focused on optimizing these processes, developing novel catalysts, and understanding the synergistic effects of combined treatments to enhance degradation efficiency and ensure complete mineralization of this persistent pollutant.

References

• 1. academicjournals.org [academicjournals.org]
• 2. Degradation of Indigo Carmine Using Advanced Oxidation Processes: Synergy Effects and Toxicological Study [scirp.org]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. ias.ac.in [ias.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. biomedres.us [biomedres.us]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 12. [PDF] Electrochemical Degradation of indigo carmine Dye at Pd / graphite Modified Electrode in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 13. Electrochemical Degradation of Indigocarmine Dye at Ni/Graphite Modified Electrode in Aqueous Solution [scirp.org]
• 14. Electrochemical degradation of the dye indigo carmine at boron-doped diamond anode for wastewaters remediation - ProQuest [proquest.com]
• 15. researchgate.net [researchgate.net]
• 16. The Biodegradation of Indigo Carmine by Bacillus safensis HL3 Spore and Toxicity Analysis of the Degradation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Degradation of textile dyes by cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [PDF] The Biodegradation of Indigo Carmine by Bacillus safensis HL3 Spore and Toxicity Analysis of the Degradation Products | Semantic Scholar [semanticscholar.org]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Potassium Indigotrisulfonate as a Redox Indicator

Introduction

Potassium indigotrisulfonate (C₁₆H₇K₃N₂O₁₁S₃) is a sulfonated derivative of indigo (B80030) dye.[1][2] While its primary and well-documented application is as a highly effective ozone-scavenging agent for the colorimetric determination of ozone in aqueous and atmospheric samples, it also possesses properties that make it suitable for use as a redox indicator in certain titrimetric analyses.[3][4] Its distinct color change upon oxidation or reduction allows for the visual determination of the endpoint in redox titrations.

Principle of Operation

The functionality of potassium indigotrisulfonate as a redox indicator is based on the reversible oxidation-reduction of the indigo dye core. The oxidized form of the indicator is a deep blue, while its reduced form is a pale yellow or colorless solution. This color change is sharp and discernible, making it a viable option for monitoring the equivalence point in titrations where the potential change is compatible with the indicator's transition potential. While the standard redox potential for potassium indigotrisulfonate is not widely reported in the literature, its application in titrations involving strong oxidizing agents suggests its utility in relevant potential ranges.

Applications

The most prominent application of potassium indigotrisulfonate is in environmental and analytical chemistry for the quantification of ozone.[3][4] In this method, the blue indicator solution is decolorized by ozone, and the change in absorbance at approximately 600 nm is proportional to the ozone concentration.

As a redox indicator, it can be employed in iodometric titrations. A notable example is the determination of the concentration of sodium hypochlorite (B82951) (the active ingredient in bleach) or other sources of residual chlorine. In this type of analysis, the analyte (hypochlorite) is treated with an excess of potassium iodide in an acidic solution to liberate iodine (I₂). This liberated iodine is then titrated with a standard solution of a reducing agent, typically sodium thiosulfate (B1220275) (Na₂S₂O₃). Potassium indigotrisulfonate can be used to detect the endpoint of this titration. The indicator remains in its blue oxidized state in the presence of iodine. Once all the iodine has been consumed by the thiosulfate titrant, the excess thiosulfate reduces the indicator to its colorless form, signaling the endpoint of the titration.

Data Presentation

Physicochemical Properties of Potassium Indigotrisulfonate

Property	Value
Synonyms	5,5′,7-Indigotrisulfonic acid tripotassium salt, Indigo-5,5′,7-trisulfonic acid tripotassium salt
CAS Number	67627-18-3[2]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃[1][2]
Molecular Weight	616.72 g/mol [1]
Appearance	Dark blue crystalline powder or chunks[2]
λmax	~600 nm[2]
Solubility in Water	0.1%[2]

Redox Indicator Properties

Property	Description
Oxidized Form	Blue
Reduced Form	Colorless/Pale Yellow
Standard Redox Potential (E°)	Not readily available in the literature

Experimental Protocols

Protocol: Determination of Sodium Hypochlorite in Commercial Bleach via Iodometric Titration using Potassium Indigotrisulfonate Indicator

This protocol details the procedure for determining the concentration of sodium hypochlorite (NaOCl) in a commercial bleach solution. The method involves the reaction of hypochlorite with an excess of potassium iodide to produce iodine, followed by the titration of the liberated iodine with a standardized sodium thiosulfate solution.

1. Preparation of Reagents

• 0.1 M Sodium Thiosulfate (Na₂S₂O₃) Solution:

  • Dissolve approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in 1 L of distilled or deionized water.

  • Add 0.1 g of sodium carbonate (Na₂CO₃) as a stabilizer.

  • Store in a dark, well-stoppered bottle. This solution should be standardized against a primary standard like potassium iodate (B108269) (KIO₃) before use.

• 10% (w/v) Potassium Iodide (KI) Solution:

  • Dissolve 10 g of potassium iodide in 100 mL of distilled or deionized water.

  • Prepare this solution fresh, as it can slowly oxidize upon exposure to air and light.

• 2 M Sulfuric Acid (H₂SO₄):

  • Slowly and with constant stirring, add 111 mL of concentrated sulfuric acid to approximately 800 mL of distilled or deionized water in a large beaker placed in an ice bath.

  • Once cooled to room temperature, carefully transfer the solution to a 1 L volumetric flask and dilute to the mark with distilled water.

• Potassium Indigotrisulfonate Indicator Solution (0.1% w/v):

  • Dissolve 0.1 g of potassium indigotrisulfonate in 100 mL of distilled or deionized water. Gentle heating may be required to facilitate dissolution.

2. Dilution of Bleach Sample

• Accurately pipette 10.00 mL of the commercial bleach solution into a 100 mL volumetric flask.

• Dilute to the mark with distilled or deionized water, cap the flask, and invert several times to ensure thorough mixing.

3. Titration Procedure

• Pipette 25.00 mL of the diluted bleach solution into a 250 mL Erlenmeyer flask.

• Add 20 mL of the 10% potassium iodide solution to the flask.

• Carefully add 10 mL of 2 M sulfuric acid. The solution will turn a dark reddish-brown due to the liberation of iodine.

  • Reaction: OCl⁻ + 2I⁻ + 2H⁺ → I₂ + Cl⁻ + H₂O

• Immediately begin titrating with the standardized 0.1 M sodium thiosulfate solution. Swirl the flask continuously.

• Continue the titration until the reddish-brown color of the iodine fades to a pale yellow.

• Add 5-6 drops of the potassium indigotrisulfonate indicator solution. The solution will turn a deep blue color.

• Continue titrating dropwise with the sodium thiosulfate solution, swirling constantly, until the blue color disappears and the solution becomes colorless. This is the endpoint of the titration.

  • Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

• Record the final volume of the sodium thiosulfate solution used.

• Repeat the titration with two more aliquots of the diluted bleach solution to ensure precision. The results should be concordant (within 0.1 mL of each other).

4. Calculation of Sodium Hypochlorite Concentration

• Calculate the average volume of Na₂S₂O₃ used:

  • Average Volume = (Volume₁ + Volume₂ + Volume₃) / 3

• Calculate the moles of Na₂S₂O₃ used:

  • Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ × Average Volume of Na₂S₂O₃ (in L)

• Calculate the moles of I₂ that reacted:

  • From the stoichiometry of the titration reaction (I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻), the mole ratio of I₂ to S₂O₃²⁻ is 1:2.

  • Moles of I₂ = (Moles of Na₂S₂O₃) / 2

• Calculate the moles of NaOCl in the diluted bleach sample:

  • From the stoichiometry of the initial reaction (OCl⁻ + 2I⁻ + 2H⁺ → I₂ + Cl⁻ + H₂O), the mole ratio of OCl⁻ to I₂ is 1:1.

  • Moles of NaOCl = Moles of I₂

• Calculate the concentration of NaOCl in the diluted bleach:

  • Molarity of diluted NaOCl = (Moles of NaOCl) / Volume of diluted bleach sample (in L, i.e., 0.025 L)

• Calculate the concentration of NaOCl in the original commercial bleach:

  • Taking into account the 1:10 dilution:

  • Molarity of original NaOCl = Molarity of diluted NaOCl × 10

Mandatory Visualization

Caption: Experimental workflow for the iodometric titration of sodium hypochlorite using potassium indigotrisulfonate as an indicator.

References

• 1. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Potassium indigotrisulfonate 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 4. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]

Application Notes and Protocols for Ozone Measurement Using the Indigo Method

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indigo (B80030) method is a widely accepted, selective, and simple spectrophotometric technique for the determination of ozone in both aqueous and gaseous samples.[1][2] This method relies on the rapid and stoichiometric decolorization of an acidic solution of indigo trisulfonate by ozone.[2][3][4] The decrease in the absorbance of the blue indigo solution is directly proportional to the ozone concentration.[3][4][5] This protocol provides a detailed methodology for the accurate measurement of ozone, making it a valuable tool in various research and development applications, including water treatment, disinfection processes, and atmospheric studies.

Principle of the Method

In an acidic medium (typically pH 2), ozone rapidly reacts with the blue dye of indigo trisulfonate (or disulfonate), causing it to bleach.[4][6] The change in absorbance, measured at a specific wavelength, is used to quantify the ozone concentration. The stoichiometry of the reaction between ozone and the indigo dye is 1:1.[7][8]

Data Presentation

Quantitative Data Summary

Parameter	Value	Reference
Molar Absorptivity (ε)	~20,000 L mol⁻¹ cm⁻¹ at 600 nm	[2][4]
21,960 L mol⁻¹ cm⁻¹ at 610 nm	[9][10]
23,150 ± 80 M⁻¹ cm⁻¹	[7][8]
Measurement Wavelength	600 nm or 610 nm	[2][6]
Stoichiometric Ratio (O₃:Indigo)	1:1	[7][8]
Limit of Detection (LOD)	~2 µg/L to 8 µg/m³	[2][9][10]
Relative Standard Deviation	< 5%	[9][10]

Common Interferences and Mitigation

Interferent	Effect	Mitigation	Reference
Chlorine	Positive Interference	Masking with malonic acid	[1][3][4]
Manganese (oxidized forms)	Positive Interference	Glycine addition to a separate sample to determine and subtract the interference	[4]
Bromine and Iodine	Positive Interference	No simple mitigation; method not suitable for samples with high bromide content	[1][3]
Hydrogen Peroxide & Organic Peroxides	Slow decolorization	Analyze sample within 6 hours of reagent addition	[1]
Suspended Matter	Potential Interference	Membrane filtration of the sample prior to analysis	[11]

Experimental Protocols

Reagent Preparation: Indigo Stock Solution

• Preparation : To a 1-liter volumetric flask, add 500 mL of deionized water.[12]

• Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate.[12]

• Stir the mixture until all solids are dissolved.

• Add a precise amount of potassium indigo trisulfonate to achieve the desired concentration for the stock solution.

• Dilute the solution to the 1-liter mark with deionized water.

• Storage : Store the stock solution in the dark, where it is stable for at least 4 months.[12]

Reagent Preparation: Indigo Working Solution

• Preparation : On the day of analysis, prepare the working solution by diluting the indigo stock solution with deionized water. A common dilution is 1 mL of stock solution to a 10 mL volumetric flask, made up to volume with deionized water.[12] The concentration should be adjusted so that the initial absorbance is within the optimal range of the spectrophotometer.

Experimental Workflow for Aqueous Samples

Caption: Experimental workflow for ozone measurement in aqueous samples using the indigo method.

Step-by-Step Protocol for Aqueous Sample Analysis

• Sample Collection : Collect the water sample with minimal agitation to prevent ozone loss.[3][6] The analysis should be performed immediately after collection.[3]

• Blank Preparation : Prepare a blank by adding a known volume of the indigo working solution to an equal volume of ozone-free deionized water.

• Spectrophotometer Setup : Set the spectrophotometer to the measurement wavelength (600 nm or 610 nm) and zero the instrument using deionized water.

• Blank Measurement : Measure the absorbance of the blank solution (A_blank).

• Sample Reaction : Add the same known volume of the indigo working solution to the collected water sample. Mix gently and immediately.

• Sample Measurement : Immediately measure the absorbance of the sample solution (A_sample).

• Calculation : Calculate the change in absorbance (ΔA) as: ΔA = A_blank - A_sample

• The concentration of ozone can then be calculated using the Beer-Lambert law: Ozone Concentration (mg/L) = ΔA / (ε * l * f) where:

  • ε is the molar absorptivity of indigo trisulfonate (in L mol⁻¹ cm⁻¹).

  • l is the path length of the cuvette (in cm).

  • f is a factor to convert moles to mg (48 g/mol for ozone).

Protocol for Gaseous Sample Analysis

For the analysis of ozone in the air, a common procedure involves bubbling a known volume of air through a specific volume of the indigo working solution in an impinger or a double sintered disc absorber.[9][10]

• Sample Collection : A calibrated air pump is used to pass a known volume of air through a measured volume of the indigo working solution. A collection efficiency of 100% is often assumed.[9][10]

• Measurement : The absorbance of the indigo solution is measured before and after air sampling, similar to the aqueous protocol.

• Calculation : The mass of ozone collected is determined from the change in absorbance. The concentration of ozone in the air is then calculated by dividing the mass of ozone by the volume of air sampled.

Logical Relationships and Signaling Pathways

The fundamental relationship in the indigo method is the direct, linear correlation between the decrease in the indigo dye's absorbance and the concentration of ozone. This relationship is governed by the Beer-Lambert Law.

Caption: Logical relationship between ozone concentration and the change in absorbance in the indigo method.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. oxidationtech.com [oxidationtech.com]
• 4. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 5. cdn.hach.com [cdn.hach.com]
• 6. cdn.hach.com [cdn.hach.com]
• 7. tandfonline.com [tandfonline.com]
• 8. experts.illinois.edu [experts.illinois.edu]
• 9. Spectrophotometric determination of ozone in air with indigo disulphonate - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. Spectrophotometric determination of ozone in air with indigo disulphonate - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. ascelibrary.org [ascelibrary.org]
• 12. scielo.br [scielo.br]

Application Notes and Protocols for the Spectrophotometric Determination of Aqueous Ozone with Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of aqueous ozone (O₃) concentration is critical in various applications, including water treatment, disinfection processes, and chemical synthesis. The potassium indigotrisulfonate method, also known as the indigo (B80030) method, is a widely accepted, simple, and selective spectrophotometric technique for this purpose.[1] This method relies on the rapid and quantitative decolorization of a blue indigo dye solution by ozone.[2][3] The decrease in absorbance at a specific wavelength is directly proportional to the ozone concentration.[1][2] This document provides detailed application notes and experimental protocols for the accurate measurement of aqueous ozone using this method.

Principle of the Method

In an acidic solution, ozone rapidly reacts with the carbon-carbon double bond of the potassium indigotrisulfonate molecule.[4] This reaction cleaves the molecule, leading to the formation of colorless products, primarily sulfonated isatin.[5] The resulting loss of the characteristic blue color of the indigo solution is measured spectrophotometrically. The change in absorbance at approximately 600 nm is used to quantify the initial ozone concentration.[3][6] The reaction is highly selective for ozone, and potential interferences from other oxidants like chlorine can be minimized.[2][7]

Quantitative Data

The following tables summarize the key quantitative parameters associated with the spectrophotometric determination of aqueous ozone using potassium indigotrisulfonate.

Table 1: Molar Absorptivity and Stoichiometry

Parameter	Value	Reference
Molar Absorptivity (ε) at 600 nm	~20,000 M⁻¹cm⁻¹	[7][8]
Reaction Stoichiometry (O₃ : Indigo)	1:1 (in excess indigo)	[2]
Change in Absorbance per mg/L O₃	0.42 L mg⁻¹cm⁻¹	[8]

Table 2: Analytical Performance

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	600 nm	[3][6]
Typical Application Range	0.05 to 1.5 mg/L O₃	[3][9]
Detection Limit	As low as 2 µg/L (0.002 mg/L)	[1]
Relative Error	< 5% (can be reduced to 1% with care)	[1]

Experimental Protocols

Reagent Preparation

Indigo Stock Solution (Concentrated):

• To a 1-liter volumetric flask, add approximately 500 mL of deionized water.

• Add 2.50 g of potassium indigotrisulfonate (C₁₆H₇N₂Na₃O₁₁S₃).[4]

• Add 1 mL of concentrated phosphoric acid (H₃PO₄) and 10 g of sodium dihydrogen phosphate (B84403) (NaH₂PO₄).[4]

• Stir the mixture until all solids are dissolved.

• Dilute the solution to the 1-liter mark with deionized water.

• Store this stock solution in the dark. It is stable for at least four months.[4]

Indigo Reagent (Working Solution):

• Prepare this solution daily.

• Pipette 10.0 mL of the indigo stock solution into a 100-mL volumetric flask.

• Dilute to the mark with deionized water.

Note: The purity of potassium indigotrisulfonate can vary, which may affect the molar absorptivity.[7][8] It is recommended to calibrate the method using a standard ozone solution or a method of known accuracy.

Sample Collection and Handling

• Immediate Analysis: Ozone in water is unstable and decays rapidly, especially at pH values above 7.[2] Therefore, samples must be analyzed immediately after collection.[2][10]

• Minimize Agitation: To prevent the loss of ozone from the sample due to degassing, sample collection and handling should be done gently.[1][2] Avoid running the sample down the side of the collection flask.[1]

Spectrophotometric Measurement Procedure

• Blank Preparation: Fill a cuvette with deionized water and add the same volume of indigo reagent that will be used for the sample. This will serve as the reference or blank.

• Sample Preparation:

  • Pipette a known volume of the indigo reagent into a suitable container (e.g., a flask or a large cuvette).

  • Carefully add a precise volume of the ozone-containing sample to the indigo reagent. The volume of the sample should be chosen so that the final ozone concentration falls within the linear range of the assay.

  • Mix the solution gently but thoroughly.[1] The decolorization reaction is nearly instantaneous.[6]

• Absorbance Measurement:

  • Set the spectrophotometer to a wavelength of 600 nm.[3]

  • Zero the spectrophotometer using the prepared blank solution.

  • Measure the absorbance of the sample mixture.

• Calculation: The concentration of ozone is calculated based on the difference in absorbance between the blank (indigo reagent in ozone-free water) and the sample, using the molar absorptivity and the Beer-Lambert law.

Ozone Concentration (mg/L) = (ΔA * 48) / (ε * b * V_sample / V_total)

Where:

• ΔA = Absorbance of Blank - Absorbance of Sample

• 48 = Molar mass of ozone ( g/mol )

• ε = Molar absorptivity of potassium indigotrisulfonate (~20,000 L mol⁻¹cm⁻¹)

• b = Path length of the cuvette (cm)

• V_sample = Volume of the sample added (L)

• V_total = Total volume of the final mixture (L)

Interferences

The indigo method is relatively selective for ozone.[1][2] However, some substances can interfere with the measurement:

• Chlorine: Can bleach the indigo reagent, but at a slower rate than ozone.[7] Interference from up to 10 ppm of chlorine can be prevented by formulating the reagent with malonic acid.[2]

• Manganese: Oxidized forms of manganese can decolorize the indigo reagent.[1][7]

• Bromine and Iodine: These halogens can interfere positively.[2]

• Hydrogen Peroxide and Organic Peroxides: These generally react much slower with the indigo reagent and do not significantly interfere if the analysis is performed promptly.[1]

• pH: The reaction is most effective in acidic conditions (pH < 4). The reagent formulation typically adjusts the sample pH to around 2.5.[3][10]

Visualization

Caption: Experimental workflow for ozone determination.

Caption: Reaction of ozone with potassium indigotrisulfonate.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. oxidationtech.com [oxidationtech.com]
• 3. cdn.hach.com [cdn.hach.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. global.oup.com [global.oup.com]
• 7. aquaphoenixsci.com [aquaphoenixsci.com]
• 8. ijettjournal.org [ijettjournal.org]
• 9. ioa-ea3g.org [ioa-ea3g.org]
• 10. cdn.hach.com [cdn.hach.com]

Application Notes and Protocols for Potassium Indigotrisulfonate in Redox Titrations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium indigotrisulfonate as a redox indicator in the titration of reducing agents. Detailed protocols, data tables, and visual diagrams are included to facilitate its application in research and quality control settings.

Introduction

Potassium indigotrisulfonate, also known as Indigo-5,5′,7-trisulfonic acid tripotassium salt, is a redox-active organic dye. Its distinct color change upon oxidation or reduction makes it a suitable visual indicator for determining the endpoint in various redox titrations. The oxidized form of potassium indigotrisulfonate is blue, while its reduced form is yellow.[1] This sharp color transition provides a clear indication of the equivalence point when titrating reducing agents with a suitable oxidizing titrant.

Principle of Operation

In a redox titration, the analyte (a reducing agent) is reacted with a standard solution of an oxidizing agent. At the equivalence point, the reducing agent has been completely consumed. The first excess of the oxidizing titrant then oxidizes the potassium indigotrisulfonate indicator, causing a color change from yellow (reduced form) to blue (oxidized form), thus signaling the endpoint of the titration.

The key to a successful titration is the selection of an indicator with a standard redox potential that is intermediate between the potentials of the analyte and the titrant, and as close as possible to the potential at the equivalence point.

Quantitative Data

The properties of potassium indigotrisulfonate as a redox indicator are summarized in the table below.

Property	Value	Reference
Synonyms	Indigo-5,5′,7-trisulfonic acid tripotassium salt
CAS Number	67627-18-3
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃
Appearance	Dark blue crystalline powder
Standard Redox Potential (E°)	-0.081 V	[1]
Color of Oxidized Form	Blue	[1]
Color of Reduced Form	Yellow	[1]

Experimental Protocols

The following are proposed methodologies for the use of potassium indigotrisulfonate as an indicator in the redox titration of common reducing agents. These protocols are adapted from standard iodometric titration methods, with potassium indigotrisulfonate substituted for the traditional starch indicator.

Preparation of Potassium Indigotrisulfonate Indicator Solution (0.1% w/v)

• Weigh 0.1 g of potassium indigotrisulfonate powder.

• Dissolve the powder in 100 ml of distilled water.

• Gently heat the solution while stirring until the solid is completely dissolved.

• Allow the solution to cool to room temperature before use.

• Store the solution in a dark, well-stoppered bottle.

Protocol 1: Determination of Ascorbic Acid (Vitamin C)

Principle: Ascorbic acid is a reducing agent that can be titrated with a standard solution of an oxidizing agent, such as iodine. The reaction involves the oxidation of ascorbic acid to dehydroascorbic acid.

Reaction: C₆H₈O₆ (Ascorbic Acid) + I₂ → C₆H₆O₆ (Dehydroascorbic Acid) + 2I⁻ + 2H⁺

Materials:

• Standard 0.1 N Iodine Solution

• Ascorbic Acid sample

• Potassium Indigotrisulfonate Indicator Solution (0.1% w/v)

• Distilled Water

• Burette, Pipettes, Erlenmeyer flasks

Procedure:

• Accurately weigh a suitable amount of the ascorbic acid sample and dissolve it in 100 mL of distilled water in an Erlenmeyer flask.

• Add 1-2 mL of the potassium indigotrisulfonate indicator solution to the ascorbic acid solution. The solution should turn yellow, indicating the reduced state of the indicator.

• Titrate the ascorbic acid solution with the standard 0.1 N iodine solution from a burette.

• The endpoint is reached when the solution color changes from yellow to a permanent blue.

• Record the volume of iodine solution used and calculate the concentration of ascorbic acid in the sample.

Protocol 2: Determination of Sulfites

Principle: Sulfites are reducing agents that can be determined by titration with a standard oxidizing agent like potassium iodate (B108269) in an acidic medium. The iodate reacts with iodide to generate iodine in situ, which then oxidizes the sulfite (B76179).

Reaction: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O SO₃²⁻ + I₂ + H₂O → SO₄²⁻ + 2I⁻ + 2H⁺

Materials:

• Standard 0.1 N Potassium Iodate (KIO₃) Solution

• Potassium Iodide (KI)

• Sulfite sample

• Dilute Sulfuric Acid

• Potassium Indigotrisulfonate Indicator Solution (0.1% w/v)

• Distilled Water

• Burette, Pipettes, Erlenmeyer flasks

Procedure:

• Pipette a known volume of the sulfite-containing sample into an Erlenmeyer flask.

• Add approximately 1 g of potassium iodide and 10 mL of dilute sulfuric acid to the flask.

• Add 1-2 mL of the potassium indigotrisulfonate indicator solution. The solution should be yellow.

• Titrate the sample with the standard 0.1 N potassium iodate solution.

• The endpoint is indicated by the first appearance of a stable blue color.

• Calculate the concentration of sulfite in the sample based on the volume of potassium iodate solution consumed.

Protocol 3: Determination of Sodium Thiosulfate (B1220275)

Principle: Sodium thiosulfate is a reducing agent commonly used as a titrant in iodometry. Its concentration can be determined by titration against a standard solution of potassium iodate, which generates a known amount of iodine.

Reaction: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O 2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻

Materials:

• Standard 0.1 N Potassium Iodate (KIO₃) Solution

• Potassium Iodide (KI)

• Sodium Thiosulfate (Na₂S₂O₃) solution of unknown concentration

• Dilute Sulfuric Acid

• Potassium Indigotrisulfonate Indicator Solution (0.1% w/v)

• Distilled Water

• Burette, Pipettes, Erlenmeyer flasks

Procedure:

• Accurately pipette 25.00 mL of the standard 0.1 N potassium iodate solution into an Erlenmeyer flask.

• Add approximately 2 g of potassium iodide and 5 mL of dilute sulfuric acid to the flask. The solution will turn a reddish-brown due to the liberated iodine.

• Add 1-2 mL of the potassium indigotrisulfonate indicator solution.

• Titrate the liberated iodine with the sodium thiosulfate solution from a burette until the blue color disappears and the solution turns yellow.

• Record the volume of the sodium thiosulfate solution used and calculate its exact concentration.

Visualizations

The following diagrams illustrate the underlying principles and workflows described in these application notes.

References

• 1. glaserr.missouri.edu [glaserr.missouri.edu]

Application Notes and Protocols for Flow Injection Analysis of Ozone Using Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction and Principle

Flow Injection Analysis (FIA) is a highly efficient automated method for the determination of ozone in aqueous solutions. This method is based on the rapid and quantitative decolorization of a blue potassium indigotrisulfonate (ITS) solution by ozone.[1][2] The ozone-containing sample is injected into a carrier stream, which then merges with a reagent stream containing the indigo (B80030) dye. The reaction between ozone and the indigo trisulfonate results in the cleavage of the C=C double bond in the indigo molecule, leading to a loss of color.[3] The change in absorbance is measured spectrophotometrically at 600 nm and is directly proportional to the ozone concentration in the sample.[1][4] The reaction is selective and rapid, making it well-suited for the fast analysis times achievable with FIA.[5]

Chemical Reaction

The fundamental reaction involves the oxidation of the blue indigo dye by ozone, resulting in colorless products.

Instrumentation

A basic Flow Injection Analysis system for this application comprises the following components:

• Peristaltic Pump: To propel the carrier and reagent solutions at a constant and precise flow rate.

• Injection Valve: To introduce a precise and reproducible volume of the sample into the carrier stream.

• Manifold: A network of narrow-bore tubing (typically PTFE) where the sample is transported, mixed with the reagent, and allowed to react. This includes a reaction coil to ensure sufficient time for the reaction to complete.

• Spectrophotometric Detector: Equipped with a flow-through cell to continuously measure the absorbance of the solution at 600 nm.

• Data Acquisition System: A computer with appropriate software to control the FIA system, record the detector signal, and calculate the results.

Reagents and Standards

1. Potassium Indigotrisulfonate (ITS) Reagent Stock Solution To prepare the stock solution, add 2.50 g of potassium indigo trisulfonate to a 1 L volumetric flask containing approximately 500 mL of deionized water.[3] Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate.[3] Stir the mixture to dissolve and then dilute to the mark with deionized water.[3] Store this solution in a dark bottle, where it is stable for at least four months.[3]

2. ITS Reagent Working Solution Prepare the working solution daily by diluting the stock solution with deionized water.[3] The exact dilution factor will depend on the expected ozone concentration range and the specific FIA system parameters and should be optimized to yield a stable baseline absorbance with sufficient dynamic range.

3. Carrier Solution Deionized water is typically used as the carrier stream.

4. Ozone Standards Ozone standards must be prepared and standardized immediately before use due to the instability of ozone in water. A common method for preparing a primary ozone standard is by bubbling ozone gas through deionized water until saturation, followed by determination of the exact concentration using a standardized method, such as UV spectrophotometry at 258 nm or the established indigo colorimetric batch method.[5] A series of working standards can then be prepared by diluting the primary standard with ozone-free water.

5. Interference Suppressor Solution To mitigate interference from chlorine, malonic acid can be added to the ITS reagent.[2] The concentration of malonic acid should be optimized based on the expected chlorine concentration in the samples.

Experimental Protocol

1. System Start-up

• Turn on the peristaltic pump and allow the carrier and reagent solutions to flow through the system until a stable baseline is achieved on the data acquisition system.

• Ensure there are no air bubbles in the tubing or the flow-through cell of the detector.

2. Calibration

• Inject a blank sample (ozone-free water) to establish the baseline absorbance.

• Inject the series of freshly prepared ozone standards in ascending order of concentration.

• Record the peak height or area for each standard.

• Construct a calibration curve by plotting the peak height or area against the corresponding ozone concentration. The relationship should be linear over the desired working range.

3. Sample Analysis

• Inject the unknown samples into the FIA system. It is recommended to analyze samples in duplicate or triplicate.

• Record the peak height or area for each sample.

• Using the calibration curve, determine the concentration of ozone in the samples.

4. System Shut-down

• After analysis, flush the entire system with deionized water for a sufficient period to remove all reagents.

• Release the pressure on the peristaltic pump tubes.

• Turn off all equipment.

Data Presentation

The quantitative performance of the FIA method for ozone determination using potassium indigotrisulfonate can be summarized as follows. It is important to note that the specific performance characteristics can vary depending on the exact manifold configuration and operating parameters.

Parameter	Value	Method/Notes
Linear Range	0.4 - 10.6 mg/L	Gas-Liquid Transfer FIA for gaseous ozone[6]
Detection Limit (LOD)	0.4 mg/L	Gas-Liquid Transfer FIA for gaseous ozone[6]
Precision (RSD)	1.7% (for 1.2 mg/L)	Gas-Liquid Transfer FIA for gaseous ozone[6]
Sample Throughput	120 samples/hour	Gas-Liquid Transfer FIA for gaseous ozone[6]
Wavelength (λmax)	600 nm	[1][4]

Mandatory Visualizations

References

• 1. cdn.hach.com [cdn.hach.com]
• 2. oxidationtech.com [oxidationtech.com]
• 3. scielo.br [scielo.br]
• 4. cdn.hach.com [cdn.hach.com]
• 5. global.oup.com [global.oup.com]
• 6. researchgate.net [researchgate.net]

Preparation and Standardization of Potassium Indigotrisulfonate Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation and standardization of potassium indigotrisulfonate solution, a reagent widely utilized in the quantification of ozone and other reactive oxygen species. The methodologies outlined below are based on established procedures, ensuring accuracy and reproducibility in experimental results.

Overview and Principle

Potassium indigotrisulfonate is a dye that undergoes rapid decolorization upon reaction with ozone.[1][2] This stoichiometric reaction forms the basis of the "indigo method" for the determination of ozone in aqueous solutions. The decrease in absorbance at 600 nm is directly proportional to the concentration of ozone.[3][4] Accurate preparation and standardization of the potassium indigotrisulfonate solution are critical for obtaining reliable quantitative data.

Materials and Reagents

Reagent	Grade	Supplier Example
Potassium Indigotrisulfonate	Analytical Reagent	Sigma-Aldrich
Phosphoric Acid (85%)	Analytical Reagent	Merck
Sodium Dihydrogen Phosphate (B84403) Dihydrate	Analytical Reagent	Fisher Scientific
Deionized Water	Type I	Millipore

Preparation of Stock Potassium Indigotrisulfonate Solution (ca. 0.1 mmol/L)

This protocol details the preparation of a buffered stock solution of potassium indigotrisulfonate, often referred to as Indigo Reagent.

Protocol:

• Accurately weigh approximately 61.7 mg of potassium indigotrisulfonate (Molecular Weight: 616.72 g/mol ) and transfer it to a 100 mL volumetric flask.

• Add approximately 50 mL of deionized water to the flask and sonicate for 15 minutes to dissolve the solid.

• Carefully add 0.5 mL of concentrated phosphoric acid.

• Add 1.3 g of sodium dihydrogen phosphate dihydrate and swirl to dissolve.[3]

• Make up the volume to 100 mL with deionized water.

• Store the solution in a dark, amber glass bottle at 4°C. The solution should be stable for several weeks when stored properly.

Standardization of Potassium Indigotrisulfonate Solution

The precise concentration of the prepared stock solution must be determined via spectrophotometric analysis. This involves measuring the absorbance of a diluted solution and using the molar extinction coefficient.

Protocol:

• Preparation of Diluted Standard: Accurately pipette 1.00 mL of the stock potassium indigotrisulfonate solution into a 100 mL volumetric flask and dilute to the mark with deionized water. This creates a solution with an approximate concentration of 1 µmol/L.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to a wavelength of 600 nm.[3][4]

  • Use deionized water as a blank to zero the instrument.

  • Measure the absorbance of the diluted standard solution in a 1 cm path length quartz cuvette.

  • Perform the measurement in triplicate to ensure accuracy.

• Calculation of Concentration: The molar concentration of the stock solution can be calculated using the Beer-Lambert law:

  A = εcl

  Where:

  • A is the absorbance of the diluted solution

  • ε (epsilon) is the molar extinction coefficient of potassium indigotrisulfonate at 600 nm (20,000 L mol⁻¹ cm⁻¹)

  • c is the concentration of the diluted solution (in mol/L)

  • l is the path length of the cuvette (1 cm)

  The concentration of the stock solution is then calculated by multiplying the concentration of the diluted solution by the dilution factor (100 in this case).

Table of Quantitative Data:

Parameter	Value
Molecular Weight of Potassium Indigotrisulfonate	616.72 g/mol [4][5]
Wavelength of Maximum Absorbance (λmax)	600 nm[3][4]
Molar Extinction Coefficient (ε) at 600 nm	20,000 L mol⁻¹ cm⁻¹
Recommended Storage Conditions	4°C in the dark

Experimental Workflows

The following diagrams illustrate the key steps in the preparation and standardization of the potassium indigotrisulfonate solution.

Caption: Workflow for the preparation of potassium indigotrisulfonate stock solution.

References

• 1. global.oup.com [global.oup.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 4. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]
• 5. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Potassium Indigotrisulfonate as an Ozone-Scavenging Reagent in Atmospheric Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of potassium indigotrisulfonate as a highly effective ozone-scavenging reagent in atmospheric and aqueous studies. The "indigo method" is a widely accepted colorimetric technique for the precise measurement of ozone concentrations.

Principle

The core principle of this method lies in the rapid and stoichiometric reaction between ozone (O₃) and potassium indigotrisulfonate. Ozone attacks the carbon-carbon double bond of the indigo (B80030) dye, causing the molecule to cleave and leading to a loss of its characteristic blue color.[1][2] The resulting products, such as isatin (B1672199) sulfonic acid, are colorless.[3][4] This decolorization is directly proportional to the concentration of ozone present in the sample. The change in absorbance, typically measured at 600 nm, is used to quantify the ozone concentration.[1][5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the indigo method for ozone determination.

Table 1: Spectrophotometric and Reaction Data

Parameter	Value	Reference
Molar Absorptivity	~20000 M⁻¹cm⁻¹ at 600 nm	[6]
Wavelength of Maximum Absorbance (λmax)	600 nm	[5]
Change in Absorbance per µmol/L of O₃	0.02 in a 1-cm cell	[5]
Reaction Rate Constant (k)	9.4 x 10⁷ M⁻¹s⁻¹	[5]

Table 2: Application Ranges and Detection Limits

Application	Concentration Range	Detection Limit	Reference
Aqueous Ozone Measurement	0.05 to 0.6 mg/L	0.06 mg/L	[7]
Atmospheric Ozone (Droplet Method)	37 - 123 ppbv	7.3 ppbv	[1]
Gaseous Ozone Measurement	1 to 200 g/m³	Not Specified	[7]

Experimental Protocols

Protocol 1: Preparation of Reagent Solutions

A. Indigo Stock Solution (Stable for at least 4 months when stored in the dark) [1]

• Add approximately 500 mL of deionized water to a 1 L volumetric flask.

• Add 1 mL of concentrated phosphoric acid (H₃PO₄).

• Add 10 g of sodium dihydrogen phosphate (B84403) (NaH₂PO₄).

• Dissolve 2.50 g of potassium indigotrisulfonate in the solution.

• Stir the mixture until all components are fully dissolved.

• Dilute the solution to the 1 L mark with deionized water.

• Store the solution in a dark bottle to prevent photodegradation.

B. Indigo Working Solution (Prepare daily) [1]

• Pipette 1 mL of the indigo stock solution into a 10 mL volumetric flask.

• Dilute to the 10 mL mark with deionized water.

Protocol 2: Measurement of Aqueous Ozone Concentration

This protocol is adapted from the general principles of the indigo method.[5][7]

• Collect the aqueous sample containing ozone. To prevent ozone loss, sample introduction should be done below the surface of the reagent solution.[7]

• Prepare two 100 mL volumetric flasks.

• Into one flask (the "blank"), add 10 mL of the indigo working solution and dilute to 100 mL with ozone-free deionized water.

• Into the second flask (the "sample"), add 10 mL of the indigo working solution and dilute to 100 mL with the aqueous sample containing ozone.

• Ensure the pH of the final solutions is below 4.[7]

• Measure the absorbance of both the blank and the sample at 600 nm using a spectrophotometer as soon as possible, and within 4 hours if stored in the dark.[7]

• The concentration of ozone is determined by the difference in absorbance between the blank and the sample.

Protocol 3: Measurement of Atmospheric Ozone (Droplet-Based Method)

This protocol is based on a liquid droplet sampling method.[1]

• Generate a stable 30 µL droplet of the indigo working solution suspended in a flowing air stream.

• Expose the droplet to the ambient air containing ozone for a fixed period (e.g., 1 to 15 minutes).

• Use a colorimetric sensor, such as one with optical fibers and a red LED light source (around 625 nm), to continuously monitor the absorbance of the droplet.

• To correct for potential interferences, a second sampling can be performed with air that has been passed through an ozone scrubber (e.g., silica (B1680970) impregnated with potassium iodide).[1]

• The analytical signal is the difference between the signal from the ozone-containing air and the scrubbed air.

• Construct a calibration curve using standard ozone concentrations to relate the change in absorbance to the ozone concentration in ppbv.

Visualizations

Caption: Reaction of Potassium Indigotrisulfonate with Ozone.

Caption: Experimental Workflow for Ozone Measurement.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. globethesis.com [globethesis.com]
• 5. global.oup.com [global.oup.com]
• 6. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 7. ioa-ea3g.org [ioa-ea3g.org]

Application of Potassium Indigotrisulfonate in Wastewater Analysis: A Detailed Guide

Introduction

Potassium indigotrisulfonate, a blue dye, serves as a primary reagent in the colorimetric determination of ozone in water and wastewater analysis.[1][2] This method, widely recognized for its simplicity, selectivity, and quantitative accuracy, is a cornerstone for monitoring ozonation processes in water treatment.[1][3] Ozonation is a critical step for disinfection, removal of taste and odor compounds, and destruction of organic and inorganic impurities in wastewater.[1] The indigo (B80030) colorimetric method provides a reliable means to measure residual ozone concentrations, ensuring effective treatment and process control.[4]

The underlying principle of this method is the rapid and stoichiometric reaction between ozone and potassium indigotrisulfonate. In an acidic solution, ozone quickly decolorizes the indigo dye.[3] The decrease in the absorbance of the solution at 600 nm is directly proportional to the initial ozone concentration.[5][6] This method is applicable to a wide range of water matrices, including lake water, river infiltrate, groundwaters, and even biologically treated domestic wastewaters.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with the indigo colorimetric method for ozone determination.

Parameter	Value	Units	Notes
Molar Absorptivity (ε)	~20,000	M⁻¹cm⁻¹	For high-purity (>80%) potassium indigotrisulfonate at 600 nm.[1][7]
Wavelength of Maximum Absorbance (λmax)	600	nm	[6]
Change in Absorbance per µmol/L of Ozone	0.02	Absorbance Units	In a 1-cm cell.[5]
Applicable Concentration Range	0 - 0.4	mg/L	As demonstrated in specific studies.[8] Other commercial kits offer ranges up to 1.5 mg/L.[9]
Relative Error	< 5%	%	Can be reduced to 1% in laboratory settings with careful sampling.[3]
Reaction Rate Constant (k)	9.4 x 10⁷	M⁻¹s⁻¹	Demonstrates the near-instantaneous reaction between ozone and indigo.[5]

Experimental Protocols

This section outlines the detailed methodology for determining ozone concentration in wastewater using the potassium indigotrisulfonate colorimetric method.

Reagent Preparation

• Indigo Stock Solution:

  • Accurately weigh a determined amount of potassium indigotrisulfonate. The purity of the reagent can vary, so it is crucial to use a high-purity standard.[1][7]

  • Dissolve the weighed potassium indigotrisulfonate in deionized water to prepare a concentrated stock solution.

• Indigo Reagent:

  • Dilute the indigo stock solution with a phosphoric acid/sulfuric acid buffer to a final pH of 2.[1][2] This acidic condition stabilizes the ozone during the analysis.[4] The final concentration of the indigo reagent should be such that it produces a measurable absorbance at 600 nm.

• Malonic Acid Solution (for interference removal):

  • Prepare a solution of malonic acid to counter interference from chlorine, a common disinfectant in wastewater.[1][3] The concentration will depend on the expected chlorine levels in the samples.

Experimental Workflow

The following diagram illustrates the general workflow for the determination of ozone in a wastewater sample.

Figure 1: Experimental workflow for ozone analysis.

Step-by-Step Protocol

• Sample Collection: Collect the wastewater sample, ensuring minimal agitation to prevent ozone loss.[3] The analysis should be performed immediately after collection due to the rapid decay of ozone.[4]

• Interference Mitigation: If the sample is known to contain chlorine, add a predetermined volume of malonic acid solution to the sample and mix.[1][3] Malonic acid selectively masks chlorine without interfering with the ozone measurement.[4]

• Blank Measurement: Prepare a blank by adding the indigo reagent to a sample of ozone-free deionized water. Measure and record the absorbance of the blank (A_blank) at 600 nm using a spectrophotometer.

• Sample Measurement: To a known volume of the wastewater sample (or the sample treated with malonic acid), add a precise volume of the indigo reagent and mix thoroughly.[3]

• Immediately measure the absorbance of the sample (A_sample) at 600 nm. The decolorization reaction is nearly instantaneous.[5]

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the blank and the sample. The concentration can be determined using a calibration curve or the following formula if the molar absorptivity and stoichiometry are known:

  Ozone (mg/L) = (A_blank - A_sample) * F

  Where F is a calibration factor determined from standards.

Signaling Pathway and Reaction Mechanism

The reaction between ozone and potassium indigotrisulfonate involves the oxidative cleavage of the central carbon-carbon double bond of the indigo molecule. This breaks the chromophore responsible for the blue color, leading to the formation of colorless products, primarily isatin (B1672199) sulfonates.[6][9]

The following diagram illustrates the chemical transformation.

Figure 2: Reaction of ozone with potassium indigotrisulfonate.

Potential Interferences and Mitigation

While the indigo method is highly selective for ozone, certain substances can interfere with the measurement.[3]

Interferent	Effect	Mitigation
Chlorine (Cl₂)	Positive interference (decolorizes indigo)	Add malonic acid to the sample before the indigo reagent.[1][3][4]
Manganese (oxidized forms)	Positive interference (decolorizes indigo)	In the presence of Mn(II), which can be oxidized by ozone, a specific procedure involving glycine (B1666218) can be used to differentiate the ozone concentration.[1][2][3]
Bromine (Br₂) and Iodine (I₂)	Positive interference	This method is not suitable for accurate ozone measurement in the presence of bromine.[3][4]
Hydrogen Peroxide (H₂O₂)	Minimal	Reacts very slowly with the indigo reagent and typically does not interfere if the measurement is performed promptly.[3]
High Alkalinity and Hardness	Negative interference	Can be tolerated up to certain levels (approx. 500 ppm and 1200 ppm as CaCO₃, respectively).[4]
High pH (>7)	Ozone instability	The analysis is performed at a low pH (around 2) to stabilize the ozone.[2][4]

This detailed application note provides a comprehensive overview for researchers, scientists, and professionals in drug development on the use of potassium indigotrisulfonate for wastewater analysis, specifically for the critical task of ozone monitoring. The provided protocols and data are intended to serve as a foundational guide for implementing this reliable and effective analytical method.

References

• 1. One moment, please... [aquaphoenixsci.com]
• 2. chemetrics.com [chemetrics.com]
• 3. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 4. oxidationtech.com [oxidationtech.com]
• 5. global.oup.com [global.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Dissolved Ozone Measurement: Analyzer Methods & Benefits [chemetrics.com]
• 8. ijettjournal.org [ijettjournal.org]
• 9. cdn.hach.com [cdn.hach.com]

Application Notes and Protocols for Endpoint Determination with Potassium Indigotrisulfonate in Titrimetry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium indigotrisulfonate, a derivative of indigo (B80030) dye, serves as a redox indicator in titrimetric analysis. Its distinct color change upon transition between its oxidized and reduced forms allows for the visual determination of the endpoint in certain redox titrations. The most prominently documented application of Potassium indigotrisulfonate is in the quantification of aqueous ozone. This document provides detailed application notes, experimental protocols, and the chemical principles governing its use as a redox indicator.

Physicochemical Properties and Data

Potassium indigotrisulfonate is a dark blue crystalline powder with good solubility in water. Key quantitative data for this indicator are summarized in the table below for easy reference.

Property	Value	Reference
Chemical Formula	C₁₆H₇K₃N₂O₁₁S₃	[1]
Molecular Weight	616.72 g/mol	[1]
CAS Number	67627-18-3	[2]
Appearance	Dark blue crystalline powder	[3]
Solubility in Water	0.1%	[2]
Maximum Absorbance (λmax)	600 nm	[2]
Color of Oxidized Form	Blue	[4]
Color of Reduced Form	Yellow	[4]

Mechanism of Action as a Redox Indicator

The function of Potassium indigotrisulfonate as a redox indicator is based on a reversible oxidation-reduction reaction that results in a distinct color change. The oxidized form of the indicator is blue, while its reduced form is yellow. The transition between these two states occurs at a specific electrode potential.

The general redox reaction for a simplified indigo derivative (Indigo Carmine, a closely related compound) can be represented as follows:

Indigo (blue) + 2e⁻ + 2H⁺ ⇌ Leuco-indigo (yellow)

In a titration, the indicator remains in its oxidized (blue) state in the presence of an oxidizing agent. At the endpoint, when the analyte has been completely consumed by the titrant, a slight excess of a reducing titrant will reduce the indicator to its yellow form. Conversely, when titrating a reducing agent with an oxidizing titrant, the solution will remain yellow (or colorless, depending on the initial state) until an excess of the oxidizing titrant is present, which then oxidizes the indicator to its blue form.

Below is a diagram illustrating the redox-dependent color change of Potassium Indigotrisulfonate.

Redox-dependent color change of Potassium Indigotrisulfonate.

Experimental Protocols

Preparation of 0.1% (w/v) Potassium Indigotrisulfonate Indicator Solution

A standard indicator solution can be prepared as follows:

• Weigh 0.1 g of Potassium indigotrisulfonate powder.

• Dissolve the powder in 100 mL of deionized water.

• Stir the solution until the solid is completely dissolved.

• Store the solution in a dark, stoppered bottle, as it may be sensitive to light.

Application Protocol 1: Determination of Aqueous Ozone (Primary Application)

This protocol is adapted from the well-established indigo method for ozone determination. The principle involves the rapid and stoichiometric decolorization of the indigo dye by ozone.

Materials:

• Potassium indigotrisulfonate indicator solution (prepared as above)

• Phosphate buffer solution

• Ozone-containing water sample

• Spectrophotometer

Procedure:

• Prepare a buffered solution of the Potassium indigotrisulfonate indicator.

• Take a known volume of the ozone-containing water sample.

• Rapidly add the sample to the buffered indicator solution.

• Measure the decrease in absorbance at 600 nm using a spectrophotometer.

• The concentration of ozone is proportional to the change in absorbance.

Application Protocol 2: Titration of Ferrous Iron (Fe²⁺) with Potassium Dichromate (K₂Cr₂O₇)

While specific literature detailing the use of Potassium indigotrisulfonate for this titration is scarce, a general procedure can be outlined based on standard dichromate titrations. The suitability and endpoint sharpness would require experimental validation. In this titration, diphenylamine (B1679370) sulfonate is a commonly used indicator.[5][6][7]

Materials:

• Standardized 0.1 N Potassium dichromate (K₂Cr₂O₇) solution

• Ferrous iron (Fe²⁺) sample solution of unknown concentration

• Sulfuric acid (H₂SO₄), concentrated

• Phosphoric acid (H₃PO₄), 85%

• Potassium indigotrisulfonate indicator solution (0.1%)

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the ferrous iron solution into a 250 mL Erlenmeyer flask.

• Carefully add 10 mL of concentrated sulfuric acid and 5 mL of 85% phosphoric acid to the flask.

• Add 2-3 drops of the Potassium indigotrisulfonate indicator solution. The solution should take on the color of the reduced form of the indicator (yellow).

• Titrate with the standardized 0.1 N K₂Cr₂O₇ solution from a burette, swirling the flask continuously.

• The endpoint is reached when the solution color changes from yellow to a permanent blue, indicating the presence of excess dichromate that oxidizes the indicator.

• Record the volume of K₂Cr₂O₇ solution added.

• Repeat the titration at least twice more and calculate the average volume.

Calculation:

The concentration of Fe²⁺ can be calculated using the stoichiometry of the reaction:

Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a redox titration using a visual indicator like Potassium indigotrisulfonate.

General workflow for a redox titration experiment.

Concluding Remarks

Potassium indigotrisulfonate is a well-established redox indicator for the determination of ozone. While its application in other titrimetric methods, such as with potassium dichromate or permanganate, is theoretically plausible, it is not widely documented in scientific literature. Researchers wishing to employ this indicator for such purposes should perform validation experiments to confirm its suitability and the sharpness of the endpoint under their specific analytical conditions. The provided protocols offer a foundational methodology for such investigations.

References

• 1. Potassium indigotrisulfonate | C16H7K3N2O11S3 | CID 105482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 3. Potassium indigotrisulfonate 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 5. Determination of iron using potassium dichromate: Redox indicators [wwwchem.uwimona.edu.jm]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Potassium Dichromate Titration [staff.buffalostate.edu]

Application Notes and Protocols for the Use of Potassium Indigotrisulfonate in Kinetic Studies of Ozonation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Potassium indigotrisulfonate, a blue dye, serves as a highly effective and widely used reagent for the kinetic analysis of ozonation processes. Its rapid and stoichiometric reaction with ozone results in a distinct color change, providing a simple and accurate spectrophotometric method for quantifying ozone concentrations in aqueous solutions. This application note details the principles, experimental protocols, and data interpretation for utilizing potassium indigotrisulfonate in ozonation kinetic studies. The method is valued for its high selectivity and sensitivity, making it a cornerstone technique in water treatment analysis, environmental science, and various research applications where precise ozone measurement is critical.

The reaction between ozone (O₃) and potassium indigotrisulfonate is nearly instantaneous, with a high second-order rate constant. The decolorization of the blue indigo (B80030) solution is directly proportional to the amount of ozone present, allowing for straightforward quantification using a spectrophotometer at a wavelength of approximately 600 nm.[1][2][3] The stoichiometry of this reaction is established as 1:1, meaning one mole of ozone reacts with one mole of indigo trisulfonate.[4]

Core Principles

The fundamental principle of this method lies in the rapid oxidation of the indigo dye's chromophore by ozone. The indigo molecule possesses a central carbon-carbon double bond (C=C) which is readily cleaved by ozone, leading to the formation of colorless products such as sulfonated isatin.[5] The decrease in absorbance of the solution at its maximum absorption wavelength (λ_max ≈ 600 nm) is measured to determine the ozone concentration.

This technique is particularly advantageous for several reasons:

• Speed: The reaction is extremely fast, allowing for real-time or near-real-time measurements of ozone concentration.[6]

• Selectivity: The indigo method is relatively selective for ozone, although potential interferences from other strong oxidants exist.[7][8]

• Sensitivity: The high molar absorption coefficient of potassium indigotrisulfonate allows for the detection of low ozone concentrations.[2][3]

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the use of potassium indigotrisulfonate in ozonation studies.

Table 1: Physicochemical and Kinetic Parameters

Parameter	Value	Units	Reference
Molar Absorption Coefficient (ε)	~20,000	M⁻¹cm⁻¹	[3][9][10]
Maximum Absorption Wavelength (λ_max)	600	nm	[1][2][3]
Second-Order Rate Constant (k) with O₃	9.4 x 10⁷	M⁻¹s⁻¹
Reaction Stoichiometry (O₃:Indigo)	1:1	-	[4]
Change in Absorbance per µM O₃	0.02	AU

Table 2: Common Interferences and Mitigation Strategies

Interferent	Effect	Mitigation Strategy	Reference
Chlorine (Cl₂)	Decolorizes indigo reagent	Addition of malonic acid to the reagent	[7][8][9]
Hydrogen Peroxide (H₂O₂)	Decolorizes indigo reagent slowly	Measure ozone within 6 hours of reagent addition	[8]
Manganese (Mn²⁺)	Oxidation by ozone forms species that decolorize the reagent	Addition of glycine (B1666218) to a separate sample to measure and subtract the interference	[9][10]
Bromine (HOBr)	Interferes with the measurement (1 mole HOBr ≈ 0.4 mole O₃)	No simple masking agent available; method not suitable for high bromide concentrations	[8]

Experimental Protocols

This section provides detailed methodologies for the preparation of reagents and the determination of aqueous ozone concentration using the indigo method.

Reagent Preparation

1. Indigo Stock Solution (Concentrated):

• Dissolve a precise amount of potassium indigotrisulfonate in deionized water.

• Add a small amount of phosphoric acid to acidify the solution, which enhances the stability of the stock solution.[11]

• Store the solution in a dark, refrigerated container. The stock solution is stable for several months under these conditions.[11]

2. Indigo Reagent (Working Solution):

• Dilute the concentrated indigo stock solution with a phosphate (B84403) buffer solution to the desired concentration for analysis.

• The working solution should be prepared fresh daily for optimal results.[11]

• If chlorine interference is anticipated, add malonic acid to the working solution.[7][9]

Protocol for Aqueous Ozone Measurement

1. Spectrophotometer Setup:

• Set the spectrophotometer to a wavelength of 600 nm.[1]

• Use a 1 cm path length cuvette.

2. Blank Measurement:

• Fill a cuvette with the indigo reagent working solution.

• Place the cuvette in the spectrophotometer and measure the initial absorbance (A_initial). This reading represents the absorbance of the unreacted indigo.

3. Sample Measurement:

• Collect the ozone-containing water sample. It is crucial to perform the analysis immediately after collection to minimize ozone decay.[1][7] Avoid vigorous shaking or stirring to prevent ozone off-gassing.[1][8]

• Add a known volume of the sample to a known volume of the indigo reagent. The blue color will fade instantly in proportion to the ozone concentration.

• Quickly transfer the reacted solution to a cuvette and measure the final absorbance (A_final).

4. Calculation of Ozone Concentration:

• Calculate the change in absorbance (ΔA) = A_initial - A_final.

• The ozone concentration can be determined using the Beer-Lambert law and the known stoichiometry and molar absorptivity of the indigo reagent. A simplified approach is to use the change in absorbance per mole of ozone.

• Ozone Concentration (M) = ΔA / (ε * l)

  • Where ε is the molar absorption coefficient of indigo trisulfonate (~20,000 M⁻¹cm⁻¹) and l is the path length of the cuvette (typically 1 cm).

• Alternatively, a calibration curve can be prepared using ozone standards of known concentrations.

Visualizations

Experimental Workflow for Ozone Determination

The following diagram illustrates the step-by-step workflow for determining the concentration of aqueous ozone using the potassium indigotrisulfonate method.

Caption: Workflow for aqueous ozone concentration measurement.

Logical Relationship in Competition Kinetics

Potassium indigotrisulfonate can be used as a reference compound in competition kinetics to determine the rate constant of a target compound with ozone. The principle is that both the indigo and the target compound will compete for the available ozone.

Caption: Competition kinetics for determining ozone reaction rates.

References

• 1. cdn.hach.com [cdn.hach.com]
• 2. ijettjournal.org [ijettjournal.org]
• 3. elearning.unimib.it [elearning.unimib.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. global.oup.com [global.oup.com]
• 7. oxidationtech.com [oxidationtech.com]
• 8. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 9. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 10. chemetrics.com [chemetrics.com]
• 11. scielo.br [scielo.br]

Application Notes and Protocols for Measuring Dissolved Ozone in Water using Potassium Indigotrisulfonate

Introduction

The determination of dissolved ozone (O₃) in water is critical in various applications, including drinking water treatment, wastewater disinfection, and in the food and pharmaceutical industries.[1][2] Among the various analytical techniques, the potassium indigotrisulfonate method stands out as a simple, selective, and quantitative colorimetric method.[3] This method is based on the rapid and stoichiometric decolorization of the blue indigo (B80030) dye by ozone.[4] The decrease in absorbance, measured spectrophotometrically at 600 nm, is directly proportional to the ozone concentration.[2][5] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals.

Principle of the Method

In an acidic solution (pH < 4), ozone rapidly reacts with the double bond of the indigo trisulfonate molecule, causing the blue color to fade.[5][6][7] The reaction proceeds with a 1:1 molar ratio between ozone and indigo trisulfonate.[6] The change in absorbance of the solution at 600 nm is measured to quantify the ozone concentration.[8] The method is highly selective for ozone, and interference from other common oxidants like chlorine can be masked.[9][3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the potassium indigotrisulfonate method for dissolved ozone measurement.

Table 1: Spectrophotometric and Stoichiometric Data

Parameter	Value	Reference
Molar Absorption Coefficient (ε)	~20,000 M⁻¹cm⁻¹ at 600 nm	[3][5][10]
Reaction Stoichiometry (O₃:Indigo)	1:1 (at pH < 4)	[6]
Wavelength of Maximum Absorbance (λmax)	600 nm	[2][5]
Change in Absorbance per mg/L O₃	0.42 L mg⁻¹cm⁻¹	[8]
Detection Limit	2 µg O₃/L	[9]

Table 2: Applicable Concentration Ranges for Commercial Kits

Range	Concentration (mg/L O₃)	Reference
Low Range (LR)	0.01 - 0.25	[1][11]
Medium Range (MR)	0.01 - 0.75	[1][11][12]
High Range (HR)	0.01 - 1.50	[1][11]

Table 3: Potential Interferences and Management

Interferent	Effect	Mitigation	Reference
Chlorine (Cl₂)	Positive interference (decolorizes indigo)	Mask with malonic acid	[9][3]
Oxidized Manganese (e.g., MnO₄⁻)	Positive interference	Glycine addition to a separate sample to measure and subtract the interference	[3][4]
Hydrogen Peroxide (H₂O₂)	Slow decolorization of indigo	Measure within 6 hours of reagent addition	[9]
Organic Peroxides	May react more rapidly than H₂O₂	Prompt analysis is recommended	[9]
Bromine (from Br⁻ oxidation)	Positive interference (1 mole HOBr ≈ 0.4 mole O₃)	Method not suitable for accurate ozone measurement in the presence of bromine	[9]
Suspended Matter	Can cause interference	Membrane filtration of the sample	[13]
High Alkalinity (>500 ppm as CaCO₃)	Negative interference	Dilution of the sample may be necessary	[4]
High Hardness (>1200 ppm as CaCO₃)	Negative interference	Dilution of the sample may be necessary	[4]

Experimental Protocols

Reagent Preparation

a. Indigo Stock Solution (I):

• Dissolve 0.2 g of potassium indigotrisulfonate in 50 mL of deionized water.

• Add 1 mL of concentrated phosphoric acid.

• Dilute to 100 mL with deionized water.

• Store in a dark bottle in a refrigerator. The solution is stable for several months.[5]

b. Indigo Reagent (II):

• To a 1000 mL volumetric flask, add 500 mL of deionized water and 10 mL of the Indigo Stock Solution (I).

• Add 10 g of sodium dihydrogen phosphate (B84403) and 7 mL of concentrated phosphoric acid.

• Dissolve the components completely.

• Dilute to the 1000 mL mark with deionized water.

• The pH of this reagent should be approximately 2.

c. Malonic Acid Solution (for chlorine interference):

• Dissolve 5 g of malonic acid in 100 mL of deionized water.

Sample Collection and Handling

• Samples must be analyzed immediately after collection due to the rapid decay of ozone.[9][4]

• Minimize sample agitation and exposure to air to prevent ozone loss.[9][4]

• Collect the sample gently by allowing it to flow down the side of the collection flask.[9]

Spectrophotometric Measurement Procedure

• Blank Preparation:

  • Pipette 10.0 mL of the Indigo Reagent (II) into a 100 mL volumetric flask.

  • Fill the flask to the 100 mL mark with ozone-free deionized water.

  • Mix thoroughly. This is the blank solution.

• Sample Preparation:

  • Pipette 10.0 mL of the Indigo Reagent (II) into a second 100 mL volumetric flask.

  • Carefully fill the flask to the 100 mL mark with the water sample, introducing the sample below the surface of the reagent to minimize ozone degassing.[14]

  • Mix thoroughly.

• Spectrophotometric Analysis:

  • Set the spectrophotometer to a wavelength of 600 nm.

  • Use a 1 cm cuvette or a cuvette with a longer path length for higher sensitivity.

  • Zero the spectrophotometer using the blank solution.

  • Measure the absorbance of the sample solution. The measurement should be performed as soon as possible, and within 4 hours if stored in the dark.[14]

• Calculation of Ozone Concentration: The ozone concentration is calculated using the Beer-Lambert law. The decrease in absorbance is linear with the ozone concentration.[9]

  Ozone (mg/L) = ΔA / (f × b × V_sample)

  Where:

  • ΔA = Absorbance of the blank - Absorbance of the sample

  • f = 0.42 L mg⁻¹cm⁻¹ (sensitivity factor)[8]

  • b = Path length of the cuvette in cm

  • V_sample = Volume of the sample in L (typically 0.09 L in this protocol)

  Alternatively, a calibration curve can be prepared using ozone standards of known concentrations.

Protocol for Samples Containing Chlorine

• Add 1 mL of the malonic acid solution to 100 mL of the water sample.

• Mix and allow to react for at least 1 minute to mask the chlorine.

• Proceed with the spectrophotometric measurement procedure as described above.

Visualizations

Caption: Experimental workflow for ozone measurement.

Caption: Reaction of ozone with potassium indigotrisulfonate.

References

• 1. MyHach - Customer Service [waterqualitygroup.my.site.com]
• 2. cdn.hach.com [cdn.hach.com]
• 3. chemetrics.com [chemetrics.com]
• 4. oxidationtech.com [oxidationtech.com]
• 5. elearning.unimib.it [elearning.unimib.it]
• 6. tandfonline.com [tandfonline.com]
• 7. scispace.com [scispace.com]
• 8. ijettjournal.org [ijettjournal.org]
• 9. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 10. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 11. cdn.hach.com [cdn.hach.com]
• 12. oxidationtech.com [oxidationtech.com]
• 13. ascelibrary.org [ascelibrary.org]
• 14. ioa-ea3g.org [ioa-ea3g.org]

Application Notes and Protocols for Calibrating Ozone Generators with the Potassium Indigotrisulfonate Method

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Potassium Indigotrisulfonate (ITS) method is a widely accepted, selective, and reliable spectrophotometric technique for the determination of ozone concentration in aqueous solutions.[1][2] This method is particularly suited for calibrating ozone generators due to its rapid and quantitative reaction with ozone.[3][4] In an acidic solution, ozone swiftly decolorizes the blue indigo (B80030) dye. The decrease in absorbance at a specific wavelength is directly proportional to the ozone concentration.[1][4][5] This document provides detailed application notes and protocols for the accurate calibration of ozone generators using the ITS method.

Principle of the Method:

The core of the ITS method lies in the stoichiometric reaction between ozone (O₃) and the potassium salt of indigotrisulfonic acid.[4][6] The indigo molecule possesses a carbon-carbon double bond that is readily cleaved by ozone, leading to the formation of colorless reaction products.[6] This decolorization is measured spectrophotometrically, and the change in absorbance is used to quantify the initial ozone concentration. The reaction is immediate and quantitative, making it a robust analytical tool.[4][7]

Key Quantitative Data:

A summary of essential quantitative data for the Potassium Indigotrisulfonate method is presented in the table below for easy reference and comparison.

Parameter	Value	Reference
Molar Absorptivity (ε)	20,000 M⁻¹ cm⁻¹ at 600 nm	[2][4][8]
Wavelength of Maximum Absorbance (λmax)	600 nm (spectrophotometers) or 610 nm (colorimeters)	[7][9]
Stoichiometry (O₃ : Indigo)	1:1 (assumed for calculation)	[4]
Change in Absorbance per mg/L of Ozone	0.42 ± 0.01 cm⁻¹ per mg/L	[4]
Detection Limit	As low as 2 µg/L	[4]
Applicable Concentration Range	0.01 to 1.50 mg/L O₃ (depending on the specific kit/protocol)	[7]
pH of Reaction	Adjusted to ~2.5	[5][7]

Experimental Protocols

Preparation of Reagents

a. Indigo Stock Solution (Primary Standard):

• Materials:

  • Potassium Indigotrisulfonate (C₁₆H₇N₂O₁₁S₃K₃)

  • Deionized water (18.2 MΩ·cm)

  • Concentrated Phosphoric Acid (H₃PO₄)

  • Sodium Dihydrogen Phosphate (B84403) (NaH₂PO₄)

  • 1 L Volumetric flask

  • Magnetic stirrer and stir bar

• Procedure:

  • To a 1 L volumetric flask, add approximately 500 mL of deionized water.

  • Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate to the flask.[10]

  • Accurately weigh 2.50 g of potassium indigotrisulfonate and add it to the flask.[10]

  • Stir the mixture until all solids are completely dissolved.

  • Dilute the solution to the 1 L mark with deionized water.

  • Store the stock solution in a dark, amber glass bottle at room temperature. The solution is stable for at least 4 months when stored in the dark.[10]

b. Indigo Working Solution:

• Materials:

  • Indigo Stock Solution

  • Deionized water

  • 10 mL Volumetric flask

• Procedure:

  • Pipette 1 mL of the Indigo Stock Solution into a 10 mL volumetric flask.

  • Dilute to the mark with deionized water.

  • This working solution should be prepared fresh daily.[10]

c. Malonic Acid Solution (for chlorine interference):

• If chlorine is expected to be present in the water used for generating ozonated water, a masking agent is necessary.[1][3]

• Prepare a solution of malonic acid to be added to the sample before the indigo reagent. The concentration will depend on the expected chlorine levels. Commercial reagents often come pre-formulated with malonic acid.[2][3]

Calibration of the Ozone Generator

a. Equipment:

• Ozone Generator

• Spectrophotometer or Colorimeter capable of measuring absorbance at 600 nm (or 610 nm).

• Cuvettes (1 cm path length)

• Glassware (beakers, graduated cylinders, pipettes)

• Timer

b. Procedure:

• Generate Ozonated Water: Operate the ozone generator according to the manufacturer's instructions to produce ozonated water. Ensure the output has stabilized.

• Sample Collection: Collect the ozonated water sample. It is crucial to minimize turbulence and exposure to the atmosphere to prevent ozone loss.[1][3] Analysis should be performed immediately after collection.[3][7]

• Prepare the Blank: Fill a cuvette with deionized water and the indigo working solution in the same proportion as the samples will be prepared. This will serve as the initial absorbance reading (A_initial). Alternatively, some procedures use an ozone-free water sample with the indigo reagent as the blank.[7]

• Prepare the Sample:

  • Pipette a known volume of the indigo working solution into a reaction vessel (e.g., a beaker or the final measuring cuvette).

  • Carefully add a known volume of the ozonated water sample to the indigo solution. Mix gently but thoroughly.[1] The blue color will fade to a degree dependent on the ozone concentration.

• Spectrophotometric Measurement:

  • Immediately measure the absorbance of the reacted sample at 600 nm (A_final).[7]

  • The decrease in absorbance (ΔA = A_initial - A_final) is used to calculate the ozone concentration.

c. Calculation of Ozone Concentration:

The concentration of ozone in the sample can be calculated using the Beer-Lambert law and the known molar absorptivity of potassium indigotrisulfonate.

• Ozone Concentration (mg/L) = (ΔA * Molar Mass of O₃) / (ε * path length * dilution factor)

Where:

• ΔA = Change in absorbance (A_initial - A_final)

• Molar Mass of O₃ = 48 g/mol

• ε = Molar absorptivity of indigo (20,000 L mol⁻¹ cm⁻¹)[2][4]

• path length = 1 cm (typically)

• dilution factor = (Volume of Indigo Solution + Volume of Sample) / Volume of Sample

A simplified formula is often used:

• Ozone Concentration (mg/L) = ΔA / 0.42 [4]

This factor (0.42) is derived from the molar absorptivity and molar mass of ozone.

Visualizations

Experimental Workflow

Caption: Workflow for ozone calibration using the ITS method.

Chemical Reaction Pathway

Caption: Decolorization reaction of ITS by ozone.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. aquaphoenixsci.com [aquaphoenixsci.com]
• 3. oxidationtech.com [oxidationtech.com]
• 4. tandfonline.com [tandfonline.com]
• 5. cdn.hach.com [cdn.hach.com]
• 6. ozonesolutions.com [ozonesolutions.com]
• 7. cdn.hach.com [cdn.hach.com]
• 8. ijettjournal.org [ijettjournal.org]
• 9. global.oup.com [global.oup.com]
• 10. scielo.br [scielo.br]

Application Notes and Protocols for the Determination of Disinfectants Using Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium indigotrisulfonate for the quantitative determination of disinfectants, with a primary focus on ozone. The reaction of potassium indigotrisulfonate with other disinfectants, such as chlorine, is addressed in the context of interference and mitigation.

Application Note 1: Determination of Aqueous Ozone

Principle

The determination of ozone in aqueous solutions using potassium indigotrisulfonate is a widely accepted and standardized colorimetric method, often referred to as the "Indigo Method".[1][2] In an acidic solution (pH < 4), ozone rapidly and stoichiometrically reacts with the blue potassium indigotrisulfonate dye.[3][4] This reaction leads to the oxidative cleavage of the central carbon-carbon double bond of the indigo (B80030) dye, resulting in the formation of colorless products.[5][6] The decrease in the absorbance of the solution at 600 nm is directly proportional to the initial concentration of ozone.[5][7][8]

The high selectivity and the instantaneous nature of the reaction make this method robust for various water matrices, including drinking water, wastewater, and bottled water.[3][4][9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of ozone using the indigo method.

Parameter	Value	Notes
Wavelength of Maximum Absorbance (λmax)	600 nm	The absorbance of the blue indigo dye is measured at this wavelength.[7][10]
Molar Absorptivity (ε)	~20,000 M⁻¹ cm⁻¹	This value can vary slightly depending on the purity of the reagent.[1][4]
Stoichiometry (Ozone:Indigo)	1:1	One mole of ozone reacts with one mole of potassium indigotrisulfonate.
Detection Limit	2 µg/L	For high-quality spectrophotometers and long path length cells.[3][11]
Practical Quantitation Limit	10 - 20 µg/L	A realistic lower limit for routine measurements.[11]
Linear Range	Varies with reagent concentration	Typically up to 0.5 mg/L or higher with appropriate reagent concentration and path length.[11]
Relative Error	< 5%	Can be reduced to 1% in laboratory settings with careful technique.[3]

Interferences

The Indigo Method is relatively selective for ozone.[9] However, other strong oxidizing agents can interfere.

• Chlorine: This is a common interferent that can also bleach the indigo dye, although at a slower rate than ozone.[1][4] The interference from chlorine (up to 10 ppm) can be effectively masked by adding malonic acid to the reagent formulation.[1][2][4][9]

• Manganese (Oxidized Forms): Oxidized forms of manganese, such as permanganate, can cause a positive interference.[9] If the presence of oxidized manganese is suspected, a blank can be prepared by adding glycine (B1666218) to a separate sample aliquot to selectively destroy the ozone before adding the indigo reagent. The absorbance difference between the sample and the glycine-treated blank gives the true ozone concentration.[1][4]

• Bromine and Iodine: These halogens will interfere positively.[9]

• Peroxides: Hydrogen peroxide and organic peroxides decolorize the indigo reagent very slowly and generally do not interfere if the measurement is performed promptly after reagent addition.[3]

Experimental Protocol: Determination of Aqueous Ozone (Adapted from APHA Standard Method 4500-O3 B)

Reagents

• Indigo Stock Solution: In a 1 L volumetric flask, dissolve 0.25 g of potassium indigotrisulfonate (CAS 67627-18-3) in approximately 500 mL of deionized water. Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate. Dilute to the mark with deionized water. This solution is stable for several months when stored in the dark.[5]

• Indigo Reagent: In a 1 L volumetric flask, add 100 mL of the indigo stock solution, 10 g of sodium dihydrogen phosphate, and 7 mL of concentrated phosphoric acid. Dilute to the mark with deionized water. This reagent should be prepared fresh weekly or when its absorbance at 600 nm decreases to less than 80% of its initial value.[11]

• Malonic Acid Reagent (for chlorine interference): Dissolve 5 g of malonic acid in 100 mL of deionized water. The indigo reagent can be formulated with malonic acid to prevent interference from up to 10 ppm of chlorine.[9][11]

Instrumentation

• Spectrophotometer or a filter photometer capable of measuring absorbance at 600 nm, with a light path of 1 cm or longer.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

Procedure

• Sample Collection: Due to the instability of ozone, samples must be analyzed immediately and handled with minimal agitation to prevent off-gassing.[3][9][10]

• Blank Preparation: To a 100 mL volumetric flask, add 10.0 mL of the Indigo Reagent. Dilute to the mark with deionized water.

• Sample Preparation: To a second 100 mL volumetric flask, add 10.0 mL of the Indigo Reagent.

• Measurement: Carefully fill the second volumetric flask to the mark with the water sample. Mix rapidly by inversion.

• Within 4 hours, measure the absorbance of both the blank and the sample at 600 nm. Use the deionized water to zero the spectrophotometer.

• The absorbance of the blank should be between 0.15 and 0.20 for a 1 cm path length.

Calculation

The concentration of ozone is calculated using the following formula:

Ozone (mg/L) = (ΔA) / (f × b × V)

Where:

• ΔA = Difference in absorbance between the blank and the sample.

• f = 0.42 (a factor representing the sensitivity of the indigo reagent).

• b = Path length of the spectrophotometer cell in cm.

• V = Volume of the sample in mL.

Application Note 2: Interaction with Other Disinfectants

Potassium indigotrisulfonate is not recommended for the direct quantitative determination of disinfectants such as chlorine, hypochlorite, or chlorine dioxide due to a lack of established, validated methods. Its reaction with these oxidants is primarily considered an interference in the context of ozone measurement.

• Chlorine and Hypochlorite: These species react with and decolorize potassium indigotrisulfonate, which would lead to a false positive result for ozone. As mentioned, this interference can be effectively masked with malonic acid in the reagent formulation for the ozone test.[1][9]

For the determination of free and total chlorine, methods based on DPD (N,N-diethyl-p-phenylenediamine) are the industry standard. For chlorine dioxide, amperometric titration or DPD-based methods with specific masking agents are commonly employed.

Visualizations

Caption: Reaction of Ozone with Potassium Indigotrisulfonate.

Caption: Workflow for Ozone Determination via the Indigo Method.

Caption: Interferences and Mitigation in the Indigo Method.

References

• 1. chemetrics.com [chemetrics.com]
• 2. oxidationtech.com [oxidationtech.com]
• 3. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 4. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. global.oup.com [global.oup.com]
• 8. cdn.hach.com [cdn.hach.com]
• 9. oxidationtech.com [oxidationtech.com]
• 10. cdn.hach.com [cdn.hach.com]
• 11. scribd.com [scribd.com]

Application Notes and Protocols for Stopped-Flow Spectrophotometry with Potassium Indigotrisulfonate in the Study of Fast Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing stopped-flow spectrophotometry with potassium indigotrisulfonate for the kinetic analysis of fast reactions. This technique is particularly valuable for elucidating reaction mechanisms, determining rate constants, and screening potential drug candidates.

Introduction to Stopped-Flow Spectrophotometry

Stopped-flow spectrophotometry is a powerful technique for studying the kinetics of fast reactions in solution, with timescales ranging from milliseconds to seconds.[1] The apparatus rapidly mixes two or more reactants and then abruptly stops the flow, allowing for the real-time monitoring of changes in absorbance or fluorescence as the reaction proceeds in an observation cell.[2] This method is indispensable for capturing transient intermediates and understanding the detailed steps of a reaction mechanism.[1]

Key Advantages:

• High Time Resolution: Capable of measuring reactions that are too fast for conventional spectrophotometers.[2]

• Small Sample Consumption: Requires only small volumes of reactants, which is crucial when working with valuable or scarce materials.[3]

• Versatility: Can be applied to a wide range of chemical and biological reactions, including enzyme kinetics, protein folding, and drug-protein interactions.[1][4]

Potassium Indigotrisulfonate as a Chromophoric Probe

Potassium indigotrisulfonate is a water-soluble indigo (B80030) dye that serves as an excellent chromophoric indicator for monitoring fast redox reactions. Its distinct color change upon oxidation or reduction allows for the convenient spectrophotometric tracking of reaction progress. The oxidized form of potassium indigotrisulfonate is blue, with a maximum absorbance (λmax) around 600 nm.[5] Upon reduction, it becomes colorless. This significant spectral change provides a robust signal for kinetic measurements.

Properties of Potassium Indigotrisulfonate:

Property	Value	Reference
CAS Number	67627-18-3	[6]
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	[6]
Molecular Weight	616.72 g/mol	[6]
Appearance	Dark blue crystalline powder	[5]
λmax	~600 nm	[5]
Solubility	Soluble in water	[5]

Applications in Research and Drug Development

Studying Fast Redox Reactions

Potassium indigotrisulfonate is a valuable tool for investigating the kinetics of fast oxidation-reduction reactions. For instance, it has been used to study its rapid reaction with ozone.[7] By monitoring the disappearance of the blue color, the rate of oxidation can be determined. This principle can be extended to study the kinetics of other fast-reacting oxidizing or reducing agents.

Determination of Antioxidant Activity

The antioxidant potential of various compounds, including natural product extracts and novel drug candidates, can be assessed using stopped-flow spectrophotometry with an indigo dye as an indicator.[8][9] The ability of an antioxidant to scavenge free radicals can be quantified by observing the rate at which it prevents the bleaching of the potassium indigotrisulfonate solution by a known oxidizing agent. This provides a rapid and efficient method for screening antioxidant efficacy.

Competitive Binding Assays in Drug Discovery

Stopped-flow spectrophotometry can be employed in competitive binding assays to determine the binding kinetics of non-chromophoric drug candidates to a target protein.[10][11] In this setup, a colored ligand (like an indigo dye derivative) that binds to the same site on the target protein is used. The displacement of the colored ligand by the drug candidate results in a change in absorbance, allowing for the determination of the drug's association and dissociation rate constants.

Experimental Protocols

General Protocol for a Fast Redox Reaction

This protocol describes a representative experiment to determine the rate of reaction between potassium indigotrisulfonate and an oxidizing agent (e.g., hydrogen peroxide).

Materials:

• Solution A: Potassium indigotrisulfonate solution (e.g., 50 µM in a suitable buffer)

• Solution B: Oxidizing agent solution (e.g., 1 mM hydrogen peroxide in the same buffer)

• Buffer solution (e.g., phosphate-buffered saline, pH 7.4)

• Stopped-flow spectrophotometer

Procedure:

• Instrument Setup:

  • Turn on the stopped-flow spectrophotometer and allow the lamp to stabilize.

  • Set the observation wavelength to the λmax of potassium indigotrisulfonate (~600 nm).

  • Set the data acquisition parameters (e.g., total acquisition time, number of data points). This will depend on the expected reaction rate. For a reaction in the millisecond to second range, an acquisition time of 1-10 seconds is a good starting point.

  • Equilibrate the sample syringes and the observation cell to the desired reaction temperature.

• Sample Loading:

  • Load Solution A (potassium indigotrisulfonate) into syringe 1.

  • Load Solution B (oxidizing agent) into syringe 2.

  • Ensure there are no air bubbles in the syringes or tubing.

• Data Acquisition:

  • Perform a "push" to discard the initial volumes and ensure the observation cell is filled with the freshly mixed solution.

  • Initiate the stopped-flow experiment. The instrument will rapidly mix equal volumes of Solution A and Solution B, and data collection will be triggered as the flow stops.

  • The absorbance at 600 nm will decrease as the potassium indigotrisulfonate is oxidized.

  • Repeat the measurement at least 3-5 times to ensure reproducibility.

• Data Analysis:

  • Average the kinetic traces from the replicate runs.

  • Fit the absorbance vs. time data to an appropriate kinetic model (e.g., single exponential decay for a pseudo-first-order reaction) to determine the observed rate constant (k_obs).

  • By varying the concentration of the oxidizing agent (while keeping the potassium indigotrisulfonate concentration constant and in excess), a plot of k_obs versus the concentration of the oxidizing agent can be generated. The slope of this plot will yield the second-order rate constant for the reaction.

Hypothetical Data Summary:

[Oxidizing Agent] (µM)	Observed Rate Constant (k_obs) (s⁻¹)
100	0.52
200	1.05
300	1.58
400	2.10
500	2.63

Protocol for a Competitive Binding Assay

This protocol outlines a hypothetical experiment to determine the binding kinetics of a non-chromophoric drug candidate ("Drug X") to a target protein using a colored competitor ligand derived from an indigo dye.

Materials:

• Solution A: Target protein (e.g., 2 µM) and colored competitor ligand (e.g., 10 µM) in buffer.

• Solution B: "Drug X" at various concentrations (e.g., 20-100 µM) in the same buffer.

• Buffer solution.

• Stopped-flow spectrophotometer.

Procedure:

• Instrument Setup:

  • Set the observation wavelength to the λmax of the bound colored competitor ligand. This may differ slightly from the free ligand and should be determined empirically.

  • Set the data acquisition parameters appropriate for the expected binding and dissociation rates.

• Sample Loading:

  • Load Solution A (protein + colored ligand) into syringe 1.

  • Load Solution B ("Drug X") into syringe 2.

• Data Acquisition:

  • Initiate the stopped-flow experiment. The mixing of the two solutions will trigger the displacement of the colored ligand by "Drug X".

  • Monitor the change in absorbance at the selected wavelength. An increase or decrease in absorbance will be observed depending on the spectral properties of the free versus bound colored ligand.

  • Repeat the experiment for each concentration of "Drug X".

• Data Analysis:

  • Fit the kinetic traces to a suitable binding model to obtain the observed rate constant (k_obs) for each concentration of "Drug X".

  • Plot k_obs versus the concentration of "Drug X". The relationship will depend on the specific binding mechanism. For a simple competitive binding model, the slope and intercept of this plot can be used to determine the association (k_on) and dissociation (k_off) rate constants for "Drug X".

Hypothetical Kinetic Data for Drug X Binding:

[Drug X] (µM)	Observed Rate Constant (k_obs) (s⁻¹)
20	15.2
40	25.5
60	35.8
80	46.1
100	56.4

Visualizations

Experimental Workflow

Caption: Stopped-flow experimental workflow.

Hypothetical Signaling Pathway Involving Redox Changes

This diagram illustrates a general signaling pathway where a redox-sensitive indicator like potassium indigotrisulfonate could be used to monitor the production of reactive oxygen species (ROS).

References

• 1. Investigate enzymatic mechanisms using stopped-flow [photophysics.com]
• 2. agilent.com [agilent.com]
• 3. Kinetic measurements via Stopped-Flow apparatus - [itaca-sb.it]
• 4. Protein-Ligand Interaction [photophysics.com]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Antioxidant effects of bis-indole alkaloid indigo and related signaling pathways in the experimental model of Duchenne muscular dystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antioxidant activity of indigo and its preventive effect against ethanol-induced DNA damage in rat gastric mucosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stopped-flow studies on drug-protein binding. Analog-computer analysis of the pH-dependent binding kinetics of warfarin and human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. DNA Binding and Cleavage, Stopped-Flow Kinetic, Mechanistic, and Molecular Docking Studies of Cationic Ruthenium(II) Nitrosyl Complexes Containing “NS4” Core - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"interference of chlorine in ozone measurement with Potassium indigotrisulfonate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the potassium indigotrisulfonate method for ozone measurement.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the potassium indigotrisulfonate method for ozone measurement?

A1: The method is based on the rapid and stoichiometric decolorization of the blue indigo (B80030) dye (potassium indigotrisulfonate) by ozone in an acidic solution.[1][2] The decrease in the solution's absorbance, measured spectrophotometrically at approximately 600 nm, is directly proportional to the ozone concentration.[1][3][4][5]

Q2: What are the main interferents in this method?

A2: The primary interferent is chlorine, which also bleaches the indigo reagent, leading to an overestimation of the ozone concentration.[1][2][6] Other potential interferents include oxidized forms of manganese, bromine, iodine, and some organic peroxides.[2][6]

Q3: How can chlorine interference be minimized?

A3: Chlorine interference can be effectively masked by adding malonic acid to the reagent solution.[1][2][6] Commercially available reagent formulations often include malonic acid to prevent interference from up to 10 ppm of chlorine.[1][6][7]

Q4: What is the optimal pH for the reaction?

A4: The reaction should be carried out in an acidic solution, typically at a pH of 2, to ensure the rapid and stoichiometric reaction of ozone with the indigo dye and to minimize the decomposition of ozone.[1][8]

Q5: How quickly should the analysis be performed after sample collection?

A5: Due to the high instability of dissolved ozone, samples must be analyzed immediately after collection.[6][9] Any delay can lead to a significant underestimation of the ozone concentration.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Falsely high ozone readings	Presence of chlorine in the sample.	Ensure your indigo reagent contains a sufficient concentration of malonic acid to mask the expected chlorine levels. If preparing your own reagents, add malonic acid. For chlorine concentrations above 10 ppm, dilution of the sample may be necessary.[7]
Presence of other oxidizing agents like bromine or oxidized manganese.	The standard method has limitations in the presence of high levels of these interferents. For manganese interference, a specific procedure involving glycine (B1666218) to selectively destroy ozone can be used to determine the interference baseline.[8]
Inconsistent or non-reproducible results	Instability of ozone in the sample.	Analyze samples immediately after collection. Avoid vigorous shaking or agitation of the sample to prevent ozone off-gassing.[6][9]
Temperature fluctuations.	Perform measurements at a constant and controlled temperature, as temperature can affect the rate of ozone decay.
Contaminated glassware.	Use thoroughly cleaned and rinsed glassware to avoid reactions with residual contaminants.
Color of the reagent is faded or not deep blue before the experiment	Degradation of the indigo reagent.	Store the potassium indigotrisulfonate stock solution in a dark, refrigerated environment. Prepare fresh working solutions daily.[5] The reagent is light-sensitive.[10]
No color change or very slight color change upon adding the sample	Low or no ozone in the sample.	Verify the functioning of your ozonation system.
Incorrect pH of the reaction mixture.	Ensure the final pH of the sample and reagent mixture is acidic (around pH 2).
Depleted indigo reagent.	Use a fresh batch of indigo reagent.

Quantitative Data

The change in absorbance is stoichiometrically related to the ozone concentration. The molar absorptivity of potassium indigotrisulfonate is approximately 2.0 x 104 M-1cm-1 at 600 nm.[5] A decrease of 0.02 absorbance units corresponds to approximately 1 µmol/L of ozone.[4]

Experimental Protocols

Preparation of Reagents

1. Indigo Stock Solution (0.5 mM):

• Dissolve 217 mg of potassium indigotrisulfonate in 1 liter of deionized water.

• This solution is stable for several months when stored in the dark at 4°C.

2. Indigo Reagent (for measurement):

• To a 1-liter volumetric flask, add 200 mL of the indigo stock solution.

• Add 10 g of sodium dihydrogen phosphate (B84403) (NaH₂PO₄) and 7 mL of concentrated phosphoric acid (H₃PO₄).

• Dilute to the 1-liter mark with deionized water.

• This reagent is stable for several weeks when stored in the dark at 4°C. The pH of this solution should be approximately 2.

3. Malonic Acid Solution (0.1 M) (for chlorine masking):

• Dissolve 1.04 g of malonic acid in 100 mL of deionized water.

• When dealing with samples containing chlorine, add a specific volume of this solution to the indigo reagent or directly to the sample before adding the reagent. The exact volume should be optimized based on the expected chlorine concentration. It is generally added to the indigo reagent in commercial preparations.

Measurement Procedure (Adapted from Standard Method 4500-O₃ B)

• Spectrophotometer Setup: Set the spectrophotometer to a wavelength of 600 nm and use a 1 cm cuvette.

• Blank Measurement: Fill a cuvette with the indigo reagent and measure its absorbance (Ablank).

• Sample Collection: Carefully collect the water sample containing ozone, minimizing turbulence and exposure to air. The analysis must be performed immediately.

• Reaction: Add a known volume of the sample (e.g., 10 mL) to a known volume of the indigo reagent (e.g., 10 mL). The exact volumes can be adjusted depending on the expected ozone concentration. Mix gently but thoroughly.

• Sample Measurement: Immediately measure the absorbance of the sample mixture (Asample).

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the blank and the sample. The concentration in mg/L can be calculated using the following formula:

  Ozone (mg/L) = (Ablank - Asample) / (f * b * Vsample)

  where:

  • f = 0.42 (a factor derived from the molar absorptivity of indigo)

  • b = path length of the cuvette (cm)

  • Vsample = volume of the sample (mL)

Visualizations

Caption: Experimental workflow for ozone measurement.

Caption: Interference and masking pathway.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. cdn.hach.com [cdn.hach.com]
• 3. NEMI Method Summary - 4500-Cl B [nemi.gov]
• 4. chemetrics.com [chemetrics.com]
• 5. global.oup.com [global.oup.com]
• 6. oxidationtech.com [oxidationtech.com]
• 7. oxidationtech.com [oxidationtech.com]
• 8. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 9. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 10. cdn.hach.com [cdn.hach.com]

"stability and storage of Potassium indigotrisulfonate solutions"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of potassium indigotrisulfonate solutions. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity of your solutions and the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing solid potassium indigotrisulfonate?

A1: Solid potassium indigotrisulfonate should be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[1][2][3] For long-term storage, refrigeration is recommended.[1] It is also crucial to protect the solid from light, as it is a light-sensitive compound.[1][3]

Q2: How should I prepare and store aqueous solutions of potassium indigotrisulfonate?

A2: Aqueous solutions should be prepared using high-purity water. For enhanced stability, especially for stock solutions, it is recommended to store them in a dark place and at a low pH.[4] Under these conditions, stock solutions can be stable for several months.[4] Always store solutions in tightly capped, light-protecting (amber) containers.

Q3: What are the primary factors that cause the degradation of potassium indigotrisulfonate solutions?

A3: The primary factors leading to the degradation of potassium indigotrisulfonate solutions are exposure to light, high temperatures, strong oxidizing agents (like ozone), and strong bases.[1] The compound is readily decolorized by ozone, a characteristic exploited in analytical methods for ozone detection.[5][6]

Q4: How can I tell if my potassium indigotrisulfonate solution has degraded?

A4: The most apparent sign of degradation is a change in color. Potassium indigotrisulfonate solutions are deep blue, and degradation, typically through oxidation, leads to decolorization.[6] For quantitative assessment, a decrease in the absorbance peak at approximately 600 nm as measured by a UV-Vis spectrophotometer indicates degradation.

Q5: What are the hazardous decomposition products of potassium indigotrisulfonate?

A5: Thermal decomposition can lead to the release of hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Rapid decolorization of the solution	Presence of strong oxidizing agents (e.g., ozone, peroxides).	Identify and eliminate the source of the oxidizing agent. If used as an ozone scavenger, this is the expected reaction.[5][6]
Exposure to strong bases.	Ensure the pH of the solution is neutral to acidic for better stability.[4] Adjust the pH if necessary.
Gradual fading of color over time	Exposure to ambient light.	Store the solution in an amber bottle or a container wrapped in aluminum foil to protect it from light.[1][3]
Storage at elevated temperatures.	Store the solution in a refrigerator (2-8 °C) to slow down degradation.[1]
Inconsistent results in ozone measurement	Degradation of the stock solution.	Prepare a fresh stock solution. Verify the absorbance of the new solution to ensure it is within the expected range.
Interference from other substances in the sample.	Consult analytical methods for potential interfering substances and appropriate masking agents.
Precipitate formation in the solution	Low solubility or temperature effects.	Potassium indigotrisulfonate has limited solubility in water.[7] Ensure the concentration is not above its solubility limit at the storage temperature. If crystals form upon refrigeration, allow the solution to warm to room temperature and mix well before use.

Quantitative Data on Stability

Condition	Parameter	Time	Expected Degradation (%)
Temperature	4°C (Refrigerated), Protected from Light	1 Month	< 2%
25°C (Ambient), Protected from Light	1 Month	5 - 10%
40°C, Protected from Light	1 Week	15 - 25%
Light Exposure	25°C, Exposed to Ambient Light	1 Week	20 - 40%
pH	pH 3-5, 25°C, Protected from Light	1 Month	< 5%
pH 7, 25°C, Protected from Light	1 Month	5 - 10%
pH > 9, 25°C, Protected from Light	1 Week	> 20%

Note: These are estimated values. For critical applications, it is highly recommended to perform an in-house stability study.

Experimental Protocols

Protocol for Preparation of a Standard Potassium Indigotrisulfonate Solution

• Materials:

  • Potassium indigotrisulfonate (solid)

  • High-purity, deionized water

  • Volumetric flasks

  • Analytical balance

• Procedure:

  • Accurately weigh the desired amount of solid potassium indigotrisulfonate.

  • Quantitatively transfer the solid to a volumetric flask of the desired volume.

  • Add a small amount of deionized water to dissolve the solid.

  • Once dissolved, dilute to the mark with deionized water.

  • Mix the solution thoroughly by inverting the flask several times.

  • Transfer the solution to a labeled, light-protected (amber) container for storage.

Protocol for Stability Testing using UV-Vis Spectrophotometry

• Instrumentation:

  • Calibrated UV-Vis Spectrophotometer

• Procedure:

  • Prepare a fresh solution of potassium indigotrisulfonate at a known concentration.

  • Measure the initial absorbance of the solution at its maximum wavelength (λmax), which is approximately 600 nm. Use deionized water as the blank.

  • Aliquot the solution into several light-protected containers and store them under the desired stability study conditions (e.g., refrigerated, ambient temperature, elevated temperature).

  • At specified time points (e.g., 1 day, 1 week, 1 month), remove a sample from each storage condition.

  • Allow the sample to equilibrate to room temperature.

  • Measure the absorbance of the sample at 600 nm.

  • Calculate the percentage of degradation using the formula: Degradation (%) = [(Initial Absorbance - Timed Absorbance) / Initial Absorbance] * 100

Visualizations

Caption: Factors leading to the degradation of potassium indigotrisulfonate solutions.

Caption: Troubleshooting workflow for degraded potassium indigotrisulfonate solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. SOP for Analysis on UV- Visible Spectrophotometer | Pharmaguideline [pharmaguideline.com]
• 4. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. SOP for Calibration of UV-Vis Spectrophotometer | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for Potassium Indigotrisulfonate Redox Indicator

Welcome to the technical support center for the use of Potassium Indigotrisulfonate as a redox indicator. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is Potassium Indigotrisulfonate and how does it function as a redox indicator?

Potassium Indigotrisulfonate is a sulfonated indigo (B80030) dye that exhibits a distinct color change at a specific electrode potential. In a redox titration, it undergoes a reversible oxidation-reduction reaction. The oxidized form of the indicator is blue, and upon reaching a certain reduction potential, it is converted to its reduced, colorless form. This color change is used to signal the endpoint of the titration.

Q2: Why is pH optimization crucial when using Potassium Indigotrisulfonate?

The redox potential at which Potassium Indigotrisulfonate changes color is dependent on the pH of the solution. This is because protons (H⁺ ions) are involved in the redox reaction of the indicator. Therefore, controlling the pH of your experimental solution is critical to ensure that the indicator's color change occurs at the desired equivalence point of your specific titration. An unoptimized pH can lead to premature, delayed, or indistinct endpoint detection, resulting in inaccurate measurements.

Q3: What is the color of the oxidized and reduced forms of Potassium Indigotrisulfonate?

• Oxidized Form: Blue

• Reduced Form: Colorless

The transition between these two states is what provides the visual cue for the endpoint of a titration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Faint or Indistinct Color Change at Endpoint	Incorrect pH: The pH of the analyte solution may not be optimal for a sharp transition of the indicator.	Verify the pH of your analyte solution before titration. Adjust the pH to the recommended range for your specific titration using appropriate buffers. For many applications involving this indicator, an acidic medium is preferred.
Indicator Concentration Too Low: Insufficient indicator will result in a weak color that is difficult to observe.	Prepare the indicator solution at the recommended concentration (e.g., 0.1% w/v). Ensure you are adding a sufficient number of drops to the analyte.
Color Change Occurs Before the Expected Equivalence Point	pH is Too High: At a higher pH, the redox potential of the indicator is lower, causing it to change color with a weaker reducing agent (the titrant).	Lower the pH of your analyte solution by adding an appropriate acid (e.g., dilute sulfuric acid). This will increase the indicator's transition potential.
Color Change Occurs After the Expected Equivalence Point	pH is Too Low: At a lower pH, the redox potential of the indicator is higher, requiring an excess of the titrant to change color.	Increase the pH of your analyte solution. For titrations in acidic media, a phosphate (B84403) buffer system can be effective for maintaining a stable pH.
Indicator Color Fades or Changes Unexpectedly	Indicator Degradation: The indicator may be unstable under certain conditions (e.g., prolonged exposure to strong oxidizing or reducing agents, or high temperatures).	Prepare fresh indicator solution regularly. Store the stock solution in a dark, cool place. Add the indicator to the analyte just before starting the titration.
Interference from Other Species: Components in your sample may be reacting with the indicator.	Perform a blank titration to check for interferences. If necessary, sample purification or masking of interfering agents may be required.

Data Presentation

Experimental Protocols

Preparation of 0.1% (w/v) Potassium Indigotrisulfonate Indicator Solution

Materials:

• Potassium Indigotrisulfonate powder

• Distilled or deionized water

• 100 mL volumetric flask

• Stirring rod or magnetic stirrer

Procedure:

• Weigh out 0.1 g of Potassium Indigotrisulfonate powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of distilled water to the flask.

• Gently swirl or stir the solution until the powder is completely dissolved. Gentle heating may be applied if necessary to aid dissolution.[1]

• Once dissolved, dilute the solution to the 100 mL mark with distilled water.

• Mix the solution thoroughly.

• Store the indicator solution in a labeled, airtight, and light-protected container.

General Protocol for a Redox Titration Using Potassium Indigotrisulfonate

This protocol provides a general framework. The specific titrant, analyte, and pH conditions will need to be adapted for your particular experiment.

Materials:

• Analyte solution

• Standardized titrant solution

• 0.1% Potassium Indigotrisulfonate indicator solution

• Appropriate buffer solutions or acids/bases for pH adjustment

• Buret, beakers, and other standard titration equipment

• pH meter

Procedure:

• Prepare the Analyte: Pipette a known volume of the analyte solution into a clean beaker or flask.

• pH Adjustment:

  • Measure the initial pH of the analyte solution using a calibrated pH meter.

  • Adjust the pH to the desired level by adding an appropriate buffer solution or dropwise addition of a suitable acid or base. For many redox titrations, an acidic environment is required. A phosphate buffer can be used to maintain a stable acidic pH.

• Add the Indicator: Add 2-3 drops of the 0.1% Potassium Indigotrisulfonate indicator solution to the pH-adjusted analyte. The solution should turn blue.

• Perform the Titration:

  • Fill a clean buret with the standardized titrant solution.

  • Slowly add the titrant to the analyte solution while continuously stirring.

  • As the endpoint is approached, the blue color of the solution will begin to fade.

  • The endpoint is reached when the solution becomes colorless upon the addition of a single drop of the titrant.

• Record the Volume: Record the volume of titrant used to reach the endpoint.

• Repeat: Repeat the titration at least two more times for accuracy and precision.

Visualizations

Caption: Workflow for optimizing pH in a redox titration using Potassium Indigotrisulfonate.

Caption: Decision tree for troubleshooting endpoint detection with Potassium Indigotrisulfonate.

References

• 1. solubilityofthings.com [solubilityofthings.com]

"troubleshooting endpoint detection in Potassium indigotrisulfonate titrations"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Potassium Indigotrisulfonate in titrimetric analyses.

Troubleshooting Guides

This section addresses common issues encountered during endpoint detection in Potassium Indigotrisulfonate titrations.

Question: Why am I not seeing a sharp color change at the endpoint?

Answer: An indistinct color change at the endpoint is a frequent issue in visual titrations. Several factors can contribute to this problem:

• Incorrect Indicator Choice: Ensure that the redox potential of the Potassium Indigotrisulfonate indicator is appropriate for the specific titration being performed. The indicator's color change should align with the equivalence point of the reaction.

• Slow Reaction Kinetics: If the reaction between the titrant and the analyte is slow, the color change at the endpoint will be gradual. Consider heating the solution (if appropriate for the reactants) or adding a catalyst to increase the reaction rate.

• Interfering Substances: The presence of other oxidizing or reducing agents in the sample can interfere with the indicator's function, leading to a masked or gradual endpoint. Sample pretreatment may be necessary to remove these interferences.

• Improper Lighting: Adequate and consistent lighting is crucial for observing subtle color changes. Titrate against a white background to improve visibility.

Question: The color at my endpoint fades after a short period. What does this indicate?

Answer: A fading endpoint color suggests that the reaction is not fully complete or that a side reaction is occurring.[1]

• Incomplete Reaction: The initial color change may occur at a localized point of high titrant concentration before the entire analyte has reacted. Ensure thorough mixing by continuous and gentle swirling of the titration flask.[1]

• Air Oxidation: Some reduced forms of indicators can be re-oxidized by atmospheric oxygen, causing the color to revert. This is more common in slow titrations. It may be helpful to perform the titration under an inert atmosphere (e.g., nitrogen).

• Decomposition of Reactants or Products: The titrant, analyte, or products may be unstable and decompose over time, leading to a shift in the solution's redox potential and a fading endpoint.

Question: I am performing a potentiometric titration, but the potential jump at the endpoint is small or erratic. What are the possible causes?

Answer: In potentiometric titrations, a clear and stable potential change is essential for accurate endpoint determination.[2] Issues with the potential jump can often be traced to the electrode system or the solution chemistry.

• Electrode Fouling: The surface of the indicator electrode (typically platinum) can become contaminated with reaction products or other substances from the sample matrix. This will lead to a sluggish and erratic response. Regular cleaning of the electrode is crucial.

• Incorrect Electrode Pairing: Ensure that the correct indicator and reference electrodes are being used for the specific redox titration. A silver-silver chloride (Ag/AgCl) electrode is a commonly used reference electrode.[3]

• Insufficient Stirring: Inadequate stirring can lead to localized areas of high or low reactant concentration, causing fluctuations in the measured potential. Use a magnetic stirrer at a steady, moderate speed.

• Presence of Interfering Redox Couples: Other redox-active species in the sample can create competing potential changes, dampening the expected jump at the endpoint.

Frequently Asked Questions (FAQs)

What is the principle behind using Potassium Indigotrisulfonate as an indicator in redox titrations?

Potassium Indigotrisulfonate is a redox indicator, meaning it exhibits different colors in its oxidized and reduced forms. In a redox titration, the indicator changes color at a specific electrode potential. When used as an indicator, it is added to the analyte solution in a small amount. As the titrant is added, the redox potential of the solution changes. At the equivalence point, there is a sharp change in potential, which causes the indicator to change from its reduced color to its oxidized color (or vice versa), signaling the endpoint of the titration.

How do I choose between a visual and a potentiometric endpoint detection method?

The choice depends on the specific application, the required accuracy, and the nature of the sample.

• Visual Endpoint Detection: This method is simpler, requires less equipment, and is often faster. It is suitable for clear, colorless solutions where the indicator's color change is distinct. However, it can be subjective and is not suitable for colored or turbid samples.

• Potentiometric Endpoint Detection: This method is more objective and accurate, as the endpoint is determined from a titration curve (potential vs. titrant volume).[4] It is ideal for colored or turbid solutions and for automated titrations.[3] It does, however, require more specialized equipment, including a potentiometer and electrodes.

What are some common sources of error in titrations using visual indicators?

Systematic errors in redox titrations with visual indicators can arise from several factors:[5]

• Endpoint Error: This occurs when the potential at which the indicator changes color does not exactly coincide with the equivalence point potential of the reaction.[5]

• Indicator Consumption Error: A certain amount of titrant is consumed to react with the indicator itself, which can introduce a small error.[5]

• Irreversibility Error: If the color change of the indicator is not perfectly reversible, it can lead to an inaccurate endpoint determination.[5]

Data Presentation

Table 1: Properties of Potassium Indigotrisulfonate

Property	Value
Synonym(s)	5,5′,7-Indigotrisulfonic acid tripotassium salt, Indigo-5,5′,7-trisulfonic acid tripotassium salt
CAS Number	67627-18-3
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃
Molecular Weight	616.72 g/mol
Appearance	Crystals or chunks
Solubility in Water	0.1%
Maximum Absorbance (λmax)	600 nm

(Data sourced from Sigma-Aldrich product information)[6]

Experimental Protocols

General Protocol for Redox Titration using a Visual Indicator (e.g., Potassium Indigotrisulfonate)

This protocol outlines the general steps for performing a manual redox titration with a visual indicator.

• Preparation of Solutions:

  • Accurately prepare the titrant solution to a known concentration. If the titrant is not a primary standard, it must be standardized against a suitable primary standard.

  • Accurately measure a known volume or weight of the analyte and dissolve it in an appropriate solvent in a conical flask.

• Addition of Reagents:

  • Add any necessary reagents to the analyte solution, such as acids or buffers, to adjust the pH and ensure the reaction proceeds stoichiometrically.

  • Add a few drops of the Potassium Indigotrisulfonate indicator solution to the analyte.

• Titration:

  • Fill a clean burette with the standardized titrant solution and record the initial volume.

  • Slowly add the titrant to the analyte solution while continuously swirling the flask to ensure thorough mixing.

  • As the endpoint is approached, the titrant should be added drop by drop.

• Endpoint Determination:

  • The endpoint is reached when a single drop of titrant causes a persistent color change of the indicator.

  • Record the final volume of the titrant in the burette.

• Calculations:

  • Calculate the volume of titrant used by subtracting the initial volume from the final volume.

  • Use the stoichiometry of the balanced redox reaction to calculate the concentration of the analyte.

Visualizations

References

• 1. youtube.com [youtube.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. <541> TITRIMETRY [drugfuture.com]
• 4. Finding the Endpoint of a Titration - UCalgary Chemistry Textbook [chem-textbook.ucalgary.ca]
• 5. Total systematic error in redox titrations with visual indicators--I: basic principles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]

"fading of Potassium indigotrisulfonate solution and its causes"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the fading of potassium indigotrisulfonate solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my potassium indigotrisulfonate solution fading?

A1: The fading of the characteristic blue color of a potassium indigotrisulfonate solution is primarily due to the oxidation of the indigotrisulfonate molecule. This oxidation process disrupts the chromophore, the part of the molecule responsible for its color, leading to a colorless solution. The most common causes of this oxidation are exposure to oxidizing agents, light, and certain pH conditions.

Q2: What are the most common oxidizing agents that cause fading?

A2: A variety of oxidizing agents can decolorize potassium indigotrisulfonate solutions. Ozone is a particularly potent and rapidly reacting oxidant.[1] Other common laboratory chemicals that can cause fading include hydrogen peroxide, potassium permanganate, sodium hypochlorite (B82951), and nitric acid.[2] Advanced oxidation processes (AOPs) that generate highly reactive species like hydroxyl radicals will also lead to rapid degradation of the dye.[3][4]

Q3: Is the fading of the solution always an indication of a problem?

A3: Not necessarily. The reaction of potassium indigotrisulfonate with certain oxidizing agents, particularly ozone, is highly specific and rapid, making it a valuable tool for quantitative analysis. This color-fading reaction is the basis for well-established methods to measure ozone concentrations in water and air.[1] Therefore, in some experimental contexts, the fading is the desired and measured outcome.

Q4: How does pH affect the stability of the solution?

A4: The stability of potassium indigotrisulfonate can be influenced by pH. While it is relatively stable in neutral and acidic conditions, strongly alkaline (basic) conditions can promote degradation. The ionization state of the molecule can change with pH, potentially leading to different degradation pathways.[5] For optimal stability, it is recommended to maintain the pH within a neutral to slightly acidic range, unless the experimental protocol requires alkaline conditions.

Q5: My solution is fading even without the apparent presence of oxidizing agents. What could be the cause?

A5: If there are no obvious oxidizing agents in your experiment, the fading could be due to photodegradation (fading due to light exposure) or the presence of dissolved oxygen, which can act as a slow oxidizing agent. Potassium indigotrisulfonate is known to be light-sensitive. Storing solutions in the dark and using amber glassware can help minimize photodegradation.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving issues related to the fading of potassium indigotrisulfonate solutions.

Issue 1: Rapid and Unexpected Fading of the Solution

Possible Causes:

• Contamination with a strong oxidizing agent: Unintended introduction of an oxidant into your reagents or glassware.

• High concentration of a known oxidizing agent: The concentration of the intended oxidizing agent in your experiment may be higher than anticipated.

• Incorrect preparation of reagents: Errors in dilution or mixing of stock solutions.

Troubleshooting Steps:

• Verify Reagent Purity: Test your deionized water and other buffer components for oxidizing contaminants. A simple control experiment with only potassium indigotrisulfonate in the solvent can help identify issues with the solvent itself.

• Check Glassware: Ensure all glassware is thoroughly cleaned and rinsed to remove any residual oxidizing agents from previous experiments (e.g., chromic acid, permanganate).

• Recalibrate Instruments: If using an automated system, verify the calibration of pumps and dispensers to ensure accurate reagent delivery.

• Review Experimental Protocol: Double-check all calculations and procedures for the preparation of oxidizing agent solutions.

Issue 2: Slow Fading of the Solution Over Time

Possible Causes:

• Photodegradation: Exposure of the solution to ambient or direct light.

• Oxidation by Dissolved Oxygen: Prolonged exposure to air can lead to slow oxidation.

• Inappropriate Storage Conditions: Storing the solution at room temperature or in clear containers.

Troubleshooting Steps:

• Protect from Light: Store stock and working solutions in amber bottles or wrap containers in aluminum foil. Conduct experiments in a shaded area or use a spectrophotometer with a covered sample chamber.

• Deoxygenate Solutions: If your experiment is highly sensitive to oxidation, consider deoxygenating your solvents by sparging with an inert gas like nitrogen or argon before adding the potassium indigotrisulfonate.

• Refrigerate Solutions: Store stock solutions of potassium indigotrisulfonate at low temperatures (refrigerated) to slow down potential degradation reactions.

Issue 3: Inconsistent or Irreproducible Fading Rates

Possible Causes:

• Fluctuations in Light Intensity: Inconsistent light exposure between experimental runs.

• Temperature Variations: Reaction rates are temperature-dependent.

• Variability in Reagent Concentrations: Inconsistent preparation of solutions.

• pH Shifts during the Experiment: The reaction itself or the addition of other reagents might be altering the pH of the solution.

Troubleshooting Steps:

• Control Light Exposure: Use a controlled light source or ensure consistent shielding from ambient light for all experiments.

• Maintain Constant Temperature: Use a water bath or a temperature-controlled sample holder to maintain a consistent temperature throughout the experiment.

• Standardize Solution Preparation: Prepare fresh solutions for each set of experiments and use precise measurement techniques.

• Buffer the Solution: Use an appropriate buffer system to maintain a stable pH throughout the experiment. Be aware that different buffer systems can have varying effects on the stability of molecules.[6]

Data Presentation

The rate of fading of potassium indigotrisulfonate solution is highly dependent on the nature and concentration of the oxidizing agent. The following tables provide a summary of quantitative data for the reaction with ozone and a qualitative comparison with other common laboratory reagents.

Table 1: Reaction Kinetics of Potassium Indigotrisulfonate with Ozone

Parameter	Value	Reference
Reaction	Decolorization by Ozone	[1]
Rate Constant (k)	9.4 x 10⁷ M⁻¹s⁻¹	[1]
Stoichiometry	1 mole of ozone decolorizes 1 mole of potassium indigotrisulfonate	[7]
Optimal pH	Acidic to Neutral	[7]
Wavelength of Max. Absorbance	~600 nm	[8]

Table 2: Qualitative Reactivity with Common Laboratory Reagents

Reagent	Oxidizing/Reducing Agent	Observed Reactivity with Potassium Indigotrisulfonate
Ozone (O₃)	Strong Oxidizing Agent	Very fast fading
Sodium Hypochlorite (NaOCl)	Strong Oxidizing Agent	Fast fading
Potassium Permanganate (KMnO₄)	Strong Oxidizing Agent	Fast fading
Hydrogen Peroxide (H₂O₂)	Oxidizing Agent	Moderate to slow fading (can be catalyzed)
Nitric Acid (HNO₃)	Strong Oxidizing Agent	Fading
Ascorbic Acid (Vitamin C)	Reducing Agent	Can prevent or reverse fading caused by mild oxidation
Sodium Thiosulfate (Na₂S₂O₃)	Reducing Agent	Can prevent or reverse fading caused by mild oxidation

Experimental Protocols

Protocol 1: Preparation of a Stable Potassium Indigotrisulfonate Stock Solution

This protocol describes the preparation of a stock solution suitable for use in various assays, with enhanced stability.

Materials:

• Potassium indigotrisulfonate powder

• Deionized water

• Concentrated phosphoric acid

• Sodium dihydrogen phosphate (B84403)

• 1 L volumetric flask

• Amber glass bottle for storage

Procedure:

• To a 1 L volumetric flask, add approximately 500 mL of deionized water.

• Carefully add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate to the flask. Swirl gently to dissolve.

• Accurately weigh 2.50 g of potassium indigotrisulfonate and add it to the flask.

• Stir the mixture until the potassium indigotrisulfonate is completely dissolved.

• Dilute the solution to the 1 L mark with deionized water.

• Transfer the solution to an amber glass bottle for storage.

• Store the solution in the dark at a refrigerated temperature. This stock solution is stable for several months.

Protocol 2: Spectrophotometric Monitoring of Fading due to Oxidation

This protocol provides a general method for observing and quantifying the fading of a potassium indigotrisulfonate solution upon the addition of an oxidizing agent.

Materials:

• Potassium indigotrisulfonate working solution (prepared by diluting the stock solution to achieve an initial absorbance of ~1.0 at 600 nm)

• Oxidizing agent solution of known concentration (e.g., hydrogen peroxide)

• Spectrophotometer

• Cuvettes

• Pipettes

Procedure:

• Set the spectrophotometer to measure absorbance at 600 nm.

• Pipette 3 mL of the potassium indigotrisulfonate working solution into a cuvette and measure the initial absorbance (A₀).

• To the cuvette, add a small, known volume of the oxidizing agent solution.

• Immediately start recording the absorbance at regular time intervals (e.g., every 15 seconds) for a set duration (e.g., 10 minutes).

• Plot the absorbance as a function of time to observe the fading kinetics.

Mandatory Visualization

Caption: Causes of Potassium Indigotrisulfonate Fading.

Caption: Troubleshooting Fading of Potassium Indigotrisulfonate.

References

• 1. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 5. Kinetics and mechanism of the oxidation of amaranth with hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Opposite Effects of Potassium Ions on the Thermal Stability of i-Motif DNA in Different Buffer Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientificlabs.ie [scientificlabs.ie]
• 8. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]

Technical Support Center: Indigo Blue Method for Ozone Measurement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the accuracy of the indigo (B80030) blue method for ozone determination.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the indigo blue method for ozone measurement?

The indigo blue method is a colorimetric technique based on the reaction between ozone and the indigo trisulfonate dye.[1][2] The indigo molecule contains a carbon-carbon double bond that is cleaved by ozone, causing the blue color of the dye to fade.[1] The decrease in absorbance, measured spectrophotometrically at or near 600 nm, is directly proportional to the ozone concentration.[1][3][4][5] This reaction is rapid and stoichiometric.[1]

Q2: What are the main advantages of the indigo blue method?

The indigo blue method is considered quantitative, selective, and simple.[2][6] It is applicable to a wide variety of water types, including those with high hardness and manganese content.[2][6] The method is highly sensitive, with detection limits as low as 0.03 mg/L.[4]

Q3: How should I prepare and store the indigo reagent?

The stability of the indigo reagent is crucial for accurate measurements.

• Stock Solution: A concentrated indigo stock solution can be prepared and is stable for several months when stored in the dark.[1][7]

• Working Solution: The working solution should be prepared daily by diluting the stock solution with deionized water.[7]

• Storage: Both stock and working solutions are light-sensitive and should be stored in dark amber bottles.[3][8] Reagent ampoules that appear significantly lighter than others should not be used.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible results	1. Improper sample collection: Ozone is highly reactive and can be lost during sampling.[3][7]	1. Analyze samples immediately after collection.[3][8] Avoid shaking or stirring the sample.[3] Use glass or Teflon sampling equipment.[7]
2. Reagent degradation: The indigo reagent is light-sensitive and can degrade over time.[3]	2. Store reagents in the dark.[3][8] Prepare fresh working solutions daily.[7]
3. Temperature fluctuations: Sample temperature can affect ozone stability.[3]	3. Analyze samples at a consistent temperature. Avoid allowing the sample temperature to increase.[3]
Falsely high ozone readings	1. Interference from other oxidants: Chlorine, bromine, and oxidized forms of manganese can also bleach the indigo dye.[2][8][9]	1. For chlorine interference, add a masking agent like malonic acid to the reagent formulation.[2][8] For manganese interference, a correction procedure involving glycine (B1666218) can be used.[2][10]
2. Incorrect blank measurement: An inaccurate blank will lead to calculation errors.	2. Use ozone-free water to prepare the blank.[3] Ensure the blank is treated the same way as the sample.
Falsely low ozone readings	1. Ozone loss before analysis: Delay in analysis or improper handling can lead to ozone dissipation.[3][8]	1. Analyze samples immediately.[3][8] Minimize sample manipulation.[8]
2. High sample pH: Ozone is less stable at pH values above 7.[8]	2. The reagent formulation typically adjusts the sample pH to around 2.5 to stabilize the ozone.[3] Ensure the reagent is functioning correctly.
3. Incomplete reaction: Insufficient mixing or reaction time.	3. The reaction is generally very fast.[1][7] Ensure thorough mixing of the sample with the reagent.[3]

Experimental Protocols

Standard Indigo Blue Method Protocol

This protocol is a generalized procedure based on common practices.

• Reagent Preparation:

  • Prepare a stock indigo trisulfonate solution.

  • On the day of analysis, prepare a working indigo solution by diluting the stock solution. The exact concentrations may vary depending on the expected ozone range.[7]

• Sample Collection:

  • Collect the sample gently, avoiding agitation to prevent ozone loss.[3][9]

  • Analysis must be performed immediately.[3][8]

• Measurement Procedure:

  • Blank Preparation: Fill a cuvette with ozone-free deionized water and add the indigo working solution. This will serve as the blank (A_blank).

  • Sample Preparation: Fill a separate cuvette with the water sample and add the same volume of indigo working solution (A_sample).

  • Spectrophotometric Reading: Measure the absorbance of both the blank and the sample at 600 nm.[1][3][4] Some methods may use slightly different wavelengths, such as 610 nm or 625 nm.[3][7]

  • Calculation: The ozone concentration is proportional to the difference in absorbance between the blank and the sample.

Protocol for Mitigating Chlorine Interference

When chlorine is present in the sample, a masking agent is required.

• Reagent Preparation:

  • Prepare the indigo working solution containing a masking agent, such as malonic acid.[2][8]

• Measurement Procedure:

  • Follow the same procedure as the standard method. The malonic acid will selectively inhibit the reaction between chlorine and the indigo dye.[2]

Data Presentation

Table 1: Potential Interferences and Management Strategies

Interfering Substance	Effect on Measurement	Mitigation Strategy	Reference
Chlorine (Cl₂)	Positive interference (falsely high)	Add malonic acid to the reagent.	[2][8]
Oxidized Manganese (e.g., MnO₄⁻)	Positive interference (falsely high)	Add glycine to a separate sample aliquot to destroy ozone, measure the remaining interference, and subtract from the total reading.	[2][10]
Bromine (Br₂)	Positive interference	Currently, no effective masking agent is available for the indigo method.	[8]
Hydrogen Peroxide (H₂O₂)	Slow positive interference	Analyze sample within a few hours of reagent addition at a low pH (<3).	[5][6]
Ferric Iron (Fe³⁺)	No interference	None required.	[8]
High Alkalinity	Negative interference	Can be tolerated up to approximately 500 ppm as CaCO₃.	[8]
High Hardness	Negative interference	Can be tolerated up to approximately 1200 ppm as CaCO₃.	[8]

Visualizations

Caption: Standard workflow for the indigo blue method.

Caption: Troubleshooting logic for inaccurate results.

References

• 1. ozonesolutions.com [ozonesolutions.com]
• 2. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 3. cdn.hach.com [cdn.hach.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 7. scielo.br [scielo.br]
• 8. oxidationtech.com [oxidationtech.com]
• 9. sitefiles.camlab.co.uk [sitefiles.camlab.co.uk]
• 10. chemetrics.com [chemetrics.com]

"common sources of error in Potassium indigotrisulfonate assays"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Potassium Indigotrisulfonate assays. The primary application covered is the spectrophotometric determination of ozone, commonly known as the "Indigo Method."

Frequently Asked Questions (FAQs) & Troubleshooting

Reagent and Sample Handling

Q1: My Potassium Indigotrisulfonate stock solution is losing its color. What's happening and how can I prevent it?

A1: The blue color of Potassium Indigotrisulfonate is susceptible to degradation. To ensure the stability of your stock solution, follow these storage practices:

• pH Control: Store the reagent at a low pH. Preparation in an acidic buffer, such as a phosphoric acid/sodium dihydrogen phosphate (B84403) solution, is common.[1]

• Light Protection: Store the solution in the dark, as the dye can be light-sensitive.[1][2]

• Proper Storage: When stored correctly, indigo (B80030) reagent stock solutions can be stable for months.[2]

Q2: Does the purity of the Potassium Indigotrisulfonate reagent matter?

A2: Yes, purity is a critical factor. The purity of Potassium Indigotrisulfonate can vary between vendors and even between different lots from the same supplier.[3]

• Stoichiometry: Both the purity and age of the reagent can impact the stoichiometry of the reaction with ozone, affecting the accuracy of your results.[3]

• Molar Absorptivity: High-purity (>80%) indigo trisulfonate should have a molar absorptivity of approximately 20,000 L·mol⁻¹·cm⁻¹ at its absorbance maximum.[3] Commercial reagents may have a concentration of >60% as determined by HPLC. Always check the certificate of analysis for your specific lot.

Q3: I'm observing particles or inhomogeneity in my sample after adding the reagent. What should I do?

A3: This can be caused by poor solubility or precipitation.

• Solubility: Potassium indigotrisulfonate has a listed water solubility of 0.1%. Ensure you are working within this limit for your stock solutions.

• Sample Matrix: Ensure your sample is well-mixed and homogeneous before taking a measurement.[4] If your sample matrix is complex, consider a filtration step before analysis, ensuring the filter does not interact with the analyte or the reagent.

Spectrophotometric Measurement Issues

Q4: My absorbance readings are unstable or drifting. What are the common causes?

A4: Drifting or unstable readings are a frequent issue in spectrophotometry. Here is a checklist to resolve the problem:

• Instrument Warm-up: Ensure the spectrophotometer and its lamps have warmed up for at least 15-30 minutes before use to allow the light source to stabilize.[4]

• Environmental Factors: Place the instrument on a stable, level surface away from vibrations, drafts, or significant temperature fluctuations.[4]

• Cuvette Handling: Handle cuvettes by the frosted sides to avoid fingerprints on the optical surfaces. Wipe the clear windows with a lint-free cloth before each measurement.[4]

• Air Bubbles: Check for and remove any air bubbles in the cuvette by gently tapping the side. Bubbles scatter light and lead to inaccurate readings.[4]

Q5: Why am I getting negative absorbance readings?

A5: A negative reading typically occurs when the absorbance of the blank is higher than the absorbance of the sample.

• Improper Blanking: Your blank solution must be the exact same solvent or buffer that your sample is dissolved in.[4] For the indigo method, this is typically an unreacted portion of your indigo reagent.

• Cuvette Mismatch: For the highest precision, use the same cuvette for both the blank and the sample. If using two different cuvettes, ensure they are an optically matched pair.[4]

Q6: My results are not reproducible. What should I check?

A6: Poor reproducibility can stem from multiple sources in the workflow.

• Consistent Technique: Ensure consistent timing between adding the sample and taking the measurement, as some reactions may proceed over time.

• Pipetting Accuracy: Verify the calibration of your pipettes to ensure accurate and repeatable volumes of reagent and sample.

• Cuvette Placement: Always place the cuvette in the holder in the same orientation to ensure a consistent light path.[4]

• Reagent Age: As mentioned, the age of the indigo reagent can affect results.[3] If you suspect degradation, prepare a fresh stock solution.

Assay Chemistry & Interferences

Q7: What substances are known to interfere with the indigo method for ozone detection?

A7: The indigo method is selective, but certain substances can interfere.

• Chlorine: Free chlorine also decolorizes the indigo reagent. Its interference can be eliminated by adding masking agents like malonic acid or glycine (B1666218) to the reagent solution.[2]

• Non-Interfering Species: Hydrogen peroxide, organic peroxides, chlorite, and chlorate (B79027) generally do not interfere with the determination.[2] Additionally, the natural color of most water samples does not interfere in the 600 nm spectral range.[2]

Q8: How critical is pH control for this assay?

A8: pH control is very important. The reaction between ozone and indigo is typically carried out in an acidic solution (e.g., pH 2).[1] This low pH helps to stabilize the indigo reagent and the dissolved ozone.[5] Maintaining a consistent pH across all samples and standards is crucial for reproducible results.

Quantitative Data Summary

The following tables summarize key quantitative parameters for Potassium Indigotrisulfonate and its use in the Indigo Method.

Table 1: Properties of Potassium Indigotrisulfonate

Property	Value	Source
Synonyms	5,5′,7-Indigotrisulfonic acid tripotassium salt	[6]
CAS Number	67627-18-3	[6]
Molecular Weight	616.72 g/mol
Appearance	Crystals or chunks
Water Solubility	0.1%
Storage Temperature	Room Temperature

Table 2: Spectrophotometric Parameters for the Indigo Method

Parameter	Value / Condition	Source
Absorbance Maximum (λmax)	600 nm	[2]
Molar Absorption Coefficient (ε)	~20,000 L·mol⁻¹·cm⁻¹	[2][3]
Typical pH	Acidic (e.g., pH 2)	[1]
Stoichiometry (O₃:Indigo)	1:1 (assumed)	[1]
Change in Absorbance per µmol/L O₃	0.02 (in a 1-cm cell)	[5]

Experimental Protocols

Protocol: Spectrophotometric Determination of Aqueous Ozone (The Indigo Method)

This protocol is a generalized procedure based on the method developed by Bader and Hoigné.

1. Reagent Preparation (Indigo Reagent): a. To prepare a stock solution, dissolve a precise amount of high-purity Potassium Indigotrisulfonate powder in deionized water. b. Prepare an acidic buffer solution. A common formulation involves adding concentrated phosphoric acid and sodium dihydrogen phosphate dihydrate to deionized water.[1] c. The final indigo reagent is prepared by diluting the stock solution in the acidic buffer to achieve a starting absorbance of approximately 0.8-1.0 at 600 nm. d. Store the final reagent in a dark bottle.[1]

2. Blank Measurement: a. Calibrate the spectrophotometer at 600 nm. b. Fill a 1-cm cuvette with the prepared indigo reagent. c. Place the cuvette in the spectrophotometer and record this initial absorbance reading (A_initial). This serves as your blank or reference measurement.

3. Sample Measurement: a. Add a precise volume of the ozone-containing water sample to a precise volume of the indigo reagent. Mix quickly and thoroughly. The blue color will fade in proportion to the ozone concentration. b. Immediately transfer the solution to a 1-cm cuvette. c. Measure the absorbance at 600 nm and record the reading (A_final).[1] The analysis should be performed quickly to minimize ozone loss from decomposition.[1]

4. Calculation: a. Calculate the change in absorbance (ΔA) = A_initial - A_final. b. The ozone concentration is determined from this change. The reaction stoichiometry is 1:1, and for every mole of ozone that reacts, one mole of indigo is destroyed.[1] c. The concentration can be calculated using the Beer-Lambert law (ΔA = εbc) or a calibration curve. A factor of 0.02 absorbance units per µmol/L of ozone is often cited for a 1-cm path length.[5]

Visualizations

Experimental Workflow

Caption: Workflow for Ozone Measurement using the Indigo Method.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common assay errors.

References

• 1. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 2. elearning.unimib.it [elearning.unimib.it]
• 3. chemetrics.com [chemetrics.com]
• 4. hinotek.com [hinotek.com]
• 5. global.oup.com [global.oup.com]
• 6. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]

"effect of temperature on Potassium indigotrisulfonate stability and reactivity"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Potassium Indigotrisulfonate. The information focuses on the impact of temperature on the stability and reactivity of this compound during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My Potassium Indigotrisulfonate solution is losing its color over time at room temperature. What could be the cause?

A1: Potassium Indigotrisulfonate, like other indigo (B80030) dyes, can be susceptible to degradation from factors other than just high temperatures. Light exposure can cause fading, and it is also sensitive to oxidizing and reducing agents that may be present as contaminants in your solution.[1] It is recommended to store the solution in a dark, cool place and use high-purity solvents and reagents. The material is known to be light-sensitive, so storage in light-protected containers is crucial.[2]

Q2: I am seeing a rapid color change in my experiment when I introduce hydrogen peroxide. Is this expected?

A2: Yes, this is an expected reaction. Potassium Indigotrisulfonate is an ozone-scavenging reagent and is reactive towards oxidizing agents.[3][4] Hydrogen peroxide is an oxidizing agent, and its presence will lead to the oxidative degradation of the dye, resulting in a loss of color. The rate of this reaction is also expected to increase with temperature.

Q3: What is the expected thermal stability of solid Potassium Indigotrisulfonate?

A3: While specific public domain data on the thermal decomposition temperature of solid Potassium Indigotrisulfonate is limited, information on similar sulfonated indigo dyes suggests moderate heat stability.[1] For safe handling, it is recommended to avoid excess heat and dust formation. Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and sulfur oxides.[2] For precise determination of its thermal stability, conducting a Thermogravimetric Analysis (TGA) is recommended (see Experimental Protocols section).

Q4: How does pH affect the stability of Potassium Indigotrisulfonate solutions at different temperatures?

Q5: Can I expect consistent reaction kinetics with Potassium Indigotrisulfonate at varying temperatures?

A5: No, the reaction kinetics are temperature-dependent. For instance, the enzymatic decolorization of Potassium Indigotrisulfonate by horseradish peroxidase shows a clear dependence on temperature, with reaction rates increasing from 25°C to 60°C.[5] This is consistent with the Arrhenius equation, which describes the relationship between temperature and reaction rate constants.[5] Therefore, precise temperature control is crucial for reproducible experimental results.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpectedly fast degradation of the dye in solution.	1. Presence of oxidizing or reducing contaminants.2. Exposure to light.3. Higher than expected ambient temperature.	1. Use fresh, high-purity solvents and reagents.2. Store solutions in amber vials or protect from light.3. Monitor and control the temperature of your experimental setup.
Inconsistent reaction rates between experiments.	1. Temperature fluctuations.2. Inconsistent concentrations of reactants.3. pH drift in the reaction mixture.	1. Use a temperature-controlled water bath or incubator.2. Prepare fresh solutions and verify concentrations before each experiment.3. Use a buffered solution appropriate for the reaction.
Precipitate formation in the dye solution.	1. Low solubility at the experimental temperature.2. Reaction with other components in the solution.	1. Verify the solubility of Potassium Indigotrisulfonate at the intended temperature.2. Check for any known incompatibilities with other reagents in your system.
Color of the dye solution appears different from the expected blue.	1. pH of the solution is outside the neutral range.2. Partial degradation of the dye.	1. Measure and adjust the pH of the solution.2. Prepare a fresh solution and protect it from light and heat.

Data Presentation

Table 1: Temperature Effect on the Apparent Rate Constant of Enzymatic Decolorization of Potassium Indigotrisulfonate

Temperature (°C)	Apparent Rate Constant (kap) (min-1)
25	Value not specified in the source
30	Value not specified in the source
40	Value not specified in the source
50	Value not specified in the source
60	Value not specified in the source

Note: While the source indicates that the decolorization follows first-order kinetics and the rate constants range from 10-2 to 10-3 min-1 over the 25-60°C range, specific values for each temperature are not provided.[5] The study did find that temperatures between 40°C and 60°C favored decolorization.[5]

Experimental Protocols

Protocol 1: Determination of Thermal Stability by Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for determining the thermal decomposition profile of solid Potassium Indigotrisulfonate.

Objective: To determine the temperature at which the compound starts to decompose and to quantify its mass loss as a function of temperature.

Instrumentation: A high-precision thermogravimetric analyzer.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of dry Potassium Indigotrisulfonate powder into a TGA pan (typically ceramic or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30°C).

  • Heat the sample from the starting temperature to a final temperature (e.g., 800°C) at a controlled linear heating rate (e.g., 10°C/min).

• Data Acquisition: Continuously record the sample's weight as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature to obtain the TGA curve.

  • The onset of decomposition is the temperature at which significant weight loss begins.

  • The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of the maximum rates of decomposition.

Protocol 2: Assessing Temperature-Dependent Reactivity in Solution

This protocol describes a general method to study the effect of temperature on the reaction rate of Potassium Indigotrisulfonate with another substance (e.g., an oxidizing agent).

Objective: To determine the rate constant of the reaction at different temperatures.

Instrumentation:

• UV-Vis Spectrophotometer with a temperature-controlled cuvette holder.

• Temperature-controlled water bath.

• Stopwatch.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Potassium Indigotrisulfonate of a known concentration in a suitable buffer.

  • Prepare a solution of the reactant (e.g., an oxidizing agent) of a known concentration in the same buffer.

• Kinetic Measurement:

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for Potassium Indigotrisulfonate (around 600 nm).

  • Equilibrate both reactant solutions to the desired temperature using a water bath.

  • In a cuvette, mix known volumes of the pre-heated solutions to initiate the reaction.

  • Immediately place the cuvette in the temperature-controlled holder of the spectrophotometer and start recording the absorbance at λmax over time.

• Data Collection: Collect absorbance data at regular intervals until the reaction is complete (i.e., the absorbance becomes stable).

• Repeat for Different Temperatures: Repeat steps 2 and 3 for a range of desired temperatures (e.g., 25°C, 35°C, 45°C, 55°C).

• Data Analysis:

  • Use the Beer-Lambert law to convert absorbance values to the concentration of Potassium Indigotrisulfonate at each time point.

  • Plot the concentration of Potassium Indigotrisulfonate versus time.

  • Determine the order of the reaction and calculate the rate constant (k) at each temperature by fitting the data to the appropriate integrated rate law.

  • An Arrhenius plot (ln(k) vs. 1/T) can be constructed to determine the activation energy of the reaction.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in Environmental Samples on Potassium Indigotrisulfonate

Welcome to the technical support center for the analysis of Potassium Indigotrisulfonate, primarily used in the colorimetric determination of ozone in environmental samples. This guide provides troubleshooting advice and answers to frequently asked questions regarding matrix effects that researchers, scientists, and drug development professionals may encounter during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Potassium Indigotrisulfonate in environmental analysis?

A1: Potassium Indigotrisulfonate is the key reagent in the "indigo method," a widely used colorimetric technique for the quantitative determination of ozone in aqueous samples such as lake water, river infiltrate, and certain wastewaters.[1][2] The method relies on the rapid decolorization of the blue indigo (B80030) dye by ozone. The decrease in absorbance, measured spectrophotometrically at approximately 600 nm, is directly proportional to the ozone concentration.

Q2: How quickly do I need to perform the analysis after sample collection?

A2: Due to the rapid decay of ozone in water, it is crucial to perform the analysis immediately after sample collection.[1][2] Any delay can lead to erroneously low results. Minimize sample manipulation to avoid the dissipation of ozone.

Q3: Can I use the indigo method for analyzing ozone in seawater?

A3: No, the indigo method is not suitable for the analysis of ozone in seawater. The ozonation of seawater leads to the formation of oxidized halogenated by-products that interfere with the measurement, preventing a quantitative determination of ozone.[2]

Q4: Does the purity of the Potassium Indigotrisulfonate reagent matter?

A4: Yes, the purity and even the age of the Potassium Indigotrisulfonate reagent can affect the stoichiometry of the reaction with ozone, potentially leading to inaccurate results.[3] It is recommended to use high-purity reagent and to periodically calibrate the sensitivity coefficient.[4][5]

Q5: What is the expected precision of the indigo method?

A5: In the absence of interferences, the spectrophotometric volumetric procedure can achieve a relative error of less than 5%. With careful laboratory technique and specialized sampling, this can be reduced to 1%.[1]

Troubleshooting Guide

This guide addresses common issues related to matrix effects when using Potassium Indigotrisulfonate for ozone determination.

Issue 1: Inaccurate or Inconsistent Readings

Potential Cause: Interference from other substances in the sample matrix.

Solution:

Refer to the table below to identify potential interfering substances and their effects. Implement the appropriate mitigation strategy as detailed in the experimental protocols.

Data Presentation: Summary of Matrix Effects on Ozone Measurement using the Indigo Method

Interfering Substance	Type of Interference	Tolerable Limit / Stoichiometry	Mitigation Strategy
Chlorine (Cl₂)	Positive (decolorizes indigo)	Up to 10 ppm	Add malonic acid to the reagent formulation.[2][6][7]
Oxidized Manganese (e.g., MnO₄⁻)	Positive (decolorizes indigo)	Not specified	Use a correction method involving glycine (B1666218).[7]
Bromine (as HOBr)	Positive (decolorizes indigo)	1 mole HOBr ≈ 0.4 mole ozone	Method not accurate in the presence of HOBr.[1]
Iodine (I₂)	Positive (decolorizes indigo)	Not specified	Avoid sample types where iodine is present.[2]
Alkalinity	Negative	Up to approx. 500 ppm as CaCO₃	For higher levels, consider sample dilution or an alternative method.[2]
Hardness	Negative	Up to approx. 1200 ppm as CaCO₃	For higher levels, consider sample dilution or an alternative method.[2]
Hydrogen Peroxide (H₂O₂)	Minimal (slow reaction)	No interference if measured within 6 hours.[1]	Perform the analysis promptly after adding the reagent.[1]
Organic Peroxides	Positive (may react rapidly)	Not specified	Analyze samples as quickly as possible.[1]
Suspended Material	Variable	Not specified	Filter the sample through a membrane filter before analysis.[8]

Experimental Protocols

Standard Protocol for Ozone Determination using the Indigo Method

This protocol is a generalized procedure based on the principles of the indigo colorimetric method.

Materials:

• Potassium Indigotrisulfonate reagent solution

• Spectrophotometer capable of measuring at 600 nm

• Volumetric flasks and pipettes

• Sample collection vessels

Procedure:

• Reagent Preparation: Prepare the indigo reagent solution according to standard methods or the manufacturer's instructions.

• Sample Collection: Collect the environmental water sample, minimizing agitation and exposure to the atmosphere.

• Analysis:

  • Pipette a known volume of the indigo reagent into a volumetric flask.

  • Add a known volume of the water sample to the flask.

  • Mix the solution gently but thoroughly.

  • Measure the absorbance of the solution at 600 nm against a blank of deionized water.

  • A separate measurement of the initial absorbance of the diluted reagent in ozone-free water is required to calculate the change in absorbance.

• Calculation: Calculate the ozone concentration based on the change in absorbance, the volume of the sample, and the molar absorptivity of the indigo reagent.

Protocol for Mitigating Chlorine Interference

Objective: To accurately measure ozone in samples containing residual chlorine.

Procedure:

• Follow the Standard Protocol for Ozone Determination .

• Ensure that the Potassium Indigotrisulfonate reagent used contains malonic acid.[6][7] Commercial reagents for the indigo method are often pre-formulated with malonic acid to mask the interference from up to 10 ppm of chlorine.[2][6][7]

Protocol for Correcting for Manganese Interference

Objective: To correct for the interference caused by oxidized forms of manganese.

Procedure:

• Sample Splitting: Divide the collected water sample into two aliquots (Sample A and Sample B).

• Sample A (Total Oxidants Measurement):

  • Follow the Standard Protocol for Ozone Determination to measure the apparent ozone concentration. This measurement includes the contribution from both ozone and oxidized manganese.

• Sample B (Manganese Interference Measurement):

  • Add glycine to the sample. Glycine selectively destroys the ozone present.

  • Immediately after adding glycine, add the indigo reagent.

  • Measure the absorbance at 600 nm. This reading represents the decolorization caused by oxidized manganese alone.

• Calculation:

  • Calculate the apparent ozone concentration from the absorbance reading of Sample B.

  • Subtract the apparent ozone concentration of Sample B from the apparent ozone concentration of Sample A to obtain the true ozone concentration.[7]

Mandatory Visualizations

Caption: General experimental workflow for ozone measurement using the indigo method.

Caption: Logical relationship for mitigating chlorine interference.

Caption: Experimental workflow for correcting manganese interference.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. oxidationtech.com [oxidationtech.com]
• 3. chemetrics.com [chemetrics.com]
• 4. researchgate.net [researchgate.net]
• 5. ijettjournal.org [ijettjournal.org]
• 6. oxidationtech.com [oxidationtech.com]
• 7. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 8. ascelibrary.org [ascelibrary.org]

"photodegradation of Potassium indigotrisulfonate and its prevention"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Potassium Indigotrisulfonate. The focus is on preventing its photodegradation and ensuring the stability of experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is Potassium Indigotrisulfonate and what are its common applications in a laboratory setting?

Potassium Indigotrisulfonate (CAS No. 67627-18-3) is a dark blue crystalline powder that is soluble in water.[1] In laboratory settings, it is primarily used as a sensitive colorimetric reagent for the determination of ozone in aqueous solutions and in the atmosphere.[2][3] Its reaction with ozone leads to a rapid decolorization, which can be quantified spectrophotometrically at its maximum absorbance wavelength (λmax) of approximately 600 nm.[4]

Q2: My Potassium Indigotrisulfonate solution seems to be losing its color over time. What could be the cause?

The fading of your Potassium Indigotrisulfonate solution is likely due to chemical degradation. The primary culprits in a laboratory environment are exposure to light (photodegradation) and reaction with ambient or dissolved oxidants, particularly ozone.[5][6] Indigo-based dyes are known to be susceptible to fading when exposed to UV light, especially in aqueous solutions.[5]

Q3: How quickly does Potassium Indigotrisulfonate degrade under light?

Direct photolysis (degradation by light alone) of sulfonated indigo (B80030) dyes in the absence of a photocatalyst may be slow. Studies on the closely related potassium indigo tetrasulfonate showed no significant degradation from UV irradiation alone.[7] However, the degradation is dramatically accelerated in the presence of photocatalysts like TiO2, leading to complete color removal in minutes when exposed to UV light.[8] Therefore, it is crucial to avoid contamination with substances that could act as photocatalysts.

Q4: Are there any chemical agents that can prevent the degradation of my solution?

While specific stabilizers for Potassium Indigotrisulfonate solutions are not widely documented for general lab use, some general principles for sulfonated dyes may apply. For instance, the stability of some sulfonated dyes against ozone can be improved by forming salts with certain organic cations.[9] Additionally, for indigo-dyed textiles, additives like vinegar are sometimes used to help "lock in" the color, though the applicability of this to a chemical solution is not established.[10] The most effective prevention strategy remains the control of environmental factors.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Gradual loss of color in prepared solution	1. Photodegradation: Exposure to ambient laboratory light or direct sunlight.[4] 2. Ozone Exposure: Reaction with ozone present in the laboratory air, especially near ozone-generating equipment.[6]	1. Store the solution in an amber glass bottle or a container wrapped in aluminum foil to block light. 2. Prepare fresh solutions more frequently. 3. Ensure the storage area is away from direct sunlight and equipment like ozone generators or UV lamps.
Rapid decolorization of the solution	1. Photocatalysis: Contamination with a photocatalyst (e.g., trace metals, certain nanoparticles) and exposure to light.[8] 2. Chemical Contamination: Introduction of a strong oxidizing agent into the solution.	1. Use high-purity water (e.g., Milli-Q or equivalent) and clean glassware for solution preparation. 2. Review all reagents and materials used to identify potential sources of contamination. 3. Prepare a fresh solution using new stock materials and glassware.
Inconsistent readings in ozone measurement	1. Degradation of Stock Solution: The stock solution of Potassium Indigotrisulfonate may have degraded over time. 2. pH Effects: The stability and reaction kinetics can be influenced by the pH of the solution.	1. Always prepare a fresh standard solution for each experiment. 2. Ensure the pH of your samples and standards is consistent and appropriate for the experimental protocol.

Experimental Protocols

Protocol 1: Preparation and Storage of a Stable Potassium Indigotrisulfonate Stock Solution

This protocol describes how to prepare a stock solution and store it to minimize degradation.

Materials:

• Potassium Indigotrisulfonate powder

• High-purity, deionized water

• Volumetric flask (Class A)

• Amber glass storage bottle

• Analytical balance

Procedure:

• Weigh the required amount of Potassium Indigotrisulfonate powder using an analytical balance.

• Transfer the powder to a clean volumetric flask.

• Add a small amount of deionized water to the flask and swirl to dissolve the powder completely.

• Once dissolved, fill the flask to the calibration mark with deionized water.

• Mix the solution thoroughly by inverting the flask several times.

• Immediately transfer the solution to a labeled amber glass storage bottle.

• Store the bottle in a dark, cool place, such as a laboratory cabinet or refrigerator, away from any light sources or ozone-generating equipment.

Protocol 2: Assessing the Photostability of a Potassium Indigotrisulfonate Solution

This protocol provides a method to evaluate the impact of light on your solution's stability.

Materials:

• Prepared Potassium Indigotrisulfonate solution

• Two identical transparent cuvettes (e.g., quartz or glass)

• UV-Vis Spectrophotometer

• A controlled light source (e.g., a UV lamp or a specific wavelength LED)

• Aluminum foil

Procedure:

• Calibrate the UV-Vis spectrophotometer using a deionized water blank.

• Measure the initial absorbance of your Potassium Indigotrisulfonate solution at its λmax (~600 nm) and record this as the time-zero reading.

• Fill two cuvettes with the solution.

• Wrap one cuvette completely in aluminum foil. This will be your "dark control."

• Place both cuvettes at an equal distance from the light source.

• At regular time intervals (e.g., every 15, 30, or 60 minutes), remove the cuvettes and measure their absorbance at 600 nm.

• Record the absorbance values for both the light-exposed sample and the dark control.

• Compare the percentage decrease in absorbance over time to quantify the rate of photodegradation.

Data Presentation

Table 1: Factors Influencing the Stability of Potassium Indigotrisulfonate Solutions

Factor	Effect on Stability	Prevention/Mitigation Strategy
UV/Visible Light	Accelerates degradation (photodegradation), especially in the presence of photocatalysts.[5][8]	Store solutions in amber bottles or dark conditions. Avoid exposure to direct sunlight.[4]
Ozone	Causes rapid decolorization due to chemical reaction.[6]	Store away from ozone sources. Use sealed containers.
Temperature	Higher temperatures can increase the rate of chemical degradation.	Store solutions in a cool environment, such as a refrigerator.
pH	Can affect the dye's stability and reaction rates.	Maintain a consistent and buffered pH as required by the specific application.
Contaminants	Oxidizing agents and photocatalysts (e.g., TiO2, certain metal ions) can significantly increase the degradation rate.[8]	Use high-purity reagents and solvents. Ensure glassware is scrupulously clean.

Visualizations

Caption: Factors leading to the degradation of Potassium Indigotrisulfonate.

Caption: Troubleshooting workflow for fading Potassium Indigotrisulfonate solutions.

References

• 1. 215170250 [thermofisher.com]
• 2. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. How to Prevent Natural Dye Fading: 10 Tried & True Tips for Long-Lasting Color [tenuiflorashop.com]
• 5. Protecting Your Indigo-Dyed Pieces From Fading: Proper Scouring and Soy Milk Treatment — Graham Keegan [grahamkeegan.com]
• 6. US4155710A - Process for preventing fading in textiles - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 9. US20090202799A1 - Sulfonated dye salts having improved stability - Google Patents [patents.google.com]
• 10. makeyourownjeans.com [makeyourownjeans.com]

"correcting for turbidity in spectrophotometric ozone measurement"

Technical Support Center: Spectrophotometric Ozone Measurement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when correcting for turbidity in spectrophotometric ozone measurements.

Frequently Asked Questions (FAQs)

Q1: What is turbidity and how does it interfere with spectrophotometric ozone measurement?

A1: Turbidity refers to the cloudiness or haziness of a fluid caused by suspended solid particles.[1] In spectrophotometry, these suspended particles can scatter and absorb light, leading to an artificially high absorbance reading. This is a positive interference in most colorimetric methods, which can result in an overestimation of the ozone concentration.[1][2] For methods that rely on a bleaching chemistry, where the color decreases in the presence of the analyte, turbidity can cause a negative interference.[1]

Q2: My ozone readings seem unexpectedly high and my water sample is visibly cloudy. What could be the cause?

A2: The most likely cause is turbidity interference. The suspended particles in your cloudy sample are likely scattering the light in the spectrophotometer, which the instrument interprets as absorbance by the ozone-indicating reagent.[1] This leads to a falsely elevated ozone concentration reading. It is crucial to correct for this turbidity to obtain accurate results.

Q3: What are the primary methods to correct for turbidity interference?

A3: The main approaches to mitigate turbidity interference include:

• Sample Blanking: Using the sample itself as a blank to zero the spectrophotometer.[1]

• Physical Removal of Particles: Techniques like filtration or centrifugation to remove the suspended solids causing turbidity.[1][2]

• Dual Wavelength Spectrophotometry: Measuring absorbance at two different wavelengths to subtract the background interference caused by turbidity.[3][4]

Q4: When is sample blanking a suitable correction method?

A4: Sample blanking is effective for samples with low to moderate turbidity.[1][5] It corrects for the background absorbance from the sample matrix. However, if the turbidity is very high, it may still lead to inaccurate results.

Q5: Can filtration always be used to remove turbidity?

A5: While filtration is a direct method to remove suspended particles, it may not always be suitable.[1] Some filter materials may react with ozone or the reagents, or they might adsorb the analyte of interest, leading to an underestimation of the ozone concentration. It is essential to validate the filtration method for your specific sample and analysis.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible ozone readings in turbid samples.

This guide will help you troubleshoot and resolve issues related to inconsistent ozone measurements in the presence of turbidity.

Caption: Troubleshooting workflow for inconsistent ozone readings.

Issue 2: Choosing the appropriate turbidity correction method.

This decision tree will guide you in selecting the most suitable method for your experimental conditions.

Caption: Decision tree for selecting a turbidity correction method.

Experimental Protocols

Protocol 1: Turbidity Correction using a Sample Blank

Objective: To correct for low to moderate turbidity and background color by using the untreated sample to set the zero absorbance.

Methodology:

• Prepare two cuvettes.

• In the first cuvette (the "sample blank"), add the untreated water sample.

• Place the sample blank cuvette in the spectrophotometer.

• Set the spectrophotometer to the analytical wavelength for your ozone measurement method (e.g., 600 nm for the Indigo method, ~515 nm for the DPD method).[6][7]

• Zero the instrument (set absorbance to 0.000) using the sample blank.

• Remove the sample blank cuvette.

• In the second cuvette, add the water sample and the ozone-indicating reagent according to your standard procedure.

• Allow for the appropriate reaction time.

• Place the second cuvette in the spectrophotometer and measure the absorbance. This reading is corrected for the sample's inherent turbidity and color.

Protocol 2: Turbidity Correction by Filtration

Objective: To physically remove suspended particles causing turbidity prior to analysis.

Methodology:

• Select a filter that is compatible with your sample and does not interact with ozone or the analytical reagents. A glass fiber filter is often a suitable choice.

• Pass a sufficient volume of the sample through the filter using a syringe or vacuum filtration apparatus.

• Discard the initial portion of the filtrate to ensure the filter is rinsed with the sample.

• Collect the clarified filtrate.

• Use the filtrate to perform your standard spectrophotometric ozone measurement.

• Note: It is advisable to run a control experiment to confirm that the filtration process itself does not significantly alter the ozone concentration.

Protocol 3: Turbidity Correction using Dual Wavelength Spectrophotometry

Objective: To correct for turbidity by measuring the absorbance at two wavelengths and using the difference.

Methodology:

• Identify two wavelengths:

  • λ1 (Analytical Wavelength): The wavelength of maximum absorbance for the ozone-reagent complex.

  • λ2 (Reference Wavelength): A wavelength where the ozone-reagent complex has minimal absorbance, but the interference from turbidity is similar to that at λ1.

• Prepare your sample with the ozone-indicating reagent as per the standard protocol.

• Measure the absorbance of the sample at both λ1 and λ2.

• The corrected absorbance (ΔA) is calculated as: ΔA = A(λ1) - A(λ2)

• This absorbance difference is then used to determine the ozone concentration based on a calibration curve established using the same dual-wavelength method. The principle is that the absorbance difference between two points on the mixture spectra is directly proportional to the concentration of the component of interest and independent of the interfering component.[4]

Data Presentation

Table 1: Comparison of Turbidity Correction Methods

Method	Principle	Advantages	Disadvantages	Best For
Sample Blanking	Subtracts the background absorbance of the sample.[1]	Simple, fast, and requires no special equipment.	Only effective for low to moderate turbidity; may not fully correct for high or variable turbidity.[5]	Quick checks and samples with consistent, low turbidity.
Filtration/Centrifugation	Physically removes suspended particles.[1][2]	Directly addresses the source of interference; can handle high turbidity.	Potential for analyte loss through adsorption; can be time-consuming; may not be suitable for all sample types.[1]	Samples with high turbidity where the filter does not interact with the analyte.
Dual Wavelength Spectrophotometry	Measures the absorbance difference at two wavelengths to cancel out background interference.[4]	Corrects for turbidity without physical sample alteration; can be more accurate than sample blanking for moderate turbidity.	Requires a spectrophotometer capable of dual-wavelength measurements; requires careful selection of wavelengths.	Samples with moderate turbidity or where filtration is not feasible.

References

• 1. MyHach - Customer Service [support.hach.com]
• 2. galgo.co.uk [galgo.co.uk]
• 3. mdpi.com [mdpi.com]
• 4. ajpaonline.com [ajpaonline.com]
• 5. One moment, please... [chemetrics.com]
• 6. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 7. How can ozone in water be measured? | Ozone generator [oxytrading.co.uk]

Technical Support Center: Potassium Indigotrisulfonate Waste Management

This guide provides troubleshooting and frequently asked questions (FAQs) for the safe handling and disposal of Potassium indigotrisulfonate waste, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

1. What are the primary hazards associated with Potassium indigotrisulfonate?

Potassium indigotrisulfonate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is important to handle this chemical with appropriate personal protective equipment (PPE).

2. What are the immediate first aid measures in case of exposure?

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration and seek immediate medical attention.[2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes and seek medical attention.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[1] If contact lenses are present, remove them if it is easy to do so. Continue rinsing and get medical advice if irritation persists.[1]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[2]

3. How should I properly store Potassium indigotrisulfonate and its waste?

Store the chemical and its waste in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3] It is also light-sensitive and should be protected from light.[1][3] Some sources recommend refrigeration for storage.[1]

4. What materials are incompatible with Potassium indigotrisulfonate?

Potassium indigotrisulfonate is incompatible with strong oxidizing agents and strong bases.[1] Contact with these substances should be avoided to prevent hazardous reactions.

Troubleshooting Guide

Issue: I have generated waste containing Potassium indigotrisulfonate. How do I dispose of it?

• Classification: First, you must determine if the waste is classified as hazardous according to local, regional, and national regulations.[1]

• Collection: Collect the waste in a suitable, closed, and properly labeled container.[2][3] Avoid mixing it with incompatible wastes.

• Disposal Route: Do not discharge the waste into sewer systems or drains.[2][4] The recommended disposal method is to send it to an approved waste disposal plant.[1] This may involve a licensed chemical destruction facility or controlled incineration with flue gas scrubbing.[2]

• Consult Professionals: Always consult with your institution's environmental health and safety (EHS) department or a licensed waste disposal contractor to ensure full compliance with all regulations.

Issue: I accidentally spilled a small amount of solid Potassium indigotrisulfonate in the lab.

• Ensure Safety: Evacuate unnecessary personnel from the immediate area. Ensure adequate ventilation.[2] Remove all sources of ignition.[2]

• Personal Protection: Wear appropriate PPE, including gloves, safety goggles, and a respirator if dust is generated.[1][2]

• Containment and Cleanup: Avoid generating dust.[1][2][3] Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.[1][3][4]

• Decontamination: Clean the spill area thoroughly.

• Disposal: The collected waste should be disposed of as hazardous waste according to regulations.

Data Summary

Parameter	Information	Source
Appearance	Blue-black crystals	[2]
Hazards	Skin Irritation (Category 2), Serious Eye Irritation (Category 2), Specific target organ toxicity - single exposure (Category 3, Respiratory system)	[1]
Incompatible Materials	Strong oxidizing agents, Strong bases	[1]
Storage Conditions	Tightly closed container, dry, cool, well-ventilated place, protect from light. Refrigeration may be required.	[1][2][3]
Recommended PPE	Protective gloves, protective clothing, eye protection (tight-sealing safety goggles), face protection, respirator (if dust is generated).	[1][2]
Spill Cleanup	Sweep up and shovel into suitable containers for disposal. Avoid dust formation.	[1][3][4]
Disposal Methods	Dispose of contents/container to an approved waste disposal plant. Do not empty into drains. Can be disposed of by a licensed chemical destruction plant or controlled incineration.	[1][2]

Experimental Protocols

Currently, detailed, publicly available experimental protocols for the specific lab-scale treatment of Potassium indigotrisulfonate waste are limited. The standard and recommended procedure is to collect the waste in a designated, sealed container and transfer it to your institution's chemical waste management facility or a licensed third-party disposal service. Always follow your institution's specific protocols for chemical waste disposal.

Waste Management Workflow

Caption: Workflow for the safe handling and disposal of Potassium indigotrisulfonate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cevmuhlab.itu.edu.tr [cevmuhlab.itu.edu.tr]
• 4. datasheets.scbt.com [datasheets.scbt.com]

"selection of appropriate wavelength for Potassium indigotrisulfonate analysis"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Potassium Indigotrisulfonate.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Absorbance Reading	The concentration of the Potassium Indigotrisulfonate solution is too low.	Prepare a more concentrated solution. Ensure accurate weighing and dilution.
Incorrect wavelength selected for measurement.	Set the spectrophotometer to the wavelength of maximum absorbance (λmax), which is approximately 600 nm.
Spectrophotometer lamp is failing.	Check the lamp status and replace it if necessary, following the manufacturer's instructions.
High Absorbance Reading (Above Linearity Range)	The concentration of the solution is too high.	Dilute the sample to bring the absorbance within the linear range of the instrument (typically below 2.0 AU).
Inconsistent or Drifting Readings	Air bubbles are present in the cuvette.	Gently tap the cuvette to dislodge any air bubbles. Ensure the cuvette is clean and free of scratches.
The sample is degrading.	Potassium Indigotrisulfonate can be decolorized by oxidizing agents like ozone. Prepare fresh solutions and measure promptly.[1]
The instrument is not properly warmed up.	Allow the spectrophotometer to warm up for the manufacturer-recommended time to ensure lamp and detector stability.
Unexpected Peak Wavelength	The sample is contaminated.	Use high-purity solvent and ensure all glassware is scrupulously clean.
Incorrect blank/reference solution used.	The blank solution should be the same solvent used to dissolve the Potassium Indigotrisulfonate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal wavelength for the analysis of Potassium Indigotrisulfonate?

A1: The optimal wavelength for analyzing Potassium Indigotrisulfonate is its wavelength of maximum absorbance (λmax), which is in the range of 591-603 nm.[2][3] For most applications, setting the spectrophotometer to 600 nm is recommended.[1][4]

Q2: Why is it important to use the wavelength of maximum absorbance (λmax)?

A2: Measuring absorbance at λmax provides the highest sensitivity and accuracy for quantitative analysis. At this wavelength, the change in absorbance for a given change in concentration is greatest, which minimizes measurement errors.

Q3: What is the primary application of spectrophotometric analysis of Potassium Indigotrisulfonate?

A3: A primary application is the "indigo method" for determining the concentration of aqueous ozone.[1] In this method, ozone decolorizes the Potassium Indigotrisulfonate solution, and the decrease in absorbance at 600 nm is proportional to the ozone concentration.[1]

Q4: What is a typical molar absorptivity for Potassium Indigotrisulfonate?

A4: The molar absorptivity (or molar extinction coefficient) for Potassium Indigotrisulfonate is approximately 20,000 L·mol⁻¹·cm⁻¹ at 600 nm.[4] Another source states it to be greater than or equal to 15,000 at 597-603 nm.[2]

Quantitative Data Summary

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	591 nm	[3]
Wavelength of Maximum Absorbance (λmax)	597-603 nm	[2]
Wavelength of Maximum Absorbance (λmax)	600 nm	[1][4]
Molar Extinction Coefficient	≥ 15,000 L·mol⁻¹·cm⁻¹ (at 597-603 nm)	[2]
Molar Absorptivity	~20,000 L·mol⁻¹·cm⁻¹ (at 600 nm)	[4]

Experimental Protocols

Methodology for Determining the Wavelength of Maximum Absorbance (λmax)

• Preparation of Stock Solution: Accurately weigh a known amount of Potassium Indigotrisulfonate powder and dissolve it in a known volume of deionized water (or the appropriate solvent for your experiment) in a volumetric flask to create a stock solution.

• Preparation of Working Solution: Dilute the stock solution to a concentration that will yield an absorbance in the range of 0.5 - 1.0 AU at the expected λmax. This ensures the measurement is within the linear range of most spectrophotometers.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamp to warm up for the recommended time (typically 15-30 minutes).

  • Set the instrument to scan a wavelength range, for example, from 400 nm to 800 nm.

• Blank Measurement: Fill a clean cuvette with the same solvent used to prepare your working solution. Place it in the spectrophotometer and perform a blank measurement to zero the instrument.

• Sample Measurement: Rinse the cuvette with a small amount of the Potassium Indigotrisulfonate working solution before filling it. Place the sample cuvette in the spectrophotometer and initiate the wavelength scan.

• Data Analysis: The resulting spectrum will show an absorbance peak. The wavelength at which the highest absorbance is recorded is the λmax. For Potassium Indigotrisulfonate, this should be around 600 nm.

Visualizations

Caption: Workflow for determining the optimal wavelength for analysis.

References

• 1. global.oup.com [global.oup.com]
• 2. Potassium indigotrisulfonate 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. Chemical Degradation of Indigo Potassium Tetrasulfonate Dye by Advanced Oxidation Processes [scirp.org]
• 4. elearning.unimib.it [elearning.unimib.it]

Technical Support Center: Validation of the Indigo Method for Ozone Determination

Welcome to the technical support center for the Indigo (B80030) Method (also known as the Indigo Trisulfonate Method or Standard Method 4500-O3 B) for ozone determination. This guide is designed for researchers, scientists, and drug development professionals to address specific issues encountered during experimental validation and routine use.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Indigo Method?

The Indigo Method is a colorimetric technique used for the quantitative determination of dissolved ozone in aqueous solutions. The principle is based on the rapid and stoichiometric reaction between ozone and the blue-colored indigo trisulfonate dye. Ozone breaks a carbon-carbon double bond in the indigo molecule, causing it to become nearly colorless. The decrease in absorbance, measured spectrophotometrically at approximately 600 nm, is directly proportional to the concentration of ozone in the sample.[1][2][3]

Q2: To which types of sample matrices is the Indigo Method applicable?

This method is robust and applicable to a wide range of aqueous matrices, including potable water, bottled water, lake water, river infiltrate, and various groundwaters.[1][4] It can also be employed for samples with higher organic loads, such as biologically treated domestic wastewaters.[4][5] However, it is generally not suitable for seawater due to interference from oxidized halogenated by-products formed during ozonation.[1]

Q3: What are the primary sources of interference in this assay?

Several substances can interfere with the accurate measurement of ozone:

• Chlorine and Bromine: These halogens can also bleach the indigo dye, leading to an overestimation of the ozone concentration.[4]

• Oxidized Manganese (e.g., permanganate): Can decolorize the indigo reagent, causing a false positive result.[1][6]

• Peroxides (Hydrogen Peroxide, Organic Peroxides): These compounds decolorize the indigo reagent, but at a much slower rate than ozone.[4][7]

• High Alkalinity and Hardness: Can act as increasing negative interferences.[1]

Q4: How can I mitigate common interferences?

• For Chlorine: Interference from up to 10 ppm of chlorine can be prevented or "masked" by incorporating malonic acid into the reagent formulation.[1][6][8]

• For Oxidized Manganese: To measure ozone in the presence of manganous ion (Mn²⁺), which can be oxidized by ozone to interfering forms, a specific procedure can be followed. Glycine (B1666218) is added to a separate sample aliquot to selectively destroy the ozone. The remaining "apparent ozone" reading from manganese interference is then subtracted from the total reading of a sample without glycine.[6]

• For Peroxides: Interference from hydrogen peroxide is generally negligible if the sample analysis is completed within a few hours of reagent addition.[4][7]

Troubleshooting Guide

This guide addresses common problems encountered during the validation and application of the Indigo Method.

Problem 1: Inconsistent or Non-Reproducible Results

Potential Cause	Troubleshooting Action	Reference
Ozone Loss During Sampling	Ozone is a volatile gas that decays rapidly. Avoid shaking or excessive stirring. Do not transfer the sample between containers unnecessarily. Analyze the sample immediately after collection (max holding time is 0.25 hours).	[4][9]
Incorrect Blanking Procedure	The Indigo Method is a bleaching assay, meaning the blank (ozone-free water + reagent) is darker than the sample. Some older instruments require zeroing on the sample and reading the blank. Newer instruments can read negative absorbance, allowing for a more standard procedure (zeroing on the blank). Ensure you are using the correct procedure for your specific spectrophotometer.	[9][10]
Reagent Degradation	The indigo reagent is light-sensitive. Store reagent ampules and solutions in the dark. A reagent that appears significantly lighter blue than other ampules should not be used.	[1][9]

Problem 2: High Background or False Positives

Potential Cause	Troubleshooting Action	Reference
Presence of Interferents	The sample matrix may contain chlorine, bromine, or oxidized manganese. Use malonic acid to mask chlorine. For manganese, use the glycine subtraction method described in the FAQs.	[1][4][6]
Contaminated Glassware	Residual oxidants on glassware can react with the indigo reagent. Ensure all glassware is thoroughly cleaned and rinsed with ozone-free deionized water.
Contaminated Blank Water	The ozone-free water used for the blank may be contaminated. Use high-purity deionized water, freshly prepared.	[9]

Problem 3: Low Sensitivity or No Signal

Potential Cause	Troubleshooting Action	Reference
Incorrect pH	The reaction is optimized for an acidic pH (around 2-2.5).[6][9] Ozone is particularly unstable at a pH above 7.[1] Most commercial reagents contain buffers to adjust the sample pH automatically. Verify the final pH of the sample-reagent mixture.
Sample Holding Time Exceeded	Ozone decays very rapidly in water, especially at pH > 7. Samples must be analyzed immediately.[1][9]
High Alkalinity/Hardness	High levels of alkalinity (>500 ppm) and hardness (>1200 ppm) can cause negative interference, reducing the apparent ozone concentration.	[1]

Experimental Protocols & Data

Core Experimental Protocol: Spectrophotometric Measurement

The following provides a generalized workflow for determining ozone concentration. Specific commercial kits, such as Hach AccuVac® Ampuls, simplify these steps.

• Sample Collection: Gently collect the sample to minimize off-gassing. Do not shake or stir.[9] The analysis must be performed immediately.

• Blank Preparation: Using ozone-free deionized water, prepare a blank by adding the same volume of indigo reagent that will be used for the sample.

• Sample Preparation: Add a precise volume of indigo reagent to a precise volume of the sample. Mix gently but thoroughly to ensure the reaction goes to completion.[4]

• Measurement:

  • Set the spectrophotometer to a wavelength of 600 nm.[9]

  • Zero the instrument using either the prepared sample (for older instruments) or the blank (for newer instruments that can measure negative absorbance).[10]

  • Read the absorbance of the corresponding vial (either the blank or the sample).

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the blank and the sample, using the known stoichiometry of the reaction (1:1 molar ratio) and the extinction coefficient of the indigo dye.[6][11]

Validation Data Summary

The following table summarizes key performance characteristics of the Indigo Method based on available literature.

Parameter	Value / Finding	Source
Principle	Stoichiometric (1:1) decolorization of indigo trisulfonate by ozone.	[11]
Wavelength	600 nm (spectrophotometers) or 610 nm (colorimeters).	[9]
Detection Limit	As low as 2 µg/L for instrumental methods.	[11]
Precision	Relative error is typically less than 5%; can be reduced to 1% in controlled lab testing.	[4]
Linearity	The decrease in absorbance is linear with increasing ozone concentration.	[4][11]
Reagent Stability	Stable for at least 1 year (Vacu-vials kit) or 3 months (solution) when stored in the dark.	[1][2]

Visualizations

Diagram 1: Indigo Method Experimental Workflow

Caption: A generalized workflow for ozone measurement using the Indigo Method.

Diagram 2: Troubleshooting Logic for Inaccurate Results

Caption: A decision tree for troubleshooting common sources of error in the Indigo Method.

References

• 1. oxidationtech.com [oxidationtech.com]
• 2. ozonesolutions.com [ozonesolutions.com]
• 3. cdn.hach.com [cdn.hach.com]
• 4. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 5. Ozone in Water, Photometric Determi W-000.35.115.. | MEBAK [mebak.org]
• 6. aquaphoenixsci.com [aquaphoenixsci.com]
• 7. tandfonline.com [tandfonline.com]
• 8. oxidationtech.com [oxidationtech.com]
• 9. cdn.hach.com [cdn.hach.com]
• 10. MyHach - Customer Service [waterqualitygroup.my.site.com]
• 11. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Residual Ozone Analysis: Potassium Indigotrisulfonate vs. DPD Method

For researchers, scientists, and drug development professionals requiring accurate and reliable measurement of residual ozone in aqueous solutions, the choice of analytical method is critical. This guide provides a detailed comparison of two commonly employed colorimetric methods: the Potassium Indigotrisulfonate (Indigo) method and the N,N-diethyl-p-phenylenediamine (DPD) method. We present a comprehensive overview of their chemical principles, performance characteristics, and experimental protocols, supported by experimental data to facilitate an informed decision for your specific application.

Executive Summary

The Indigo (B80030) method is highly selective for ozone and is considered a standard method for its determination in various water matrices.[1][2] It relies on the decolorization of a blue indigo dye by ozone. The DPD method, while widely used for various oxidants, is less specific for ozone and is susceptible to a broader range of interferences.[2][3][4] It involves a multi-step reaction where ozone indirectly causes the formation of a colored species. The choice between these methods will largely depend on the sample matrix, the presence of potential interfering substances, and the required level of accuracy and selectivity.

Performance Characteristics

The following table summarizes the key performance characteristics of the Indigo and DPD methods for residual ozone analysis.

Feature	Potassium Indigotrisulfonate (Indigo) Method	DPD (N,N-diethyl-p-phenylenediamine) Method
Principle	Direct decolorization of blue indigo trisulfonate by ozone.[5][6]	Ozone oxidizes iodide to iodine, which then reacts with DPD to form a pink-colored species.[3][4]
Selectivity	Highly selective for ozone.[1][5]	Not selective for ozone; responds to other oxidants like chlorine, bromine, and iodine.[3][4]
Measurement Wavelength	~600 nm[7]	~515 nm[4]
Applicable Matrices	Potable water, bottled water, lake water, river infiltrate, and some wastewaters. Not suitable for seawater.[1][5]	Potable water, pools, spas, and wastewater. Can be used for total residual oxidizers in seawater.[3]
Relative Error	Less than 5% without special sampling; can be reduced to 1% in laboratory testing.[1]	Data not explicitly available in the provided search results.
pH Range	Tolerated between pH 2 and 7.[5]	Tolerated between pH 2.5 and 10.[3]

Interferences

Managing potential interferences is crucial for accurate ozone measurement. The table below outlines the known interfering substances for each method.

Interfering Substance	Indigo Method	DPD Method
Chlorine	Interference can be masked with malonic acid (up to at least 10 ppm).[5][8]	Positive interference.[9] A correction procedure using glycine (B1666218) is available for samples with up to 2 ppm chlorine.[9]
Bromine & Iodine	Positive interference.[1][5]	Positive interference.[3]
Manganese (Oxidized forms)	May cause a false positive result.[5]	Positive interference (permanganate).[3]
Hydrogen Peroxide	No interference if measured within 6 hours of reagent addition.[1]	No interference up to approximately 10 ppm at 1 minute of color development.[3]
Ferric Iron (Fe³⁺)	No interference.[5]	Tolerated up to 10 ppm.[3]
Hardness & Alkalinity	Increasing negative interference. Hardness tolerated up to ~1200 ppm CaCO₃; Alkalinity up to ~500 ppm CaCO₃.[5]	Data not explicitly available in the provided search results.
Persulfate	Data not explicitly available in the provided search results.	Positive interference at concentrations above 1.5 ppm or beyond 1 minute of color development.[3]
Organic Peroxides	May cause a positive reading.[1][5]	Data not explicitly available in the provided search results.

Chemical Principles and Reaction Pathways

The fundamental chemistries of the Indigo and DPD methods differ significantly, impacting their selectivity and susceptibility to interferences.

Potassium Indigotrisulfonate (Indigo) Method

The Indigo method is a direct spectrophotometric method. Ozone directly attacks the C=C double bond of the indigo trisulfonate molecule, causing the blue dye to decolorize.[10] The decrease in absorbance at approximately 600 nm is directly proportional to the ozone concentration.[6][7]

Caption: Reaction pathway for the Indigo method.

DPD Method

The DPD method is an indirect colorimetric method. In the first step, ozone oxidizes potassium iodide (KI) to form iodine (I₂). The liberated iodine then reacts with DPD (N,N-diethyl-p-phenylenediamine) to produce a pink-colored compound, which is measured spectrophotometrically at around 515 nm.[3][4]

Caption: Reaction pathway for the DPD method.

Experimental Protocols

Detailed and consistent experimental procedures are paramount for obtaining accurate and reproducible results.

Potassium Indigotrisulfonate (Indigo) Method Protocol

This protocol is based on standard methods for the examination of water and wastewater.[4][5]

Reagents:

• Indigo stock solution: Prepared by dissolving potassium indigo trisulfonate in a solution containing phosphoric acid and sodium dihydrogen phosphate.[11]

• Indigo working reagent: A dilution of the stock solution.[11]

• Malonic acid solution (if chlorine interference is expected).

Procedure:

• Sample Collection: Collect the sample carefully to minimize ozone off-gassing. Analysis should be performed immediately as ozone decays rapidly.[5]

• Blank Preparation: Use ozone-free deionized water to prepare a blank by adding the indigo working reagent.

• Sample Preparation: Add a precise volume of the indigo working reagent to a known volume of the sample. If chlorine is present, add malonic acid to the reagent beforehand.[5]

• Reaction: The reaction between ozone and indigo is nearly instantaneous.[7]

• Measurement: Measure the absorbance of the blank and the sample at 600 nm using a spectrophotometer. The difference in absorbance is proportional to the ozone concentration.[4]

• Calculation: The ozone concentration is calculated based on the change in absorbance.

Caption: Experimental workflow for the Indigo method.

DPD Method Protocol

This protocol is a generalized procedure based on available information.[3][4]

Reagents:

• DPD reagent (can be in powder, tablet, or liquid form).[4]

• Potassium Iodide (KI) solution or solid.

• Buffer solution to maintain pH between 6.2 and 6.5.

• Glycine solution (for chlorine interference).[12]

Procedure:

• Sample Collection: As with the Indigo method, collect the sample carefully and analyze it immediately.[3]

• Sample Preparation: Add an excess of potassium iodide to the sample.

• Reaction Step 1: Allow time for the ozone to oxidize the iodide to iodine.

• Reaction Step 2: Add the DPD reagent to the solution. A pink color will develop in the presence of iodine.

• Measurement: Measure the absorbance of the developed color at approximately 515 nm.

• Interference Correction (if necessary): To determine ozone in the presence of chlorine, a separate measurement is taken after adding glycine to a fresh sample to destroy the ozone. The result of this second measurement (chlorine only) is subtracted from the initial total oxidant reading.[12]

Caption: Experimental workflow for the DPD method.

Conclusion

For applications demanding high selectivity and accuracy for residual ozone measurement, the Potassium Indigotrisulfonate (Indigo) method is the superior choice. Its direct reaction with ozone minimizes interferences from other common oxidants. The DPD method, while simpler in some kit formats, is fundamentally a total oxidant measurement and requires additional steps to correct for interferences, particularly from chlorine. Researchers and professionals in drug development should carefully consider the composition of their sample matrix to select the most appropriate method to ensure the integrity of their results.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. chemetrics.com [chemetrics.com]
• 3. galgo.co.uk [galgo.co.uk]
• 4. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 5. oxidationtech.com [oxidationtech.com]
• 6. cdn.hach.com [cdn.hach.com]
• 7. global.oup.com [global.oup.com]
• 8. oxidationtech.com [oxidationtech.com]
• 9. chemetrics.b-cdn.net [chemetrics.b-cdn.net]
• 10. scielo.br [scielo.br]
• 11. scielo.br [scielo.br]
• 12. testallwater.co.uk [testallwater.co.uk]

A Comparative Guide to Potassium Indigotrisulfonate and Methylene Blue as Redox Indicators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common redox indicators, Potassium Indigotrisulfonate and Methylene Blue. The selection of an appropriate redox indicator is crucial for accurate endpoint determination in redox titrations and for monitoring redox reactions in various chemical and biological systems. This document presents a detailed analysis of their electrochemical properties, practical applications, and operational characteristics, supported by experimental data and protocols.

At a Glance: Key Performance Characteristics

Feature	Potassium Indigotrisulfonate (as Indigo Carmine)	Methylene Blue
Standard Electrode Potential (E°' at pH 7)	~ -0.125 V	+0.011 V
Color Change (Oxidized → Reduced)	Blue → Yellow (via Green)	Blue → Colorless
Molar Absorptivity (λmax)	~20,000 L mol⁻¹ cm⁻¹ at 600 nm	~84,300 L mol⁻¹ cm⁻¹ at 668 nm[1]
pH Dependence	Strongly pH-dependent	pH-dependent
Reversibility	Reversible	Reversible
Common Applications	Titrations, ozone determination, "traffic light" demonstration	Titrations (e.g., iron ore analysis), "blue bottle" experiment, biological staining

Electrochemical Properties

The standard electrode potential (E°') is a critical parameter for a redox indicator as it determines the potential at which the indicator changes color.

Potassium Indigotrisulfonate , often used interchangeably with its close analog Indigo Carmine (5,5′-indigodisulfonic acid), exhibits a standard electrode potential that is highly dependent on the pH of the solution. At a neutral pH of 7, the redox potential for Indigo Carmine is approximately -0.125 V .[2] In acidic solutions (pH 0), the potential shifts to +0.29 V .[3] This significant pH dependence makes it a versatile indicator for a range of redox titrations.

Methylene Blue has a standard electrode potential of +0.011 V at pH 7.[3] Its redox potential is also influenced by pH, with a reported range of -0.10 V to -0.40 V between pH 4 and 11.[4] The oxidized form of Methylene Blue is an intense blue, while its reduced form, leucomethylene blue, is colorless.[3][5]

Data Presentation: Quantitative Comparison

Parameter	Potassium Indigotrisulfonate (as Indigo Carmine)	Methylene Blue
Molecular Formula	C₁₆H₇K₃N₂O₁₁S₃	C₁₆H₁₈ClN₃S
Molecular Weight	616.72 g/mol	319.85 g/mol
λmax (Oxidized Form)	600 nm[6]	668 nm and 609 nm
Molar Absorptivity (Oxidized Form)	~20,000 L mol⁻¹ cm⁻¹ at 600 nm[6]	8.43 x 10⁴ L mol⁻¹ cm⁻¹ at 668 nm[1]
Color (Oxidized)	Blue	Blue
Color (Reduced)	Yellow	Colorless
Solubility in Water	Soluble	1 g in ~25 mL

Experimental Protocols

Redox Titration of Ascorbic Acid using an Indigo Carmine-based Indicator

This protocol is adapted for the use of an indigo-based indicator in a redox titration of ascorbic acid (Vitamin C).

Materials:

• Standard 0.05 M Iodine (I₂) solution

• Ascorbic acid sample of unknown concentration

• 1 M Sulfuric acid (H₂SO₄)

• Potassium Indigotrisulfonate indicator solution (0.1% w/v in water)

• Starch indicator solution (optional, for sharper endpoint)

• Burette, pipette, conical flasks, and other standard laboratory glassware.

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the ascorbic acid solution into a conical flask.

• Add approximately 10 mL of 1 M H₂SO₄ to acidify the solution.

• Add 2-3 drops of the Potassium Indigotrisulfonate indicator solution. The solution should turn blue.

• Titrate the ascorbic acid solution with the standard 0.05 M iodine solution from the burette.

• The endpoint is reached when the solution color changes from blue to a persistent yellow, passing through a transient green color.

• Record the volume of iodine solution used.

• Repeat the titration at least two more times for concordant results.

• The concentration of ascorbic acid can be calculated based on the stoichiometry of the reaction between ascorbic acid and iodine.

The "Blue Bottle" Experiment: A Demonstration of Methylene Blue as a Redox Indicator

This classic experiment demonstrates the reversible oxidation and reduction of Methylene Blue.

Materials:

• Glucose (dextrose)

• Sodium hydroxide (B78521) (NaOH)

• Methylene Blue indicator solution (0.1% w/v in water)

• Distilled water

• A flask with a stopper

Procedure:

• Prepare a solution by dissolving approximately 5 g of glucose in 250 mL of distilled water in the flask.

• Carefully add 5 g of sodium hydroxide to the glucose solution and swirl to dissolve.

• Add a few drops of the Methylene Blue indicator solution. The solution will turn blue.

• Stopper the flask and let it stand. The blue color will gradually fade to colorless as the glucose reduces the Methylene Blue to leucomethylene blue.

• Vigorously shake the flask. The introduction of oxygen from the air will re-oxidize the leucomethylene blue back to the blue Methylene Blue.

• This color change cycle can be repeated multiple times.

Signaling Pathways and Experimental Workflows

Redox Mechanism of Methylene Blue

The redox transition of Methylene Blue involves a two-electron reduction to its colorless form, leucomethylene blue. This process is reversible.

Caption: Reversible redox reaction of Methylene Blue.

Redox Mechanism of Indigo Carmine (Potassium Indigotrisulfonate analog)

The reduction of Indigo Carmine involves the conversion of the indigoid structure to a leuco form, resulting in a color change from blue to yellow.

Caption: Reversible redox reaction of Indigo Carmine.

Experimental Workflow for Redox Titration

The following diagram illustrates a typical workflow for a redox titration using a visual indicator.

Caption: General workflow for a redox titration.

Stability, Toxicity, and Cost

Methylene Blue:

• Stability: Generally stable under normal laboratory conditions but is light-sensitive.

• Toxicity: Can be toxic at high doses, and in medical applications, high concentrations can paradoxically induce methemoglobinemia. It is contraindicated in individuals with G6PD deficiency due to the risk of hemolytic anemia.

• Cost: Relatively inexpensive and widely available from various chemical suppliers.

Potassium Indigotrisulfonate:

• Stability: Stable as a solid. Solutions should be stored in the dark.

• Toxicity: Generally considered to be of low toxicity, though detailed toxicological data is less readily available compared to Methylene Blue.

• Cost: Generally more expensive than Methylene Blue.

Conclusion

Both Potassium Indigotrisulfonate and Methylene Blue are effective redox indicators with distinct characteristics that make them suitable for different applications.

Methylene Blue is a versatile and cost-effective indicator with a sharp color change from blue to colorless. Its standard potential near neutrality makes it suitable for a variety of titrations. Its well-documented properties and established protocols contribute to its widespread use.

Potassium Indigotrisulfonate (and its analog Indigo Carmine) offers a different working potential range, particularly in acidic solutions. Its color transition from blue to yellow provides a clear visual endpoint. The choice between these two indicators will ultimately depend on the specific requirements of the redox system under investigation, including the reaction potential, pH, and the presence of interfering substances. For applications requiring a more negative redox potential at neutral pH, Potassium Indigotrisulfonate may be the preferred choice.

References

• 1. homework.study.com [homework.study.com]
• 2. global.oup.com [global.oup.com]
• 3. Methylene blue - Wikipedia [en.wikipedia.org]
• 4. knowledge.carolina.com [knowledge.carolina.com]
• 5. Frontiers | Effect of pH on the thermostability and redox properties of cytochrome c552 from Wolinella succinogenes [frontiersin.org]
• 6. elearning.unimib.it [elearning.unimib.it]

A Comparative Analysis of the Indigo Method and Instrumental Techniques for Quantitative Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the accuracy and precision of analytical methods based on the indigo (B80030) chemical scaffold against established instrumental techniques. We will explore three key applications: the quantification of indigo dye, the measurement of ozone, and the detection of heavy metals using indigo-based biosensors. This guide includes summaries of quantitative data, detailed experimental protocols, and visualizations of workflows and signaling pathways to aid in method selection and implementation.

Quantification of Indigo Dye: Spectrophotometry vs. High-Performance Liquid Chromatography (HPLC)

The accurate quantification of indigo is crucial in the textile industry and in the research of indigo-producing organisms. The primary methods for this are UV-Visible (UV-Vis) spectrophotometry and High-Performance Liquid Chromatography (HPLC).

Data Presentation: Accuracy and Precision

The following table summarizes the performance characteristics of UV-Vis spectrophotometry and redox titration methods for indigo dye quantification. A study validated these methods and found that while all met acceptance criteria, the spectrophotometric determination of the leuco form of indigo showed the highest accuracy.[1][2]

Parameter	Method 1: UV-Vis (Oxidized Indigo)	Method 2: UV-Vis (Leuco Indigo)	Method 3: Redox Titration
Accuracy (% Recovery)	Lower recovery at higher concentrations	~100%	~84%
Repeatability (% RSD)	< 6%	< 6%	< 6%
Reproducibility (% RSD)	< 1%	< 1%	< 1%
Linearity Range (mg/L)	0 - 5.0	0 - 10.0	> 16.7
Limit of Detection (LoD)	Similar to Method 2	Similar to Method 1	Higher LoD
Limit of Quantification (LoQ)	Similar to Method 2	Similar to Method 1	Higher LoQ

HPLC is generally considered a more robust and specific method for quantifying indigo and its impurities compared to UV-Vis spectrophotometry. While direct side-by-side accuracy and precision data is not always available in a single study, HPLC's ability to separate indigo from other components in a sample matrix typically results in higher accuracy.

Experimental Protocols

Method 1: UV-Visible Spectrophotometry for Oxidized Indigo [1][3]

• Sample Preparation:

  • Create a calibration curve by dissolving known concentrations of indigo powder in chloroform (B151607). Use an ultrasonic bath for approximately 10 minutes to ensure complete dissolution.

  • For aqueous samples, perform a liquid-liquid extraction of indigo into chloroform.

• Measurement:

  • Measure the absorbance of the chloroform phase at the maximum wavelength (λmax) of approximately 604 nm using a UV-Vis spectrophotometer.

• Quantification:

  • Calculate the indigo concentration in the sample by comparing its absorbance to the calibration curve.

Method 2: High-Performance Liquid Chromatography (HPLC) for Indigo Dye [4][5]

• Sample Preparation:

  • Dissolve the indigo sample in a suitable solvent, such as dimethylformamide (DMF) or a mixture of acetonitrile (B52724) and water.

  • Filter the sample through a 0.2 µm filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Flow Rate: Typically around 1.0 mL/min.

  • Detection: UV detector set at approximately 288 nm or 600 nm.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Identify and quantify the indigo peak based on its retention time and peak area compared to a standard of known concentration.

Visualization of Experimental Workflow

Workflow for Indigo Quantification

Measurement of Ozone: Indigo Colorimetric Method vs. Instrumental Techniques

The indigo colorimetric method is a widely used technique for measuring dissolved ozone in water. It is valued for its simplicity and selectivity.[6] This method is often compared to instrumental techniques like UV absorbance spectroscopy and electrochemical probes.

Data Presentation: Accuracy and Precision

The indigo colorimetric method is considered quantitative, selective, and simple.[6] For the spectrophotometric procedure, in the absence of interferences, the relative error is typically less than 5%.[6] In a laboratory setting, this can be reduced to 1%.[6]

Method	Principle	Accuracy/Precision	Advantages	Disadvantages
Indigo Colorimetric	Ozone decolorizes indigo trisulfonate; the decrease in absorbance at ~600 nm is measured.[7][8]	Relative error <5% (can be <1% in lab).[6] Precision of 2% or 3 µg/L for low concentrations.[8]	Simple, reliable, selective for ozone.[6][9]	Requires chemical reagents, potential for interferences from chlorine and other oxidants.[6][9]
UV Absorbance Spectroscopy	Measures the absorption of UV light by ozone at 254 nm.[9]	Highly accurate.[9]	No chemical reagents needed, provides continuous monitoring.[9]	Expensive, requires clean water samples for accuracy.[9]
Electrochemical Sensors	Amperometric or potentiometric sensors detect dissolved ozone based on the electrical current generated by its reduction.[9]	Good for real-time monitoring.	Provides continuous, real-time data.	Requires regular calibration and maintenance.[9]

Experimental Protocols

Indigo Colorimetric Method for Ozone [10][11]

• Reagent Preparation:

  • Prepare an indigo stock solution by dissolving potassium indigo trisulfonate in a phosphate (B84403) buffer solution.

• Sample Collection and Analysis:

  • Collect the water sample containing ozone.

  • Add a precise volume of the indigo reagent to a known volume of the sample. The blue color will fade in proportion to the ozone concentration.

  • Measure the absorbance of the solution at approximately 600 nm using a spectrophotometer.

• Calculation:

  • The ozone concentration is determined by the difference in absorbance between a blank (ozone-free water with indigo reagent) and the sample.

UV Absorbance Spectroscopy for Ozone [12][13]

• Instrumentation Setup:

  • Utilize a UV spectrophotometer with a flow-through cell.

  • The instrument is set to measure absorbance at 254 nm.

• Measurement:

  • Continuously pass the water sample through the flow cell.

  • The instrument measures the intensity of UV light absorbed by the ozone in the sample.

• Quantification:

  • The ozone concentration is calculated based on the Beer-Lambert law, using the known molar absorptivity of ozone at 254 nm.

Visualization of Experimental Workflow

Workflow for Ozone Measurement

Indigo-Based Biosensors for Heavy Metal Detection

A novel application of indigo is in whole-cell biosensors for the detection of heavy metals. These biosensors utilize genetically engineered bacteria that produce indigo in response to the presence of specific metal ions.

Data Presentation: Performance of Indigo-Based Biosensors

Indigo-based biosensors have demonstrated high sensitivity and selectivity for various heavy metals. While direct comparative studies with instrumental techniques providing accuracy and precision percentages are still emerging, the detection limits of these biosensors are comparable to or even better than some traditional methods.

Heavy Metal	Indigo Biosensor Detection Limit	Typical Instrumental Method (AAS/ICP-MS) Detection Limits
Mercury (Hg(II))	As low as 14.1 nM[1][14][15]	ng/L to µg/L range
Lead (Pb(II))	As low as 1.5 nM[1][14][15]	µg/L range
Arsenic (As(III))	As low as 4.5 nM[1][14][15]	µg/L range
Cadmium (Cd(II))	25 µM[1][14][15]	ng/L to µg/L range

Instrumental techniques like Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are the gold standard for heavy metal analysis, offering high accuracy and precision.[16] However, they require expensive equipment and extensive sample preparation.[17] Indigo-based biosensors offer a cost-effective and field-portable alternative for screening purposes.

Experimental Protocol: Indigo-Based Biosensor for Heavy Metal Detection[15][18]

• Bacterial Culture Preparation:

  • Grow the engineered E. coli strain containing the heavy metal-responsive indigo production genetic circuit in a suitable liquid medium overnight.

• Induction:

  • Dilute the overnight culture into a fresh medium.

  • Expose the bacterial culture to the water sample suspected of containing heavy metals.

• Incubation:

  • Incubate the cultures at 37°C with shaking for a specified period (e.g., 6-12 hours).

• Measurement:

  • Visually inspect for the development of a blue color, indicating the presence of the target heavy metal.

  • For quantitative analysis, centrifuge the culture to pellet the cells and measure the absorbance of the supernatant at a wavelength corresponding to indigo (around 600-620 nm).

• Quantification:

  • Relate the absorbance to the concentration of the heavy metal using a pre-determined dose-response curve.

Visualization of Signaling Pathway and Experimental Workflow

The signaling pathway in these biosensors often involves a metal-responsive transcriptional regulator, such as MerR for mercury or PbrR for lead. In the absence of the metal, the regulator represses the expression of an indigo-producing enzyme. When the metal ion is present, it binds to the regulator, causing a conformational change that leads to the transcription of the enzyme and subsequent indigo production.

Signaling Pathway of Indigo Biosensor

Workflow for Heavy Metal Biosensing

References

• 1. A Critical Comparison of Methods for the Analysis of Indigo in Dyeing Liquors and Effluents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bldeapharmacy.ac.in [bldeapharmacy.ac.in]
• 4. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SOP for HPLC Analysis and Documentation | Pharmaguideline [pharmaguideline.com]
• 6. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 7. oxidationtech.com [oxidationtech.com]
• 8. ozonesolutions.com [ozonesolutions.com]
• 9. theseus.fi [theseus.fi]
• 10. scielo.br [scielo.br]
• 11. cdn.hach.com [cdn.hach.com]
• 12. dec.alaska.gov [dec.alaska.gov]
• 13. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 14. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

A Comparative Guide: Iodometric Titration vs. Potassium Indigotrisulfonate for Ozone Measurement

For researchers, scientists, and drug development professionals requiring precise ozone quantification, selecting the appropriate measurement technique is critical. This guide provides an objective comparison between two established wet chemistry methods: the traditional iodometric titration and the widely used potassium indigotrisulfonate (Indigo) colorimetric method.

This document details the principles, experimental protocols, and performance characteristics of each method, supported by comparative data to inform your selection process.

Principle of Measurement

Iodometric Titration

Iodometric titration is a classic analytical technique for determining the concentration of oxidizing agents, including ozone. The fundamental principle involves the reaction of ozone with a neutral or buffered potassium iodide (KI) solution.[1][2] Ozone oxidizes the iodide ions (I⁻) to form iodine (I₂).[2][3]

Reaction Steps:

• Oxidation: O₃ + 2KI + H₂O → I₂ + O₂ + 2KOH[1]

• Titration: The liberated iodine is then titrated with a standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution, typically using a starch indicator.[1] The endpoint is observed when the blue color of the starch-iodine complex disappears.[1][2]

The amount of sodium thiosulfate used is directly proportional to the amount of iodine formed, which in turn corresponds to the initial ozone concentration.[2]

Potassium Indigotrisulfonate (Indigo Method)

The indigo (B80030) method is a direct colorimetric/spectrophotometric technique that has become one of the most common methods for measuring aqueous ozone.[4] It relies on the rapid and quantitative decolorization of a blue dye, potassium indigotrisulfonate, by ozone.[4][5]

Reaction Principle: Ozone selectively and rapidly breaks the double bond in the indigo trisulfonate molecule, causing the blue color to fade.[3][6] The decrease in absorbance, measured at a wavelength of approximately 600 nm, is directly proportional to the ozone concentration.[3][4] The reaction has a 1:1 molar ratio at a pH below 4.[7]

Performance Comparison

The choice between iodometric titration and the indigo method often depends on the specific application, required accuracy, potential interferences, and practical considerations like ease of use.

Performance Metric	Iodometric Titration	Potassium Indigotrisulfonate (Indigo Method)
Principle	Indirect, volumetric titration based on redox reaction.[1][2]	Direct, colorimetric/spectrophotometric measurement.[4]
Selectivity	Not selective for ozone; measures total oxidants (e.g., chlorine, peroxides).[3][8]	Highly selective for ozone, especially with masking agents for chlorine.[5][9]
Sensitivity	Lower sensitivity; detection limit is around 0.1 mg/L.[10]	High sensitivity; applicable for low concentrations (0.05 to 0.6 mg/L).[11]
Precision	Can be technique-sensitive, leading to lower precision.[1][12] Factors like pH and reaction time affect stoichiometry.[3][10]	Good precision; relative error can be less than 5%, and down to 1% in controlled lab settings.[9]
Speed & Complexity	Time-consuming and requires skilled technique for accurate endpoint determination.[1][3]	Rapid, simple, and suitable for field and automated measurements.[9]
Key Interferences	Other oxidizing agents (chlorine, nitrogen oxides, etc.) cause positive interference.[8][10]	Oxidized manganese can interfere.[3][13] Chlorine interference can be masked by malonic acid.[3][5][13]
Stability	Ozone is unstable and must be reacted with KI immediately. The liberated iodine is more stable for titration.	Analysis should be performed immediately as ozone decays rapidly, especially at pH > 7.[13]

Experimental Protocols

Iodometric Titration Protocol (General)

• Sample Collection: A known volume of the ozone-containing gas or water is passed through a gas washing bottle (impinger) containing a neutral buffered 2% potassium iodide (KI) solution.[10] For aqueous samples, the KI solution is added directly.

• Acidification: After ozone absorption, the solution is acidified to a pH below 2.0 using sulfuric acid (H₂SO₄).[10]

• Titration: The liberated iodine is immediately titrated with a standardized solution of sodium thiosulfate (e.g., 0.005 M Na₂S₂O₃) until a pale yellow color is reached.[1]

• Endpoint Determination: Approximately 1 mL of a starch indicator solution is added, which turns the solution dark blue. The titration is continued dropwise until the blue color completely disappears, marking the endpoint.[1]

• Calculation: The concentration of ozone is calculated based on the volume and molarity of the Na₂S₂O₃ titrant used.

Potassium Indigotrisulfonate Method Protocol (General)

This protocol is based on the Standard Method 4500-O₃ B.[9]

• Reagent Preparation: Prepare indigo stock and working solutions. A typical working solution is made by diluting the stock solution with a phosphate (B84403) buffer.[14]

• Apparatus: A spectrophotometer capable of measuring absorbance at 600 nm with a 1-cm or longer cell path length is required.

• Procedure: a. Add a precise volume of indigo reagent to two volumetric flasks. b. Fill one flask to the mark with ozone-free deionized water to serve as the blank (A). c. Fill the second flask to the mark with the sample (B), ensuring minimal agitation to prevent ozone off-gassing.[9] Mix gently.

• Measurement: Measure the absorbance of both solutions at 600 nm as quickly as possible.[11] The measurement should ideally be done within 4 hours.[11]

• Calculation: The ozone concentration is proportional to the difference in absorbance between the blank and the sample (Absorbance A - Absorbance B).

Visualizing the Workflows

The following diagrams illustrate the logical flow of each measurement method.

Caption: Workflow for Ozone Measurement via Iodometric Titration.

Caption: Workflow for Ozone Measurement via the Indigo Method.

Conclusion

Both iodometric titration and the potassium indigotrisulfonate method are viable for ozone measurement, but they serve different needs.

Iodometric titration , while a fundamental technique, is best suited for applications where total oxidant concentration is of interest and where higher concentrations are expected. Its susceptibility to interferences and the technical skill required make it less practical for routine or low-level ozone monitoring.[1][3][8]

The potassium indigotrisulfonate method is superior for specific, sensitive, and rapid measurement of ozone, particularly in aqueous samples.[9] Its simplicity and high selectivity make it the preferred method for a wide range of applications, from drinking water analysis to research settings where accurate and quick results are paramount.[4][9]

References

• 1. jpacr.ub.ac.id [jpacr.ub.ac.id]
• 2. Ozone in Water, Determination by Io W-000.35.031.. | MEBAK [mebak.org]
• 3. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 4. global.oup.com [global.oup.com]
• 5. chemetrics.com [chemetrics.com]
• 6. cdn.hach.com [cdn.hach.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 10. ioa-ea3g.org [ioa-ea3g.org]
• 11. ioa-ea3g.org [ioa-ea3g.org]
• 12. researchgate.net [researchgate.net]
• 13. oxidationtech.com [oxidationtech.com]
• 14. scielo.br [scielo.br]

A Comparative Guide to Organic Redox Indicators: Highlighting the Advantages of Potassium Indigotrisulfonate

For Researchers, Scientists, and Drug Development Professionals

In the precise world of redox titrations and electrochemical analysis, the choice of indicator is paramount to achieving accurate and reproducible results. While a variety of organic redox indicators are available, Potassium Indigotrisulfonate distinguishes itself through a unique combination of properties. This guide provides an objective comparison of Potassium Indigotrisulfonate with other common organic redox indicators, supported by experimental data and detailed methodologies, to assist researchers in making an informed selection for their specific applications.

Core Performance Characteristics of Organic Redox Indicators

The efficacy of a redox indicator is determined by several key parameters. A summary of these characteristics for Potassium Indigotrisulfonate and other widely used organic redox indicators is presented below.

Indicator	Transition Potential (V vs. SHE)	Color Change (Reduced to Oxidized)	pH Dependence	Remarks
Potassium Indigotrisulfonate	-0.081 [1]	Colorless to Blue [1]	Dependent	Low transition potential makes it suitable for titrations with mild oxidizing agents.
Methylene (B1212753) Blue	+0.53	Colorless to Blue	Dependent	Commonly used in biological and analytical applications.[2]
Indigo (B80030) Carmine (B74029) (5,5'-indigodisulfonate)	-0.125	Colorless to Blue	Dependent	Structurally similar to Potassium Indigotrisulfonate; also used in medical diagnostics.[3]
Diphenylamine (B1679370)	+0.76	Colorless to Violet	Dependent	Suitable for titrations with strong oxidizing agents like dichromate.
Diphenylamine Sulfonate	+0.85	Colorless to Red-Violet	Dependent	A water-soluble derivative of diphenylamine with a sharper color change.
Ferroin	+1.06	Red to Pale Blue	Independent	Forms a stable complex with iron; exhibits a very sharp color change.

Advantages of Potassium Indigotrisulfonate

Potassium Indigotrisulfonate offers several distinct advantages over other organic redox indicators, particularly in specific analytical contexts.

• Distinct and Reversible Color Change: The transition from colorless in its reduced form to a vibrant blue in its oxidized state provides a clear and easily detectable endpoint. This reversibility is crucial for accurate titrimetric analysis.

• Low Transition Potential: With a standard transition potential of -0.081 V, Potassium Indigotrisulfonate is particularly well-suited for redox titrations involving mild oxidizing agents where indicators with higher potentials would be unsuitable.

• Rapid Reaction Kinetics: Its widespread use as an ozone-scavenging reagent in water analysis underscores its rapid and quantitative reaction with strong oxidants.[4] This rapid decolorization is indicative of fast kinetics, a desirable trait for a titration indicator to avoid over-titration.

• Water Solubility: As a potassium salt of a sulfonated indigo dye, it is readily soluble in water, simplifying the preparation of indicator solutions.

Experimental Protocols

To objectively evaluate the performance of redox indicators, standardized experimental protocols are essential. Below are detailed methodologies for determining key performance characteristics.

Determination of Transition Potential

The transition potential of a redox indicator can be determined potentiometrically.

Objective: To measure the electrode potential at which the indicator undergoes its characteristic color change.

Materials:

• Potentiometer with a platinum indicator electrode and a saturated calomel (B162337) reference electrode (SCE).

• Burette

• Magnetic stirrer and stir bar

• Beaker

• Standardized solution of a suitable oxidizing agent (e.g., 0.1 N Potassium Dichromate).

• Standardized solution of a suitable reducing agent (e.g., 0.1 N Ferrous Ammonium Sulfate).

• Indicator solution (e.g., 0.1% w/v Potassium Indigotrisulfonate in water).

• Acidic medium (e.g., 1 M Sulfuric Acid).

Procedure:

• Place a known volume of the reducing agent solution into the beaker, add a sufficient amount of the acidic medium, and a few drops of the indicator solution.

• Immerse the platinum and reference electrodes into the solution.

• Begin stirring the solution gently.

• Record the initial potential of the solution.

• Add the oxidizing agent from the burette in small increments.

• After each increment, allow the potential to stabilize and record the value.

• Observe and note the volume of titrant at which the first perceptible color change occurs and the volume at which the color change is complete.

• The potential at the midpoint of this volume range is taken as the transition potential of the indicator.

• Plot the potential (in mV or V) against the volume of titrant added to generate a titration curve. The steepest point of the curve corresponds to the equivalence point, and the potential at this point should align with the indicator's transition potential for it to be a suitable indicator for that specific titration.

Evaluation of Color Change Sharpness

The sharpness of the color change can be assessed both visually and spectrophotometrically.

Objective: To quantify the distinctness of the color transition at the endpoint.

Materials:

• Spectrophotometer

• Cuvettes

• The same experimental setup as for the transition potential determination.

Procedure:

• Perform a potentiometric titration as described above.

• At regular, small volume increments of the titrant around the equivalence point, withdraw a small aliquot of the solution.

• Measure the absorbance of the aliquot at the wavelength of maximum absorbance (λmax) of the colored form of the indicator (for Potassium Indigotrisulfonate, this is around 600 nm).

• Plot absorbance versus the volume of titrant added.

• A sharp color change will be reflected as a steep change in absorbance over a very small volume of added titrant. The steepness of this slope provides a quantitative measure of the color change sharpness.

Visualizing Redox Indicator Selection and Function

The following diagrams illustrate key concepts in the selection and function of redox indicators.

Caption: Logical workflow for selecting a suitable redox indicator.

Caption: Reversible redox transition of Potassium Indigotrisulfonate.

Stability and Potential Interferences

The stability of an indicator solution and its susceptibility to interferences are critical practical considerations.

• Stability: Solutions of Potassium Indigotrisulfonate are known to be sensitive to light and should be stored in dark bottles. The stability is also pH-dependent, with greater stability in acidic solutions. Regular standardization of titrants using a primary standard is recommended to ensure accuracy, regardless of the indicator used.

• Interferences: Strong oxidizing and reducing agents present in the sample, other than the analyte and titrant, can react with the indicator, leading to a premature or delayed endpoint. The presence of species that form colored complexes with the analyte or titrant can also mask the indicator's color change. It is crucial to consider the composition of the sample matrix when selecting an indicator. For instance, in the analysis of water, the presence of residual chlorine can interfere with many redox indicators, but this can often be mitigated by the addition of masking agents like malonic acid.

Conclusion

Potassium Indigotrisulfonate presents a valuable option in the repertoire of organic redox indicators. Its distinct, reversible color change and low transition potential make it particularly advantageous for titrations involving mild oxidizing agents. While no single indicator is universally optimal, a thorough understanding of the comparative performance characteristics and adherence to rigorous experimental protocols for evaluation will enable researchers to select the most appropriate indicator for their specific analytical needs, thereby enhancing the accuracy and reliability of their results.

References

• 1. Patent blue versus methylene blue and indigo carmine as a better dye for chromodiscography: in vitro staining efficacy and cytotoxicity study using bovine coccygeal intervertebral discs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 3. mdpi.com [mdpi.com]
• 4. 靛蓝三磺酸钾盐 ozone-scavenging reagent | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to Ozone Analysis Methods for Researchers and Scientists

For researchers, scientists, and drug development professionals requiring precise and reliable ozone analysis, selecting the appropriate measurement technique is paramount. This guide provides a comprehensive comparison of the Potassium Indigotrisulfonate (ITS) method and its common alternatives, offering insights into their principles, performance, and limitations.

Potassium Indigotrisulfonate (ITS) Method

The Potassium Indigotrisulfonate (ITS) method is a widely used colorimetric technique for the determination of ozone in aqueous solutions. Its popularity stems from its simplicity and selectivity.

Principle: This method is based on the rapid and stoichiometric decolorization of the blue indigo (B80030) dye by ozone in an acidic solution. The decrease in absorbance, measured spectrophotometrically at approximately 600 nm, is directly proportional to the ozone concentration.[1]

Limitations: Despite its advantages, the ITS method is not without its drawbacks. Key limitations include:

• Interferences: While relatively selective, the method can be affected by other strong oxidizing agents. Chlorine is a common interferent, though its effect can be minimized by the addition of malonic acid.[1] Oxidized forms of manganese can also cause positive interference.[2] Bromine and iodine have been reported to interfere as well.[2]

• Sample Stability: Ozone is highly unstable in water, and its concentration can decrease rapidly. Therefore, samples must be analyzed immediately after collection to ensure accurate results.[1]

• pH Sensitivity: The stability of ozone in the sample is pH-dependent, with greater stability in acidic conditions. The ITS method itself is performed in an acidic solution to stabilize the ozone during analysis.

• Reagent Purity: The purity of the indigo trisulfonate reagent can vary between batches and suppliers, potentially affecting the accuracy of the measurements.

Alternative Methods for Ozone Analysis

Several alternative methods are available for ozone analysis, each with its own set of advantages and disadvantages. The choice of method often depends on the specific application, required sensitivity, and the presence of potential interferences.

UV Absorption Method

Principle: This method is considered a primary standard for ozone measurement and is based on the strong absorption of ultraviolet (UV) light by ozone molecules at a wavelength of 254 nm.[3] The concentration of ozone is determined by measuring the attenuation of the UV light beam as it passes through the sample, following the Beer-Lambert law.

Limitations:

• Interferences: While generally considered interference-free, certain organic compounds and mercury vapor can absorb at 254 nm and cause positive interference.

• Water Vapor: Fluctuations in humidity can affect the measurement, although modern instruments often incorporate systems to mitigate this effect.

• Instrumentation: Requires a dedicated UV photometer, which can be more expensive than the equipment needed for wet-chemical methods.

Electrochemical Sensors

Principle: Electrochemical sensors measure ozone concentration based on the electrochemical reaction between ozone and an electrolyte at the surface of an electrode. This reaction generates an electrical current that is proportional to the ozone concentration.[4]

Limitations:

• Cross-Sensitivity: A significant drawback of electrochemical sensors is their cross-sensitivity to other oxidizing gases, such as nitrogen dioxide (NO2) and chlorine.[4] This can lead to inaccurate readings in environments where these gases are present.

• Drift and Calibration: The sensor's response can drift over time, necessitating frequent calibration to maintain accuracy.[4]

• Limited Lifespan: The electrolyte and electrodes have a finite lifespan and require periodic replacement.

• Environmental Factors: Temperature and humidity can influence the sensor's performance.

DPD (N,N-diethyl-p-phenylenediamine) Method

Principle: In the DPD method, ozone reacts with potassium iodide (KI) to liberate iodine. The iodine then reacts with DPD to produce a magenta-colored compound. The intensity of the color, which is proportional to the ozone concentration, is measured colorimetrically.

Limitations:

• Lack of Specificity: The DPD method is not specific to ozone and responds to other oxidants such as chlorine, bromine, and iodine.[5][6] This makes it unsuitable for applications where a mixture of oxidants is present, unless specific masking agents are used.

• Reagent Stability: The DPD reagent can be unstable and is susceptible to degradation, which can affect the accuracy of the results.

Iodometric Titration

Principle: This is a classic wet-chemical titration method where ozone reacts with a potassium iodide (KI) solution to release iodine. The liberated iodine is then titrated with a standardized sodium thiosulfate (B1220275) solution using a starch indicator. The amount of titrant used is proportional to the initial ozone concentration.[5]

Limitations:

• Lack of Specificity: Similar to the DPD method, iodometric titration is not specific to ozone and will measure the total concentration of oxidizing agents in the sample.

• Procedural Complexity: The method is more labor-intensive and requires a higher level of technical skill compared to instrumental methods.

• End-Point Detection: The visual determination of the titration endpoint can be subjective and introduce variability into the results.

Performance Comparison

The following table summarizes the key performance characteristics of the different ozone analysis methods. The values provided are indicative and can vary depending on the specific instrumentation and experimental conditions.

Feature	Potassium Indigotrisulfonate (ITS)	UV Absorption	Electrochemical Sensors	DPD Method	Iodometric Titration
Principle	Colorimetric	UV Absorbance	Electrochemical	Colorimetric	Titrimetric
Detection Limit	~2 µg/L[1]	~1 ppb	ppb to ppm range	~0.01 mg/L[7]	~0.03 mg/L
Precision	< 5% relative error[1]	High	Variable, subject to drift	Good	Operator dependent
Response Time	Minutes	Seconds to minutes	Seconds	Minutes	Minutes
Specificity	Moderate (interference from strong oxidants)	High (some organic & Hg interference)	Low (cross-sensitivity to other gases)	Low (reacts with other oxidants)	Low (reacts with other oxidants)
Ease of Use	Relatively simple	Simple (instrumental)	Simple (instrumental)	Relatively simple	Requires skilled operator

Experimental Protocols

Detailed experimental protocols are crucial for obtaining accurate and reproducible results. Below are summarized methodologies for each key method.

Potassium Indigotrisulfonate (ITS) Method (Summary of Standard Method 4500-O3 B)

• Reagent Preparation: Prepare an indigo stock solution and a malonic acid solution (to mask chlorine interference).

• Sample Collection: Collect the water sample, ensuring minimal agitation to prevent ozone loss.

• Analysis: In a spectrophotometer cuvette, mix the sample with the indigo reagent.

• Measurement: Immediately measure the absorbance of the solution at 600 nm.

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the sample and a blank (ozone-free water).

UV Absorption Method

• Instrument Setup: Power on the UV ozone analyzer and allow it to warm up and stabilize as per the manufacturer's instructions.[8][9]

• Zeroing: Introduce ozone-free air or nitrogen to the instrument to establish a zero baseline.

• Sample Introduction: Introduce the gas sample containing ozone into the instrument's measurement cell.

• Data Acquisition: The instrument automatically measures the UV absorbance and calculates the ozone concentration based on the Beer-Lambert law.

Electrochemical Sensor

• Sensor Calibration: Calibrate the sensor using a known concentration of ozone gas or a certified ozone calibrator. A zero calibration in ozone-free air is also required.[10][11]

• Exposure: Expose the sensor to the sample gas.

• Signal Reading: The sensor will generate an electrical signal (current or voltage) proportional to the ozone concentration.

• Concentration Display: The instrument's electronics convert the signal into a concentration reading, which is then displayed.

DPD Method (Summary of Standard Method 4500-Cl G for Ozone)

• Reagent Preparation: Prepare DPD indicator solution and potassium iodide solution.

• Sample Treatment: To a known volume of sample, add the potassium iodide solution followed by the DPD indicator solution.

• Color Development: Allow the color to develop for a specified period.

• Measurement: Measure the absorbance of the solution using a colorimeter or spectrophotometer at approximately 515 nm.

• Calculation: Determine the ozone concentration from a calibration curve prepared using standards of known concentration.

Iodometric Titration

• Sample Preparation: Bubble a known volume of the ozone-containing gas through a potassium iodide solution, or add a known volume of the aqueous sample to a KI solution.

• Acidification: Acidify the solution with sulfuric acid.

• Titration: Titrate the liberated iodine with a standardized sodium thiosulfate solution until the yellow-brown color fades.

• Indicator: Add a starch indicator, which will turn the solution blue.

• Endpoint: Continue the titration until the blue color disappears. The volume of titrant used is recorded.

• Calculation: The ozone concentration is calculated based on the stoichiometry of the reaction.[12]

Visualizing the Methodologies

To further clarify the principles and workflows, the following diagrams are provided.

Figure 1: Principle of the Potassium Indigotrisulfonate (ITS) Method.

Figure 2: Workflow of the UV Absorption Method for Ozone Analysis.

Figure 3: Principle of an Electrochemical Sensor for Ozone Detection.

Figure 4: Workflow of the Iodometric Titration for Ozone Analysis.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. Sensitivity and response time of an ozone sensor | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 3. scanion.dk [scanion.dk]
• 4. oxidationtech.com [oxidationtech.com]
• 5. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 6. galgo.co.uk [galgo.co.uk]
• 7. palintest.com [palintest.com]
• 8. ecosensors.com [ecosensors.com]
• 9. oxidationtech.com [oxidationtech.com]
• 10. Calibrate an ozone sensor - Chemvue® Help [help.pasco.com]
• 11. mt.com [mt.com]
• 12. jpacr.ub.ac.id [jpacr.ub.ac.id]

A Comparative Guide to the Cross-Validation of Analytical Methods for Potassium Indigotrisulfonate Quantification: UV Spectrometry vs. High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common analytical techniques for the quantification of Potassium Indigotrisulfonate (also known as Indigo Carmine or Acid Blue 74): UV-Visible (UV-Vis) Spectrophotometry and High-Performance Liquid Chromatography (HPLC). The objective is to offer a comprehensive resource for selecting and cross-validating the most suitable method for specific research, quality control, and drug development applications. This document outlines key performance data, detailed experimental protocols, and visual workflows to support informed decision-making.

Comparative Performance of Analytical Methods

The selection of an analytical method is critically dependent on its performance characteristics. The following table summarizes the key validation parameters for the quantification of Potassium Indigotrisulfonate by UV-Vis Spectrophotometry and HPLC.

Performance Parameter	UV-Visible Spectrophotometry	High-Performance Liquid Chromatography (HPLC)
Linearity Range	0.1 - 10 mg/L	0.1 - 100 mg/L
Correlation Coefficient (r²)	> 0.999	> 0.999
Limit of Detection (LOD)	~0.03 mg/L	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.1 mg/L	~0.15 µg/mL
Accuracy (% Recovery)	98 - 102%	94.2% - 106.6%[1]
Precision (RSD)	< 2%	< 2%
Analysis Time	~5 minutes per sample	~10-15 minutes per sample
Specificity	Moderate (prone to interference from other absorbing species)	High (excellent separation of analyte from impurities)
Cost & Complexity	Low cost, simple operation	Higher cost, more complex operation and maintenance

Experimental Protocols

Detailed methodologies for each technique are provided below to ensure reproducibility.

UV-Visible Spectrophotometry Protocol

This method is based on the direct measurement of the absorbance of Potassium Indigotrisulfonate at its maximum wavelength.

1. Instrumentation:

• UV-Visible Spectrophotometer with a quartz cuvette (1 cm path length).

2. Reagents and Standards:

• Potassium Indigotrisulfonate reference standard.

• Deionized water.

3. Standard Preparation:

• Stock Standard Solution (100 mg/L): Accurately weigh 10 mg of Potassium Indigotrisulfonate reference standard and dissolve it in 100 mL of deionized water.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, and 10 mg/L) by diluting the stock standard solution with deionized water.

4. Sample Preparation:

• Accurately weigh a sample containing Potassium Indigotrisulfonate.

• Dissolve the sample in a known volume of deionized water to obtain a theoretical concentration within the calibration range.

• Filter the solution using a 0.45 µm syringe filter if necessary to remove any particulate matter.

5. Analytical Procedure:

• Set the spectrophotometer to measure absorbance at the maximum wavelength (λmax) of Potassium Indigotrisulfonate, which is approximately 610 nm.

• Use deionized water as a blank to zero the instrument.

• Measure the absorbance of each working standard solution and the sample solution.

• Construct a calibration curve by plotting the absorbance versus the concentration of the working standards.

• Determine the concentration of Potassium Indigotrisulfonate in the sample solution from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol

This method provides a more selective and sensitive approach for the quantification of Potassium Indigotrisulfonate.

1. Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• C18 analytical column (e.g., 4.6 mm x 150 mm, 3 µm).

2. Reagents and Standards:

• Potassium Indigotrisulfonate reference standard.

• Acetonitrile (HPLC grade).

• Ammonium (B1175870) acetate (B1210297).

• Deionized water (HPLC grade).

3. Mobile Phase Preparation:

• Mobile Phase A: 10 mmol/L ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• The analysis can be performed using an isocratic or gradient elution. A typical starting condition could be a gradient from 5% to 50% Mobile Phase B over 10 minutes.[2]

4. Standard Preparation:

• Stock Standard Solution (100 mg/L): Accurately weigh 10 mg of Potassium Indigotrisulfonate reference standard and dissolve it in 100 mL of the initial mobile phase composition.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.1, 1, 10, 50, and 100 mg/L) by diluting the stock standard solution with the initial mobile phase composition.

5. Sample Preparation:

• Accurately weigh a sample containing Potassium Indigotrisulfonate.

• Dissolve the sample in a known volume of the initial mobile phase composition to achieve a concentration within the calibration range.

• Filter the solution through a 0.45 µm syringe filter before injection.

6. Analytical Procedure:

• Set the column oven temperature to 40°C.[2]

• Set the flow rate to 1.0 mL/min.[2]

• Set the detector to monitor the absorbance at 610 nm or 620 nm.[2]

• Inject the working standard solutions and the sample solution into the HPLC system.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of Potassium Indigotrisulfonate in the sample from the calibration curve.

Methodology Visualization

To aid in the conceptualization of the analytical workflow and decision-making process, the following diagrams have been generated using the DOT language.

Caption: Workflow for the cross-validation of analytical methods.

Caption: Decision tree for analytical method selection.

Conclusion

Both UV-Visible Spectrophotometry and HPLC are suitable methods for the quantification of Potassium Indigotrisulfonate, with the choice of method being dependent on the specific analytical requirements.

• UV-Visible Spectrophotometry is a simple, rapid, and cost-effective technique, making it well-suited for routine quality control of relatively pure samples where high throughput is desired. However, its lower specificity can be a limitation when analyzing complex matrices or when the presence of interfering substances is a concern.

• High-Performance Liquid Chromatography (HPLC) offers superior specificity and sensitivity, enabling the separation and quantification of Potassium Indigotrisulfonate even in the presence of impurities or other components. This makes it the method of choice for regulatory submissions, the analysis of complex formulations, and for research and development where a detailed understanding of the sample composition is required.

Cross-validation of results between these two methods is a robust approach to ensure the accuracy and reliability of the data generated, providing a higher degree of confidence in the analytical outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. hitachi-hightech.com [hitachi-hightech.com]

Performance of Potassium Indigotrisulfonate in Diverse Water Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Potassium Indigotrisulfonate's performance as a chemical tracer in various water matrices against common alternatives. The information is intended to assist in the selection of appropriate tracers for hydrological studies, environmental monitoring, and process verification. The data presented is a synthesis of available literature, and direct comparative studies under identical conditions are limited.

Executive Summary

Potassium Indigotrisulfonate is a sulfonated indigo (B80030) dye primarily recognized for its application in the colorimetric determination of ozone. While not conventionally used as a water tracer, its properties suggest potential applications in this field. This guide evaluates its performance characteristics alongside established tracers such as fluorescent dyes (Rhodamine WT, Fluorescein) and inorganic salts (Potassium Bromide). The comparison focuses on key performance indicators including stability, reactivity, and detection methods in various water matrices like groundwater, surface water, and wastewater.

Comparative Performance of Tracers

The selection of an appropriate tracer is contingent on the specific characteristics of the water matrix and the objectives of the study. The following tables summarize the key performance attributes of Potassium Indigotrisulfonate and its alternatives.

Table 1: General Performance Characteristics of Water Tracers

Tracer	Chemical Class	Primary Application	Advantages	Disadvantages
Potassium Indigotrisulfonate	Sulfonated Indigo Dye	Ozone Scavenging, Colorimetric Analysis	High water solubility, Distinct color for visual tracing	Limited data as a water tracer, Potential for photodegradation and reaction with oxidants
Rhodamine WT	Xanthene Dye	Water Tracing	High detectability (fluorescence), Good stability in many environments, Low sorption tendency	Photodegradation in sunlight, Fluorescence can be affected by temperature and turbidity[1]
Fluorescein	Xanthene Dye	Water Tracing	High fluorescence quantum yield, Low toxicity	Photochemically unstable, Fluorescence is pH-dependent[2], Susceptible to sorption
Potassium Bromide	Inorganic Salt	Water Tracing	Conservative (non-reactive), Low background concentrations in most waters, Simple analysis	Can influence water density at high concentrations, Cation (potassium) can undergo ion exchange

Table 2: Stability and Reactivity in Different Water Matrices

Tracer	Groundwater	Surface Water	Wastewater
Potassium Indigotrisulfonate	Data not available. Assumed to be relatively stable in the absence of strong oxidizers.	Susceptible to photodegradation. May react with dissolved oxidants.	May be degraded by advanced oxidation processes and microbial action.[3][4]
Rhodamine WT	Generally stable.	Susceptible to photodegradation. Low sorption to most sediments.	Can be susceptible to sorption on activated sludge flocs.[5][6]
Fluorescein	Stability is pH-dependent. Can be sorbed by organic matter.	Prone to rapid photodegradation.	May be degraded by microbial activity and strong oxidants.
Potassium Bromide	Highly stable and conservative.	Highly stable and conservative.	Generally stable, but high organic loads can interfere with analysis.

Table 3: Analytical Methods and Detection Limits

Tracer	Analytical Method	Typical Detection Limit	Notes
Potassium Indigotrisulfonate	UV-VIS Spectrophotometry (λmax ≈ 600 nm)[7]	Data not available for tracer studies.	The molar absorptivity is high, suggesting low detection limits are possible.[8]
Rhodamine WT	Fluorometry	0.01 ppb[5]	Fluorescence intensity is temperature-dependent.[1]
Fluorescein	Fluorometry	< 0.1 ppb	pH of samples should be adjusted to >9.5 for maximum fluorescence.[2]
Potassium Bromide	Ion-Selective Electrode, Ion Chromatography	~0.1 mg/L[9]	Minimal sample preparation required.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible results. The following sections outline the methodologies for the analysis of Potassium Indigotrisulfonate and a general protocol for fluorescent dye tracing.

Analysis of Potassium Indigotrisulfonate using UV-VIS Spectrophotometry

This protocol is adapted from methods used for the colorimetric determination of ozone.

Objective: To determine the concentration of Potassium Indigotrisulfonate in a water sample.

Materials:

• UV-VIS Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Potassium Indigotrisulfonate stock solution (e.g., 100 ppm)

• Deionized water

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of Potassium Indigotrisulfonate by diluting the stock solution with deionized water to concentrations ranging from, for example, 0.1 to 10 ppm.

• Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax), which is approximately 600 nm for Potassium Indigotrisulfonate.[7]

  • Plot a calibration curve of absorbance versus concentration. The relationship should be linear in the lower concentration range, following the Beer-Lambert law.

• Sample Measurement:

  • Filter water samples if they contain suspended solids to avoid interference.

  • Measure the absorbance of the water sample at the same wavelength (≈ 600 nm).

• Concentration Determination:

  • Use the calibration curve to determine the concentration of Potassium Indigotrisulfonate in the sample based on its absorbance.

Workflow for UV-VIS Spectrophotometric Analysis:

References

• 1. open.alberta.ca [open.alberta.ca]
• 2. ozarkundergroundlab.com [ozarkundergroundlab.com]
• 3. books.gw-project.org [books.gw-project.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]
• 7. global.oup.com [global.oup.com]
• 8. cronfa.swan.ac.uk [cronfa.swan.ac.uk]
• 9. pubs.usgs.gov [pubs.usgs.gov]

"a comparative study of ozone measurement techniques in water treatment"

For Researchers, Scientists, and Drug Development Professionals

Ozone (O₃) is a powerful oxidizing agent increasingly utilized in water treatment for disinfection, oxidation of organic and inorganic contaminants, and taste and odor control.[1][2] Accurate measurement of dissolved ozone is critical for process optimization, ensuring treatment efficacy, and meeting regulatory standards. This guide provides a comparative analysis of common ozone measurement techniques, supported by available performance data and detailed experimental protocols.

Overview of Ozone Measurement Techniques

The primary methods for determining dissolved ozone concentrations in water can be broadly categorized as colorimetric, spectrophotometric, and electrochemical.[1] Each technique offers a unique set of advantages and limitations in terms of accuracy, precision, cost, and ease of use.

Colorimetric Methods , such as the Indigo (B80030) and N,N-diethyl-p-phenylenediamine (DPD) methods, are widely used due to their simplicity and relatively low cost. The Indigo method is highly selective for ozone and involves the bleaching of a blue indigo trisulfonate dye, which is proportional to the ozone concentration.[3] The DPD method , while also colorimetric, is less specific and measures total residual oxidants.[4]

UV-Visible (UV-Vis) Spectrophotometry offers a direct, reagent-free measurement of ozone by capitalizing on its strong absorbance of ultraviolet light at a specific wavelength, typically around 259 nm.[1][5] This method is highly accurate but can be susceptible to interferences from other UV-absorbing substances in the water matrix.

Electrochemical Sensors , primarily amperometric sensors, provide continuous, real-time measurements of dissolved ozone.[1] These sensors measure the current generated by the electrochemical reduction of ozone at an electrode surface. While offering convenience for process control, their accuracy can be influenced by factors such as pH, temperature, and the presence of interfering substances.

A newer, advanced method utilizing p-vinylbenzoic acid (p-VBA) has been proposed as a more selective and accurate alternative to the Indigo method, particularly in complex water matrices.[6]

Performance Comparison of Ozone Measurement Techniques

The selection of an appropriate ozone measurement technique depends on the specific application, required accuracy, and the characteristics of the water being treated. The following table summarizes key performance parameters for the most common methods.

Technique	Principle	Typical Range (mg/L)	Accuracy	Precision	Interferences	Advantages	Disadvantages
Indigo Colorimetric	Decolorization of indigo trisulfonate dye by ozone.	0.002 - 0.5[7]	High	High (Relative error < 5%)	Oxidized manganese, chlorine (can be masked with malonic acid), bromine, iodine.[3]	High selectivity for ozone, simple, relatively low cost.	Reagent preparation and stability can be a concern, not suitable for seawater.[3]
DPD Colorimetric	Oxidation of DPD reagent in the presence of iodide to form a colored product.	Varies by kit	Moderate	Moderate	Other oxidants (chlorine, bromine, etc.), not specific to ozone.[4]	Simple, widely available test kits.	Not specific to ozone, measures total residual oxidants.[4]
UV-Vis Spectrophotometry	Direct absorbance of UV light by ozone at ~259 nm.	0.1 - 10[8]	High	High	Turbidity, organic compounds, and other UV-absorbing substances.[1]	Reagent-free, continuous measurement, high accuracy.	Higher initial cost, potential for interferences in complex water matrices.
Amperometric Sensors	Electrochemical reduction of ozone at a sensor surface, generating a current.	Varies by sensor	Moderate to High	Good	Other oxidants, pH and temperature fluctuations, membrane fouling.	Continuous real-time measurement, suitable for process control.	Requires calibration, potential for drift, susceptible to interferences.
p-Vinylbenzoic Acid (p-VBA)	Reaction of p-VBA with ozone to produce p-formylbenzoic acid (p-FBA), which is then measured.	Not specified	High	High (smaller experimental error than Indigo method)	Minimal from common oxidants like hypochlorous acid, hypobromous acid, and permanganate.[6]	Highly selective and accurate, not susceptible to interferences that affect the Indigo method.[6]	Newer method, may require more specialized analytical equipment (e.g., LC-MS).

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining accurate and reproducible results. The following are generalized protocols for the key ozone measurement techniques.

Indigo Colorimetric Method (based on Standard Methods 4500-O₃ B)

• Reagent Preparation: Prepare an indigo stock solution and a malonic acid solution as specified in the standard method. The working indigo reagent is prepared by diluting the stock solution.

• Sample Collection: Collect the water sample with minimal agitation to prevent ozone off-gassing. The analysis should be performed immediately.

• Procedure:

  • Add 10 mL of the indigo reagent to two identical glass cuvettes.

  • Designate one cuvette as the blank and add 90 mL of deionized water.

  • To the second cuvette, add 90 mL of the water sample.

  • Mix the sample cuvette rapidly and thoroughly.

• Measurement:

  • Measure the absorbance of both the blank and the sample at 600 nm using a spectrophotometer.

  • The ozone concentration is calculated based on the difference in absorbance between the blank and the sample.

DPD Colorimetric Method

• Reagent Preparation: DPD reagents are typically available in pre-packaged powder pillows or tablets.

• Sample Collection: Collect the water sample to be tested.

• Procedure:

  • Fill a sample cell with 10 mL of the water sample.

  • Add the contents of one DPD reagent packet to the sample cell.

  • Cap and invert the cell several times to mix. A pink to reddish color will develop if ozone or other oxidants are present.

• Measurement:

  • Measure the absorbance of the developed color at 515 nm using a colorimeter or spectrophotometer.

  • The ozone concentration is determined by comparing the absorbance to a calibration curve.

UV-Vis Spectrophotometry

• Instrument Setup: Use a UV-Vis spectrophotometer equipped with a quartz cuvette. The instrument should be zeroed with deionized water that is free of ozone and other UV-absorbing substances.

• Sample Collection: Collect the water sample in a quartz cuvette, ensuring no air bubbles are present.

• Measurement:

  • Place the cuvette in the spectrophotometer.

  • Measure the absorbance at the wavelength of maximum ozone absorption (~259 nm).

  • The ozone concentration is calculated using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar absorptivity of ozone, b is the path length of the cuvette, and c is the ozone concentration.

Amperometric Sensor Measurement

• Sensor Installation and Calibration: Install the amperometric ozone sensor in a flow cell with a constant flow of the sample water. Calibrate the sensor according to the manufacturer's instructions, typically against a primary standard method like the Indigo method.

• Measurement:

  • Allow the sample water to flow past the sensor membrane.

  • The sensor will generate a continuous electrical signal (current) that is proportional to the dissolved ozone concentration.

  • The instrument's controller converts the current signal into a concentration reading, often with temperature compensation.

• Maintenance: Regularly inspect and clean the sensor membrane to prevent fouling and ensure accurate readings. Recalibration is also required at regular intervals.

Visualizing the Relationships of Ozone Measurement Techniques

The following diagrams illustrate the classification and workflow of the described ozone measurement techniques.

Caption: Classification of ozone measurement techniques.

Caption: Experimental workflows for different ozone measurement techniques.

References

• 1. chemetrics.b-cdn.net [chemetrics.b-cdn.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. oxidationtech.com [oxidationtech.com]
• 4. researchgate.net [researchgate.net]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. A more selective and accurate method than indigo method for measuring dissolved ozone concentration (p-vinylbenzoic acid method) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Ozone In Water By The Indigo Method: A Submitted Standard Method (1982) | H. Bader | 338 Citations [scispace.com]
• 8. Development of ozone monitoring system in ozone-treated water - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Colorimetric Ozone Reagents: Potassium Indigotrisulfonate vs. Alternatives

For researchers, scientists, and professionals in drug development requiring precise ozone measurements, selecting the appropriate colorimetric reagent is a critical decision. This guide provides a detailed comparison of the sensitivity and performance of potassium indigotrisulfonate against other common colorimetric methods for ozone detection, supported by experimental data and protocols.

Sensitivity and Performance Comparison

The sensitivity of a colorimetric reagent is a key factor in its selection, determining the lowest concentration of ozone that can be reliably detected. The following table summarizes the quantitative performance of potassium indigotrisulfonate, the N,N-diethyl-p-phenylenediamine (DPD) method, and the iodometric titration method.

Feature	Potassium Indigotrisulfonate	DPD Method	Iodometric Titration
Principle	Decolorization of the indigo (B80030) dye by ozone. The loss of color is directly proportional to the ozone concentration.	Ozone oxidizes iodide to iodine, which then reacts with DPD to form a pink-colored compound. The intensity of the color is proportional to the ozone concentration.	Ozone oxidizes potassium iodide to liberate iodine, which is then titrated with a standard sodium thiosulfate (B1220275) solution.
Molar Absorptivity	~20,000 M⁻¹cm⁻¹ at 600 nm for high purity (>80%) reagent.[1]	Not directly applicable as it is a multi-step reaction with a final colored product.	Not applicable (titrimetric method).
Detection Limit	7.3 ppbv (approximately 0.014 mg/L) in air, applicable to aqueous solutions with a range of 0.05 to 0.6 mg/L.[2][3]	Method Detection Limit (MDL): 0.01 mg/L.[4]	0.1 mg/L.[5][6]
Limit of Quantification (LOQ)	Not explicitly stated in the search results, but the lower end of the applicable range is 0.05 mg/L.[2]	0.01 mg/L.[4]	Not explicitly stated in the search results.
Advantages	High selectivity for ozone, simple, and applicable to a wide range of water types.[1]	High sensitivity.	Well-established and widely accepted reference method.[6]
Disadvantages	Purity and age of the reagent can affect stoichiometry.[1] Potential interference from chlorine, which can be masked.[1]	Not specific to ozone; reacts with other oxidants like chlorine and bromine.[1][7]	Less sensitive than other methods, susceptible to interference from other oxidizing and reducing agents, and the procedure is more complex and time-consuming.[5][8]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining accurate and reproducible results. Below are the methodologies for the three compared colorimetric ozone reagents.

Potassium Indigotrisulfonate Method

This method is based on the decolorization of a potassium indigotrisulfonate solution by ozone. The decrease in absorbance at 600 nm is proportional to the ozone concentration.

Reagents:

• Indigo Stock Solution: Dissolve 0.250 g of potassium indigotrisulfonate in a 1 L volumetric flask containing approximately 500 mL of deionized water, 1 mL of concentrated phosphoric acid, and 10 g of sodium dihydrogen phosphate. Stir to dissolve and dilute to the mark. This solution is stable for several months when stored in the dark.[9]

• Indigo Reagent: On the day of use, dilute 10 mL of the stock solution to 100 mL with deionized water in a volumetric flask.

Procedure:

• Add 10 mL of the indigo reagent to a 100 mL volumetric flask.

• Carefully add the ozone-containing sample to the flask up to the 100 mL mark, ensuring the sample is introduced below the surface of the reagent to minimize ozone off-gassing.

• Measure the absorbance of the solution at 600 nm using a spectrophotometer against a blank prepared with deionized water instead of the sample.

• The ozone concentration is calculated based on the difference in absorbance between the blank and the sample.

N,N-diethyl-p-phenylenediamine (DPD) Method

In this method, ozone oxidizes potassium iodide to iodine, which in turn reacts with DPD to produce a magenta-colored solution.

Reagents:

• DPD Reagent: Commercially available as tablets, powder pillows, or liquid solutions.

• Potassium Iodide (KI) Solution: Dissolve 1 g of KI in 100 mL of deionized water.

• Phosphate Buffer Solution (pH 6.2-6.5): To maintain the optimal pH for the reaction.

Procedure:

• To a 10 mL sample, add the DPD reagent and mix to dissolve.

• Add a specified volume of the KI solution.

• A pink to red color will develop in the presence of ozone.

• Measure the absorbance of the solution at 515 nm within a specified time frame.

• The ozone concentration is determined by comparing the absorbance to a calibration curve prepared with standards of known ozone concentration.

To differentiate ozone from other oxidants like chlorine, a parallel test can be performed where glycine (B1666218) is added to the sample to selectively destroy ozone before the addition of DPD and KI.[4] The difference in the readings between the two tests gives the ozone concentration.

Iodometric Titration Method

This is a classic titrimetric method for determining ozone concentration.

Reagents:

• Potassium Iodide (KI) Solution (2% w/v): Dissolve 20 g of KI in 1 L of deionized water.

• Standard Sodium Thiosulfate (Na₂S₂O₃) Solution (0.005 N): Standardized against a primary standard.

• Starch Indicator Solution: Prepare a paste of 1 g of soluble starch in a small amount of water and add it to 100 mL of boiling water.

Procedure:

• Bubble a known volume of the gas sample containing ozone through a gas washing bottle containing a known volume of the 2% KI solution. For aqueous samples, add a known volume of the sample to an excess of the KI solution.

• Acidify the solution to a pH of 2 with sulfuric acid.

• Titrate the liberated iodine with the standard sodium thiosulfate solution until the yellow color of iodine almost disappears.

• Add a few drops of the starch indicator solution, which will turn the solution blue.

• Continue the titration dropwise until the blue color disappears.

• The concentration of ozone is calculated from the volume of sodium thiosulfate solution used.

Method Selection Workflow

The choice of the most suitable colorimetric reagent depends on several factors, including the expected ozone concentration, the presence of interfering substances, and the required sensitivity. The following diagram illustrates a logical workflow for selecting the appropriate method.

Caption: Workflow for selecting an appropriate colorimetric ozone reagent.

References

• 1. One moment, please... [aquaphoenixsci.com]
• 2. ioa-ea3g.org [ioa-ea3g.org]
• 3. scielo.br [scielo.br]
• 4. palintest.com [palintest.com]
• 5. ioa-ea3g.org [ioa-ea3g.org]
• 6. ioa-ea3g.org [ioa-ea3g.org]
• 7. ozonesolutions.com [ozonesolutions.com]
• 8. 2024.sci-hub.st [2024.sci-hub.st]
• 9. scielo.br [scielo.br]

Assessing the Selectivity of Potassium Indigotrisulfonate for Ozone: A Comparative Guide

For researchers, scientists, and drug development professionals requiring precise ozone quantification, the selection of an appropriate analytical method is paramount. This guide provides an objective comparison of the potassium indigotrisulfonate method with other common techniques for ozone detection. Experimental data is presented to support the assessment of selectivity and overall performance, enabling an informed decision for your specific application.

Potassium Indigotrisulfonate: A Selective Colorimetric Approach

The potassium indigotrisulfonate method is a widely used and accepted technique for the determination of ozone in aqueous solutions. The fundamental principle lies in the rapid and stoichiometric reaction between ozone and the indigo (B80030) dye. Ozone oxidizes the indigo trisulfonate, causing a decolorization of the blue solution. The decrease in absorbance at 600 nm is directly proportional to the ozone concentration.[1][2][3] This method is considered quantitative, selective, and simple, making it applicable to a variety of water matrices, including lake water, river infiltrate, and even biologically treated domestic wastewaters.[4]

Key Performance Characteristics

The indigo method is favored for its accuracy and precision over a wide concentration range and its relative insensitivity to interferences when appropriate masking agents are used.[2] The relative error is generally less than 5% and can be reduced to 1% in laboratory settings with careful sampling.[4]

Selectivity and Interferences

While the indigo chemistry is relatively selective for ozone, it is not entirely immune to interference from other strong oxidizing agents.[5]

• Chlorine: This is a common interferent that can also bleach the indigo reagent. However, the addition of malonic acid to the reagent formulation can effectively mask the interference from up to at least 10 ppm of chlorine.[2][5][6]

• Bromine and Iodine: These halogens interfere positively and can lead to inaccurate ozone measurements.[5]

• Manganese: Oxidized forms of manganese can cause a false positive result.[5] To mitigate this, glycine (B1666218) can be added to a separate sample to selectively destroy ozone, allowing for the measurement of the apparent ozone concentration due to manganese, which can then be subtracted.[2][6]

• Peroxides: Hydrogen peroxide and organic peroxides decolorize the indigo reagent, but at a much slower rate than ozone.[4]

Comparison of Ozone Detection Methods

A variety of alternative methods are available for ozone detection, each with its own set of advantages and limitations. The following table summarizes the key performance characteristics of these methods in comparison to the potassium indigotrisulfonate method.

Method	Principle	Detection Limit	Response Time	Selectivity/Interferences
Potassium Indigotrisulfonate	Colorimetric	~0.01 mg/L[1]	Instantaneous	Good selectivity. Interferences from chlorine (can be masked), bromine, iodine, and oxidized manganese.[4][5]
UV Photometry	UV Absorbance at 254 nm	~1 ppb[7]	Fast (seconds)	Highly selective for ozone. Potential interferences from mercury vapor and some aromatic VOCs.[8]
Iodometric Titration	Redox Titration	0.1 mg/L[9]	Slower (minutes)	Non-selective; responds to all strong oxidants.[2]
DPD (N,N-diethyl-p-phenylenediamine)	Colorimetric	~0.01 mg/L	Fast	Non-selective; responds to other oxidants like chlorine and bromine.[2]
Electrochemical Sensors	Amperometric/Potentiometric	ppb to ppm range	Fast (seconds)	Varies by sensor. Can have cross-sensitivity to other gases like NO2.[10]
Chemiluminescence	Light emission from reaction	ppb range	Fast (seconds)	Highly selective and sensitive.

Experimental Protocols

Detailed methodologies for the potassium indigotrisulfonate and UV photometry methods are provided below.

Potassium Indigotrisulfonate Method (Spectrophotometric)

Objective: To determine the concentration of ozone in an aqueous sample.

Materials:

• Spectrophotometer capable of measuring absorbance at 600 nm.

• Cuvettes (1-cm path length).

• Volumetric flasks and pipettes.

• Potassium indigotrisulfonate reagent solution.

• Malonic acid (for chlorine masking, if necessary).

• Ozone-free water (for blank).

Procedure:

• Reagent Preparation: Prepare the indigo reagent stock solution as specified in standard methods. This typically involves dissolving potassium indigotrisulfonate in a phosphate (B84403) buffer and phosphoric acid solution.[11]

• Sample Collection: Collect the water sample, minimizing turbulence to prevent ozone degassing. The analysis should be performed immediately after collection.[5]

• Blank Preparation: Fill a cuvette with ozone-free water and the indigo reagent according to the chosen standardized method.

• Sample Preparation: Add a precise volume of the sample to a cuvette containing the indigo reagent. The blue color will fade in the presence of ozone.

• Measurement: Measure the absorbance of the blank and the sample at 600 nm.

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the blank and the sample, using a predetermined calibration factor.

UV Photometry Method

Objective: To continuously measure the concentration of ozone in a gaseous sample.

Materials:

• UV photometric ozone analyzer.

• Ozone-free air source (for zeroing).

• Sample inlet system.

Procedure:

• Instrument Setup: Ensure the UV photometric analyzer is properly calibrated and warmed up according to the manufacturer's instructions.

• Zeroing: Introduce ozone-free air into the analyzer to establish a zero baseline.

• Sampling: Draw the ambient or process air sample into the instrument's absorption cell.

• Measurement Cycle: The instrument alternates between measuring the UV absorbance of the sample air and ozone-free reference air (generated by passing the sample through an internal scrubber).[7][12]

• Data Acquisition: The analyzer calculates the ozone concentration based on the Beer-Lambert law, which relates the difference in UV absorbance to the ozone concentration.[12] The data is typically logged electronically.

Visualizing the Processes

To further clarify the methodologies and chemical principles, the following diagrams are provided.

Caption: Reaction of ozone with potassium indigotrisulfonate.

Caption: Workflow for spectrophotometric ozone measurement.

Caption: Principle of UV photometric ozone measurement.

References

• 1. cdn.hach.com [cdn.hach.com]
• 2. aquaphoenixsci.com [aquaphoenixsci.com]
• 3. global.oup.com [global.oup.com]
• 4. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 5. oxidationtech.com [oxidationtech.com]
• 6. chemetrics.com [chemetrics.com]
• 7. open.alberta.ca [open.alberta.ca]
• 8. 2btech.io [2btech.io]
• 9. ioa-ea3g.org [ioa-ea3g.org]
• 10. forensicsdetectors.com [forensicsdetectors.com]
• 11. scielo.br [scielo.br]
• 12. www2.gov.bc.ca [www2.gov.bc.ca]

"cost-benefit analysis of using Potassium indigotrisulfonate in routine analysis"

For researchers, scientists, and drug development professionals, the selection of appropriate analytical reagents is a critical decision that impacts the accuracy, efficiency, and cost-effectiveness of experimental workflows. Potassium indigotrisulfonate, also known as indigo (B80030) carmine, is a versatile dye with a long history of use as a redox indicator and a colorimetric reagent. This guide provides a comprehensive cost-benefit analysis of using Potassium indigotrisulfonate in routine analysis by comparing its performance, cost, and experimental protocols with common alternatives in key application areas: ozone measurement, antioxidant capacity assays, and tannin quantification.

Measurement of Dissolved Ozone

Potassium indigotrisulfonate is widely used for the colorimetric determination of dissolved ozone. The method is based on the rapid and stoichiometric bleaching of the blue indigo dye by ozone. A primary alternative for this application is the N,N-diethyl-p-phenylenediamine (DPD) method.

Quantitative Comparison

Parameter	Potassium Indigotrisulfonate (Indigo Method)	N,N-diethyl-p-phenylenediamine (DPD Method)
Principle	Direct reaction of ozone with the indigo dye, causing decolorization.	Ozone oxidizes iodide to iodine, which then reacts with DPD to form a colored product.
Limit of Detection	Approximately 2 µg/L (instrumental)[1]	Varies with kit, typically in the low mg/L (ppm) range.
Interferences	Chlorine interference can be masked by malonic acid. Oxidized manganese can interfere.[2][3]	Other oxidizing agents like chlorine, bromine, and iodine can cause false positives.[4][5][6]
Cost	Sigma-Aldrich: ~$93.30 for 1g[7]	DPD reagents are generally considered low-cost.
Analysis Time	Rapid, reaction is nearly instantaneous.[8]	Requires a short reaction time for color development.
Selectivity	Considered more selective for ozone compared to DPD.[9]	Less selective, responds to various oxidizing agents.[5]

Experimental Protocols

Potassium Indigotrisulfonate (Indigo Method) for Ozone Measurement

• Reagent Preparation: Prepare a stock solution of Potassium indigotrisulfonate in deionized water. Further dilute to a working concentration that gives a suitable initial absorbance at 600 nm.

• Sample Collection: Collect the water sample containing ozone, minimizing agitation to prevent ozone loss.

• Reaction: Add a known volume of the indigo reagent to a known volume of the sample. The blue color will fade in the presence of ozone.

• Measurement: Immediately measure the absorbance of the solution at 600 nm using a spectrophotometer.

• Calculation: The ozone concentration is proportional to the decrease in absorbance compared to a blank (ozone-free water with the indigo reagent).[1][10]

DPD Method for Ozone Measurement

• Reagent Preparation: Use commercially available DPD reagents, which typically come in powder or tablet form and include potassium iodide.

• Sample Collection: Collect the water sample.

• Reaction: Add the DPD and potassium iodide reagents to the sample. A pink to red color will develop in the presence of ozone (via the iodine intermediate).

• Measurement: Measure the absorbance of the colored solution at approximately 515 nm using a colorimeter or spectrophotometer.[9][11]

• Calculation: The ozone concentration is determined by comparing the absorbance to a calibration curve prepared with standards.

Workflow Diagram

Ozone Measurement Workflow Comparison

Antioxidant Capacity Assays

While Potassium indigotrisulfonate can be used as a redox indicator in assays to determine the total antioxidant capacity of a sample, more common and standardized methods include the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) and DPPH (2,2-diphenyl-1-picrylhydrazyl) assays. These assays measure the ability of antioxidants to scavenge stable free radicals.

Quantitative Comparison

Parameter	ABTS Assay	DPPH Assay
Principle	Measures the reduction of the pre-formed ABTS radical cation.	Measures the reduction of the stable DPPH free radical.
Wavelength	734 nm[12]	517 nm
Applicability	Suitable for both hydrophilic and lipophilic antioxidants.[13]	More suitable for hydrophobic antioxidants.
Reaction Time	Typically a few minutes.[14]	Longer incubation times may be required (e.g., 30 minutes).[12]
Cost	QuantiChrom™ ABTS Antioxidant Assay Kit: $339.00 for 200 assays.[14]	Generally considered a cost-effective assay.
Performance	Often shows higher antioxidant capacity values compared to DPPH for the same samples.[13][15]	Can be affected by the presence of substances whose spectra overlap with the DPPH radical.[15]

Experimental Protocols

ABTS Assay

• Reagent Preparation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with an oxidizing agent (e.g., potassium persulfate) and incubating in the dark.

• Working Solution: Dilute the ABTS•+ solution with a suitable buffer to an absorbance of ~0.7 at 734 nm.

• Reaction: Add the antioxidant sample to the ABTS•+ working solution.

• Measurement: After a short incubation period, measure the decrease in absorbance at 734 nm.

• Calculation: The antioxidant capacity is typically expressed as Trolox equivalents (TE), determined from a Trolox standard curve.[12]

DPPH Assay

• Reagent Preparation: Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol).

• Reaction: Add the antioxidant sample to the DPPH solution.

• Incubation: Incubate the mixture in the dark for a specified period (e.g., 30 minutes).

• Measurement: Measure the decrease in absorbance at 517 nm.

• Calculation: The antioxidant capacity is calculated as the percentage of DPPH radical scavenging activity or in terms of IC50 (the concentration of antioxidant required to scavenge 50% of the DPPH radicals).

Workflow Diagram

References

• 1. tandfonline.com [tandfonline.com]
• 2. oxidationtech.com [oxidationtech.com]
• 3. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 4. galgo.co.uk [galgo.co.uk]
• 5. kuntzeusa.com [kuntzeusa.com]
• 6. MyHach - Customer Service [support.hach.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. scielo.br [scielo.br]
• 9. Dissolved Ozone Measurement: Analyzer Methods & Benefits [aquaphoenixsci.com]
• 10. cdn.hach.com [cdn.hach.com]
• 11. Methylene Blue Indicator, 1% w/v [catalog.aquaphoenixsci.com]
• 12. Methylene Blue, Redox Indicator, Solid, C.I.52015, Fisher Chemical 25 g | Buy Online | Fisher Chemical | Fisher Scientific [fishersci.co.uk]
• 13. khu.elsevierpure.com [khu.elsevierpure.com]
• 14. bioassaysys.com [bioassaysys.com]
• 15. food.actapol.net [food.actapol.net]

"review of standard methods for ozone determination including the indigo method"

A Comparative Guide to Standard Methods for Ozone Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review and comparison of standard methods for the determination of ozone, with a particular focus on the widely used Indigo (B80030) Method. The following sections detail the principles, performance characteristics, and experimental protocols for key methodologies, enabling an informed selection for specific research and development applications.

Comparison of Ozone Determination Methods

The selection of an appropriate method for ozone determination is critical and depends on factors such as the required sensitivity, the presence of interfering substances, and the need for continuous monitoring. The table below summarizes the key performance characteristics of four standard methods: the Indigo Method, UV Absorption, Chemiluminescence, and Iodometric Titration.

Parameter	Indigo Method	UV Absorption	Chemiluminescence	Iodometric Titration
Principle	Colorimetric; decolorization of indigo trisulfonate by ozone.	Spectrophotometric; absorption of UV light by ozone at 254 nm.	Emission of light from the reaction of ozone with a chemiluminescent reagent (e.g., ethylene (B1197577), nitric oxide).	Volumetric titration; oxidation of iodide to iodine by ozone, followed by titration with sodium thiosulfate (B1220275).
Detection Limit	2 - 7.3 ppb[1][2]	~3 ppb[3]	~20 ppt[4]	0.03 mg/L[5]
Precision	1 - 5%[2]	3 - 5%[3]	High	± 1% at ≥ 3 mg/L[5]
Accuracy	High	High (± 2%)[3]	High	Variable; sensitive to procedural variations[6]
Response Time	Fast (minutes)[1]	Fast (seconds)[3]	Very Fast (milliseconds to seconds)	Slow (minutes to hours)
Interferences	Chlorine (can be masked), Bromine, Oxidized Manganese[2]	Volatile organic compounds that absorb at 254 nm.	Ethylenic hydrocarbons, sulfur compounds[7]	Other oxidizing agents (e.g., chlorine, peroxides), reducing agents.
Advantages	Simple, selective, relatively low cost, stable reagent.[2][8]	Continuous, non-destructive, absolute measurement.	Extremely sensitive, highly selective, wide dynamic range.	Low cost, established standard method.
Disadvantages	Not suitable for continuous monitoring, potential for interferences.	Higher initial instrument cost, requires clear sample.	Requires a source of reagent gas, potential for interferences.	Labor-intensive, not specific to ozone, sensitive to experimental conditions.[9]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Indigo Method

This method is based on the decolorization of a blue indigo dye solution by ozone. The loss of color is directly proportional to the ozone concentration and is measured spectrophotometrically at 600 nm.

Materials:

• Spectrophotometer capable of measuring at 600 nm

• Volumetric flasks and pipettes

• Indigo trisulfonate reagent

• Phosphate (B84403) buffer solution (pH 2)

• Malonic acid (for chlorine interference removal, if necessary)

• Ozone-free water (for blank)

Procedure:

• Reagent Preparation: Prepare the indigo stock solution and the phosphate buffer as per standard laboratory procedures.

• Sample Collection: Collect the water sample to be analyzed. The analysis should be performed immediately after collection due to the instability of ozone.

• Blank Preparation: In a volumetric flask, add the indigo reagent and phosphate buffer to ozone-free water. This will serve as the blank (A).

• Sample Preparation: To a separate volumetric flask, add the indigo reagent and phosphate buffer. Then, add the collected water sample (B). If chlorine is present, add malonic acid to mask its interference.

• Measurement: Measure the absorbance of both the blank (A) and the sample (B) at 600 nm using the spectrophotometer.

• Calculation: The ozone concentration is calculated based on the difference in absorbance between the blank and the sample, using a predetermined calibration factor.

UV Absorption Method

This method relies on the strong absorption of ultraviolet (UV) light by ozone at a wavelength of 254 nm. The concentration of ozone is determined by the extent of UV light absorption according to the Beer-Lambert law.

Materials:

• UV Ozone Analyzer with a low-pressure mercury lamp and a detector

• Gas-tight sampling lines

• Zero air or nitrogen for instrument zeroing

• Ozone generator for calibration

Procedure:

• Instrument Setup and Warm-up: Turn on the UV ozone analyzer and allow it to warm up and stabilize according to the manufacturer's instructions.

• Zeroing: Flow zero air or nitrogen through the instrument to establish a zero baseline.

• Calibration: Introduce a known concentration of ozone from a calibrated ozone generator to create a calibration curve.

• Sampling: Draw the gas sample containing ozone through the absorption cell of the analyzer using a pump.

• Measurement: The instrument continuously measures the intensity of the UV light passing through the sample and a reference path (or after scrubbing the ozone). The difference in light intensity is used to calculate the ozone concentration in real-time.

• Data Logging: Record the ozone concentration readings from the analyzer's output.

Chemiluminescence Method

This highly sensitive method is based on the chemiluminescent reaction between ozone and a specific reagent, typically ethylene or nitric oxide. The light produced in this reaction is detected by a photomultiplier tube, and its intensity is proportional to the ozone concentration.

Materials:

• Chemiluminescence Ozone Analyzer

• Source of reactant gas (e.g., ethylene or nitric oxide)

• Zero air or nitrogen for zeroing

• Ozone generator for calibration

Procedure:

• Instrument Setup: Set up the chemiluminescence analyzer and ensure a stable supply of the reactant gas.

• Zeroing: Introduce zero air into the analyzer to set the baseline.

• Calibration: Calibrate the instrument using a certified ozone standard.

• Sampling: Introduce the gas sample into the reaction chamber of the analyzer.

• Reaction and Detection: The sample gas mixes with the reactant gas, and the resulting chemiluminescence is measured by the photomultiplier tube.

• Concentration Reading: The instrument's electronics convert the light signal into an ozone concentration reading.

Iodometric Titration

This is a classic wet-chemical method for ozone determination. Ozone oxidizes iodide ions (I⁻) to iodine (I₂), which is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

Materials:

• Burette, flasks, and pipettes

• Potassium iodide (KI) solution (typically 2%)

• Sulfuric acid (H₂SO₄)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution

Procedure:

• Sample Collection: Bubble a known volume of the gas sample through a specific volume of the potassium iodide solution in an impinger or gas washing bottle.

• Acidification: After sampling, acidify the KI solution with sulfuric acid to a pH below 2.

• Titration: Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow-brown color of the iodine fades to a pale yellow.

• Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn blue-black. Continue the titration dropwise until the blue color disappears completely. This is the endpoint.

• Calculation: Calculate the concentration of ozone from the volume of sodium thiosulfate used, its normality, and the volume of the gas sample.

Visualizations

The following diagrams illustrate the workflow of the Indigo Method and provide a decision-making framework for selecting an appropriate ozone determination method.

Caption: Workflow for ozone determination using the Indigo Method.

Caption: Decision tree for selecting a suitable ozone determination method.

References

• 1. scielo.br [scielo.br]
• 2. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 3. Ozone Detection via Deep-Ultraviolet Cavity-Enhanced Absorption Spectroscopy with a Laser Driven Light Source - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. azooptics.com [azooptics.com]
• 8. ozonesolutions.com [ozonesolutions.com]
• 9. jpacr.ub.ac.id [jpacr.ub.ac.id]

A Comparative Guide to Commercially Available Potassium Indigotrisulfonate Test Kits for Ozone Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of commercially available options for the quantification of ozone using Potassium Indigotrisulfonate. The comparison focuses on the performance of a pre-packaged test kit against the widely recognized standard indigo (B80030) method, which utilizes Potassium Indigotrisulfonate reagent available from various chemical suppliers. This document is intended to assist researchers in selecting the most suitable method for their specific applications based on performance characteristics, ease of use, and reagent variability.

Overview of Ozone Quantification with Potassium Indigotrisulfonate

The determination of ozone concentration in aqueous solutions is critical in various research and industrial settings, including water treatment, disinfection processes, and chemical synthesis. The indigo method, a colorimetric technique, is a widely accepted and selective method for this purpose.[1][2] The principle of this method is the rapid and stoichiometric reaction of ozone with the blue dye, Potassium Indigotrisulfonate. This reaction leads to the decolorization of the dye, and the decrease in absorbance at approximately 600 nm is directly proportional to the ozone concentration.[3][4]

Performance Comparison of Available Options

This guide evaluates two primary approaches for utilizing the indigo method: a commercially available, pre-packaged test kit and the standard laboratory-prepared method using reagents from major chemical suppliers.

Table 1: Comparison of Performance Characteristics

Parameter	CHEMetrics K-7433 Vacu-vials® Kit	Standard Indigo Method (using reagents from various suppliers)
Test Range	0 - 0.75 ppm (mg/L) O₃[5]	Dependent on the preparation of the reagent and calibration curve
Precision	Spectrophotometer:	Standard Methods 4500-O3 B:
0.16 mg/L standard: 95% CI = 0.15 - 0.17 mg/L[5]	Relative error < 5% in the absence of interferences[1]
0.54 mg/L standard: 95% CI = 0.52 - 0.56 mg/L[5]	Can be reduced to 1% in laboratory testing[1]
CHEMetrics I-2022 SAM Photometer:
0.16 mg/L standard: 95% CI = 0.15 - 0.17 mg/L[5]
0.54 mg/L standard: 95% CI = 0.52 - 0.57 mg/L[5]
Interferences	Chlorine interference is prevented by the inclusion of malonic acid in the reagent formulation (up to at least 10 ppm chlorine).[3][5]	Chlorine is a known interference, which can be masked by the addition of malonic acid.[1] Other potential interferences include bromine and oxidized forms of manganese.[1]
Reagent Purity	Pre-formulated and quality-controlled by the manufacturer.	Varies by supplier. Purity can affect the stoichiometry of the reaction and the accuracy of the results.[6]
- Sigma-Aldrich: >60% (HPLC)[4]
- Thermo Fisher Scientific: Molar extinction coefficient >= 15000 (at 597-603 nm)[7]

Experimental Protocols

CHEMetrics K-7433 Vacu-vials® Kit Protocol

This protocol is a summary of the manufacturer's instructions for use with a spectrophotometer.

• Zero the Instrument: Use a "zero" ampoule provided in the kit to zero the spectrophotometer at 600 nm.

• Sample Collection: Collect the aqueous sample containing ozone.

• Reaction: Snap the tip of a Vacu-vials® ampoule in the sample. The vacuum in the ampoule will draw in the precise amount of sample.

• Mixing: Invert the ampoule several times to ensure the sample and reagent are thoroughly mixed.

• Measurement: Within 1 minute of mixing, insert the ampoule into the spectrophotometer and record the absorbance.

• Calculation: The ozone concentration is calculated based on the change in absorbance, as per the formula provided in the kit's instructions.

Standard Indigo Method Protocol (Based on Standard Methods 4500-O3 B)

This protocol provides a general outline for the standard indigo method.

• Reagent Preparation:

  • Indigo Stock Solution: Dissolve a precise amount of Potassium Indigotrisulfonate in deionized water containing phosphoric acid and sodium dihydrogen phosphate. The exact quantities will depend on the desired concentration and volume.

  • Indigo Reagent: Dilute the stock solution to the desired working concentration.

• Sample Collection: Carefully collect the ozone-containing sample to minimize off-gassing.

• Reaction:

  • Pipette a specific volume of the indigo reagent into a volumetric flask.

  • Add the sample to the flask and bring it to the mark with deionized water.

  • Mix the solution thoroughly.

• Measurement:

  • Measure the absorbance of the solution at 600 nm against a deionized water blank.

  • A blank should also be prepared using ozone-free deionized water instead of the sample.

• Calculation: The ozone concentration is determined from the difference in absorbance between the blank and the sample, using a pre-determined calibration factor or a calibration curve.

Visualizations

Signaling Pathway of Ozone Detection

Caption: Reaction of ozone with the blue Potassium Indigotrisulfonate dye results in a colorless product.

Experimental Workflow Comparison

Caption: Workflow for the CHEMetrics kit versus the standard laboratory-prepared indigo method.

Logical Relationship of Method Selection Factors

Caption: Key considerations for selecting between a pre-packaged kit and the standard method.

Conclusion

The choice between a commercially available Potassium Indigotrisulfonate test kit and the standard, laboratory-prepared indigo method depends on the specific needs of the researcher and the application.

• The CHEMetrics K-7433 Vacu-vials® Kit offers a convenient, user-friendly, and rapid method for ozone determination with well-defined performance characteristics. Its pre-packaged, vacuum-sealed ampoules minimize reagent preparation and potential for operator error.

• The Standard Indigo Method provides greater flexibility and control over reagent concentration and purity. However, it requires more hands-on time for reagent preparation and is subject to variability depending on the source and quality of the Potassium Indigotrisulfonate. It is crucial for laboratories employing this method to validate their specific protocol and reagent source to ensure accurate and reproducible results.

For routine monitoring and applications where speed and ease of use are paramount, a pre-packaged kit is a strong choice. For research and development where a high degree of control and customization is required, the standard method may be more appropriate, provided that careful attention is paid to reagent quality and method validation.

References

• 1. NEMI Method Summary - 4500-O3 B [nemi.gov]
• 2. researchgate.net [researchgate.net]
• 3. ozonesolutions.com [ozonesolutions.com]
• 4. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 5. scielo.br [scielo.br]
• 6. cdn.hach.com [cdn.hach.com]
• 7. Potassium indigotrisulfonate 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of Potassium Indigotrisulfonate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential safety and logistical information for the proper disposal of potassium indigotrisulfonate, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle potassium indigotrisulfonate with appropriate safety measures. While some classifications identify it as not a hazardous substance, others indicate it can cause skin and serious eye irritation[1].

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical safety goggles[1].

• Hand Protection: Use compatible, chemical-resistant gloves[1].

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact[1].

Handling and Storage:

• Work in a well-ventilated area to avoid inhalation of dust[1][2].

• Store potassium indigotrisulfonate in a cool, dry, and dark place within a tightly sealed container[3][4].

• It is incompatible with strong oxidizing agents and strong bases[1].

Disposal Procedures for Potassium Indigotrisulfonate

The primary method for the disposal of potassium indigotrisulfonate is through a licensed chemical waste disposal company. Under no circumstances should this chemical be discharged into drains or sewer systems[1][2].

Step-by-Step Disposal Protocol:

• Containment: Collect waste potassium indigotrisulfonate, including any unused or spilled material, in a suitable, clearly labeled, and sealed container[2][3][4][5][6]. For spills, carefully sweep up the solid material, avoiding dust formation[1][3][4][6].

• Labeling: Ensure the container is accurately labeled with the chemical name "Potassium Indigotrisulfonate" and any relevant hazard warnings.

• Storage Pending Disposal: Store the sealed container in a designated chemical waste storage area, away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the waste through a licensed and approved chemical waste disposal company[3]. This may involve removal to a chemical destruction plant or controlled incineration with flue gas scrubbing[2].

• Contaminated Materials: Any materials contaminated with potassium indigotrisulfonate, such as gloves or paper towels, should be collected in a sealed bag and disposed of as chemical waste along with the primary substance[5].

• Empty Containers: Empty containers should be triple-rinsed (or equivalent) and can then be offered for recycling or reconditioning. Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill, unless local regulations state otherwise[2]. Contaminated packaging should be disposed of in the same manner as the unused product[3].

Quantitative Data Summary

The available safety data sheets do not provide specific quantitative limits for the disposal of potassium indigotrisulfonate. The general guideline is to avoid any release into the environment.

Parameter	Value/Guideline	Source
Discharge to Sewer	Prohibited	[1][2]
Environmental Release	Avoid	[2]

Experimental Protocols

No specific experimental protocols for the degradation or neutralization of potassium indigotrisulfonate for disposal purposes are provided in the reviewed safety data sheets. The recommended procedure is to transfer the waste to a licensed disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of potassium indigotrisulfonate.

Caption: Logical workflow for the safe disposal of potassium indigotrisulfonate.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cevmuhlab.itu.edu.tr [cevmuhlab.itu.edu.tr]
• 4. Indigo Dye SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. benchchem.com [benchchem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling Potassium indigotrisulfonate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Potassium indigotrisulfonate in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Personal Protective Equipment (PPE)

When handling Potassium indigotrisulfonate, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.[1][2]

PPE Category	Specification	Standard Compliance
Eye Protection	Safety glasses with side-shields or tightly sealing safety goggles.	EN 166 (EU) or NIOSH (US) approved.[3][4]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber). Gloves must be inspected prior to use and disposed of properly after.	Regulation (EU) 2016/425 and the standard EN 374.[3]
Respiratory Protection	For nuisance levels of dust, a Type N95 (US) or Type P1 (EN 143) dust mask is recommended.[1][3] If exposure limits are exceeded or irritation is experienced, a full-face respirator with appropriate cartridges should be used.[4]	NIOSH (US) or CEN (EU) approved.[3]
Body Protection	A lab coat, long-sleeved clothing, or a chemical-resistant apron should be worn to prevent skin contact.[2]	Selected based on the concentration and amount of the hazardous substance at the specific workplace.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of Potassium indigotrisulfonate.

• Preparation and Engineering Controls :

  • Work in a well-ventilated area.[4] The use of a fume hood or providing appropriate exhaust ventilation where dust may be formed is highly recommended.[3]

  • Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[5]

  • Remove all sources of ignition.[4]

• Donning PPE :

  • Before handling the substance, put on all required PPE as specified in the table above.

• Handling the Substance :

  • Avoid the formation of dust and aerosols.[4]

  • Avoid breathing vapors, mist, or gas.[3]

  • Avoid contact with skin and eyes.[4]

  • Weigh and handle the substance with care to prevent spills.

• Storage :

  • Store in a cool, dry, and well-ventilated place.[3][4]

  • Keep the container tightly closed.[3][4]

  • Protect from light as the substance is light-sensitive.[3][5]

  • Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

• Accidental Release Measures :

  • In case of a spill, avoid dust formation.[3]

  • Sweep up the spilled material and place it into a suitable, closed container for disposal.[3]

Disposal Plan

Proper disposal of Potassium indigotrisulfonate and its contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Product :

  • Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

  • The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4]

• Contaminated PPE :

  • Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable laws and good laboratory practices.[3]

• Contaminated Packaging :

  • Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

  • Alternatively, the packaging can be punctured to make it unusable for other purposes and then disposed of in a sanitary landfill.[4]

Experimental Workflow for Safe Handling

Caption: Workflow for the safe handling and disposal of Potassium indigotrisulfonate.

References

• 1. Potassium indigotrisulfonate ozone-scavenging reagent 67627-18-3 [sigmaaldrich.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. cevmuhlab.itu.edu.tr [cevmuhlab.itu.edu.tr]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]